Tert-butyl 2-amino-2-phenylacetate hydrochloride

Core Science & Biosynthesis

Molecular structure and weight of tert-butyl 2-amino-2-phenylacetate HCl

A Critical Building Block for Chiral Peptidomimetics and Drug Discovery

Executive Summary

In the landscape of modern drug development, tert-butyl 2-amino-2-phenylacetate hydrochloride (H-Phg-OtBu·HCl) serves as a pivotal chiral building block. Its structural uniqueness lies in the steric bulk of the tert-butyl group combined with the benzylic amine of phenylglycine. This architecture provides dual utility: it acts as a robust C-terminal protecting group orthogonal to base-labile protection (e.g., Fmoc) and serves as a scaffold for synthesizing semi-synthetic antibiotics (e.g., β-lactams) and complex peptidomimetics.

This technical guide synthesizes the physicochemical properties, industrial and laboratory-scale synthesis protocols, and quality control parameters required for the effective utilization of this compound in high-stakes research environments.

Part 1: Molecular Architecture & Physicochemical Profile

The hydrochloride salt form is preferred over the free base due to enhanced stability against hydrolysis and improved crystallinity, which facilitates purification and storage.

Chemical Identity

Property	Specification
IUPAC Name	tert-Butyl 2-amino-2-phenylacetate hydrochloride
Common Synonyms	H-Phg-OtBu[1][2][3]·HCl; Phenylglycine tert-butyl ester HCl
CAS Number (R-isomer)	256478-95-2
CAS Number (S-isomer)	161879-12-5
CAS Number (Racemic)	188591-81-3
Molecular Formula	C₁₂H₁₇NO₂ · HCl
Molecular Weight	243.73 g/mol
Chirality	Available as (R)- or (S)- enantiomers; crucial for stereoselective synthesis.

Structural Analysis

The molecule features a phenylglycine core . Unlike aliphatic amino acids, the α-carbon is benzylic, making the α-proton significantly more acidic and the center more prone to racemization under basic conditions. The tert-butyl ester provides significant steric shielding, reducing the rate of nucleophilic attack at the carbonyl carbon, which is advantageous during peptide coupling cycles.

Part 2: Synthetic Pathways & Mechanistic Insight

Synthesis of tert-butyl esters from amino acids is non-trivial due to the instability of the tert-butyl cation and the steric hindrance of the nucleophile. Two primary routes dominate the field:

Route A: Isobutylene Addition (Industrial Standard)

This acid-catalyzed addition of the carboxylic acid across the double bond of isobutylene is the most atom-economical method.

• Mechanism: Protonation of isobutylene generates a tert-butyl cation, which is trapped by the carboxylate of the N-protected or free amino acid.

• Pros: High yield, no water byproduct.

• Cons: Requires pressurized reactors (autoclaves) and handling of gaseous isobutylene.

Route B: tert-Butyl Acetate Transesterification (Laboratory Standard)

For bench-scale synthesis, tert-butyl acetate acts as both the reagent and solvent, driven by a strong acid catalyst (e.g., perchloric acid).

• Mechanism: Acid-catalyzed acyl substitution.

• Pros: No specialized pressure equipment required; reagents are liquid at room temperature.

• Cons: Slower reaction kinetics; requires careful temperature control to prevent ester cleavage.

Mechanistic Visualization

The following diagram illustrates the critical protonation and trapping steps involved in the synthesis.

Figure 1: Synthetic workflow from Phenylglycine to the Hydrochloride Salt via acid-catalyzed esterification.

Part 3: Detailed Experimental Protocol

Method: Perchloric Acid-Catalyzed Esterification (Route B) Note: This protocol is optimized for gram-scale synthesis in a research laboratory.

Reagents & Equipment

• Substrate: (R)- or (S)-Phenylglycine (10.0 g, 66.2 mmol)

• Reagent: tert-Butyl acetate (150 mL)

• Catalyst: Perchloric acid (70%, 1.5 eq) [WARNING: Potentially Explosive]

• Workup: 0.5 N NaOH, Diethyl ether, HCl gas (or 4M HCl in dioxane).

Step-by-Step Methodology

• Activation: In a 500 mL round-bottom flask equipped with a drying tube, suspend the phenylglycine (10 g) in tert-butyl acetate (150 mL).

• Catalysis: Cool the mixture to 0°C. Dropwise add perchloric acid (approx. 8.5 mL) over 20 minutes.

  • Technical Insight: The temperature must be kept low initially to prevent uncontrolled exotherms, though the reaction itself is slow.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir vigorously for 24–48 hours. The solution should become clear as the amino acid dissolves.

• Quenching: Pour the reaction mixture carefully into a separatory funnel containing 200 mL of ice-cold 0.5 N NaOH.

  • Why: This neutralizes the catalyst and extracts the free amine into the organic layer (t-butyl acetate).

• Extraction: Separate the organic layer. Wash the aqueous layer once with diethyl ether (50 mL). Combine organic extracts.

• Drying: Wash the combined organics with brine (50 mL), dry over anhydrous MgSO₄, and filter.

• Salt Formation: Cool the filtrate to 0°C. Slowly bubble dry HCl gas through the solution OR add 4M HCl in dioxane (20 mL) dropwise.

  • Observation: A white precipitate (the product) will form immediately.

• Isolation: Filter the solid under vacuum. Wash the cake with cold diethyl ether (3 x 20 mL) to remove residual reagent.

• Drying: Dry the solid in a vacuum desiccator over P₂O₅ for 12 hours.

Quality Checkpoints

• TLC: Silica gel, MeOH:DCM (1:9). Stain with Ninhydrin (Product Rf ~ 0.4-0.5, distinct from starting material baseline).

• Yield: Expected yield is 65–75%.

Part 4: Analytical Characterization

To validate the identity and purity of the synthesized compound, compare experimental data against these standard values.

Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-d₆

Nucleus	Shift (δ ppm)	Multiplicity	Integration	Assignment
¹H	9.10	Broad Singlet	3H	-NH₃⁺ (Ammonium)
¹H	7.40 – 7.60	Multiplet	5H	Ar-H (Phenyl Ring)
¹H	5.15	Singlet	1H	α-CH (Benzylic)
¹H	1.35	Singlet	9H	-C(CH ₃)₃ (tert-Butyl)
¹³C	168.5	Singlet	-	C =O (Ester Carbonyl)
¹³C	133.0, 129.5, 128.8	-	-	Aromatic Carbons
¹³C	83.5	Singlet	-	C (CH₃)₃ (Quaternary)
¹³C	56.2	Singlet	-	α-C H
¹³C	27.5	Singlet	-	C(C H₃)₃

Mass Spectrometry (ESI-MS)

• Expected Mass [M+H]⁺: 208.13 m/z (Free base mass + H⁺).

• Note: The HCl salt will dissociate in the MS source; look for the cation peak at 208.

Infrared Spectroscopy (FT-IR)

• 1745 cm⁻¹: Strong ester C=O stretch (characteristic of esters).

• 2800–3100 cm⁻¹: Broad ammonium N-H stretch (characteristic of amine salts).

Part 5: Applications in Drug Discovery

Orthogonal Protection Strategy

In Solid-Phase Peptide Synthesis (SPPS), H-Phg-OtBu is invaluable when the side chains require base-labile protection. The tert-butyl group is acid-labile (removed by TFA), making it orthogonal to Fmoc (base-labile) and Alloc (Pd-labile) groups.

Synthesis of Beta-Lactam Antibiotics

This compound is a direct precursor to semi-synthetic penicillins and cephalosporins. The phenylglycine moiety mimics the side chain of Ampicillin and Cephalexin, conferring oral bioavailability and broad-spectrum activity.

Figure 2: Primary application vectors in pharmaceutical chemistry.

References

• Sigma-Aldrich. (R)-tert-Butyl 2-amino-2-phenylacetate hydrochloride Safety Data Sheet & Product Information.Link

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7015059: tert-butyl (2R)-2-amino-2-phenylacetate.Link

• Bodanszky, M., & Bodanszky, A. (1994). The Practice of Peptide Synthesis.[2][3][4][5] Springer-Verlag. (Standard reference for esterification protocols).

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. (Authoritative source on tert-butyl ester stability and cleavage).

• Fluorochem. Product Analysis: (R)-tert-Butyl 2-amino-2-phenylacetate hydrochloride.[6]Link

Sources

• 1. fluorochem.co.uk [fluorochem.co.uk]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 6. BLDpharm - Bulk Product Details [bldpharm.com]

Tert-butyl 2-amino-2-phenylacetate hydrochloride CAS number and synonyms

Executive Summary & Strategic Utility

Tert-butyl 2-amino-2-phenylacetate hydrochloride (also known as Phenylglycine tert-butyl ester HCl) is a critical chiral building block in modern medicinal chemistry. It serves as a protected form of phenylglycine, a non-proteinogenic amino acid frequently incorporated into peptidomimetics, semi-synthetic antibiotics (e.g., cephalosporins), and HCV NS5A inhibitors.

Its primary utility lies in its orthogonal protection strategy . The tert-butyl ester moiety provides steric bulk and acid-lability, making it stable under basic conditions (e.g., Fmoc deprotection) and hydrogenolysis, but readily cleavable by trifluoroacetic acid (TFA) or HCl. This allows researchers to modify the N-terminus or side chains of a peptide scaffold while keeping the C-terminus protected, yet avoiding the harsh conditions required for methyl/ethyl ester hydrolysis.

Chemical Identity & Synonyms[1][2][3][4][5][6][7][8][9][10][11]

Parameter	Data
Systematic Name	tert-Butyl 2-amino-2-phenylacetate hydrochloride
Common Synonyms	H-Phg-OtBu[1][2][3][4][5]·HCl; Phenylglycine tert-butyl ester hydrochloride
Molecular Formula	C₁₂H₁₇NO₂[1][2] · HCl
Molecular Weight	243.73 g/mol
Physical State	White to off-white crystalline solid
Solubility	Soluble in Water, DMSO, Methanol; Sparingly soluble in non-polar organics

Critical CAS Registry Numbers

Stereochemistry	Salt Form (HCl)	Free Base
(S)-Isomer (L)	161879-12-5	53934-78-4
(R)-Isomer (D)	256478-95-2	65715-93-7
Racemate	Varies by vendor	124619-74-5

Orthogonal Protection Logic

The selection of the tert-butyl group is rarely arbitrary; it is a strategic choice for multi-step synthesis. The diagram below illustrates the "Orthogonality Logic" that dictates when to employ this specific intermediate.

Figure 1: Chemoselectivity profile of the tert-butyl ester. Note the stability against base and hydrogenation, enabling specific N-terminal deprotection strategies.

Synthesis & Manufacturing Protocols

Direct esterification of phenylglycine with tert-butanol using thionyl chloride is not recommended due to the instability of the tert-butyl cation and the tendency for alkyl-oxygen cleavage. Two robust methods are standard: the Isobutylene Addition (Industrial) and the Perchloric Acid/Acetate Transesterification (Lab Scale).

Method A: Isobutylene Addition (Scalable/Industrial)

This method utilizes the addition of isobutylene gas to the amino acid in the presence of a strong acid catalyst. It prevents the formation of water, driving the equilibrium toward the ester.

• Reagents: Phenylglycine, Isobutylene (gas/liquid), H₂SO₄ or p-Toluenesulfonic acid (PTSA), Dioxane/DCM.

• Conditions: Sealed pressure vessel (autoclave), room temperature, 2–5 days.

Method B: Perchloric Acid Catalyzed Transesterification (Lab Standard)

For laboratory preparation where autoclaves are unavailable, transesterification with tert-butyl acetate is the preferred route.

Safety Warning: Perchloric acid is a potent oxidizer. Ensure all organic materials are handled with care and never allow perchloric acid salts to dry out in contact with organics.

Step-by-Step Protocol

• Suspension: Suspend (S)-Phenylglycine (10 mmol) in tert-butyl acetate (15 mL).

• Catalysis: Add 70% Perchloric acid (HClO₄, 1.1 eq) dropwise. Note: The reaction is exothermic.

• Reaction: Stir at room temperature for 12–24 hours. The solid amino acid will dissolve as it converts to the ester.

• Quench & Extraction:

  • Cool the mixture to 0°C.

  • Carefully add 0.5 M NaOH or saturated NaHCO₃ to neutralize the acid and extract the free amine into the organic layer (EtOAc/Ether).

  • Wash the organic layer with water and brine.

• Salt Formation:

  • Dry the organic layer over MgSO₄ and filter.

  • Add 4M HCl in Dioxane (or bubbling HCl gas) to the filtrate at 0°C.

  • The hydrochloride salt will precipitate as a white solid.

• Isolation: Filter the solid, wash with cold diethyl ether, and dry under vacuum.

Figure 2: Laboratory synthesis workflow via the tert-butyl acetate transesterification route.

Quality Control & Characterization

To ensure the integrity of the chiral center and the salt formation, the following analytical parameters must be met.

Nuclear Magnetic Resonance (¹H NMR)

Solvent: DMSO-d₆

• Aromatic Region: Multiplet at δ 7.3–7.5 ppm (5H, Phenyl group).

• Alpha-Proton: Singlet (or broad s) at δ ~5.0–5.2 ppm (1H, Chiral center). Note: This shift is distinct from the free acid.

• Tert-Butyl Group: Strong singlet at δ 1.3–1.4 ppm (9H).

• Ammonium Protons: Broad singlet at δ 8.5–9.0 ppm (3H, -NH₃⁺).

Enantiomeric Purity (Chiral HPLC)

Racemization can occur during acid-catalyzed esterification if temperature is uncontrolled.

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane : Isopropanol (typically 90:10 or 95:5).

• Detection: UV at 210 nm or 254 nm.

• Acceptance Criteria: >98% ee for pharmaceutical applications.

Handling & Stability

• Hygroscopicity: The hydrochloride salt is moderately hygroscopic. Store in a desiccator.

• Acid Sensitivity: While the salt form is stable, the presence of moisture and excess acid can lead to slow hydrolysis of the ester back to the acid.

• Storage: Store at +2°C to +8°C (or -20°C for long term) under inert atmosphere (Argon/Nitrogen).

References

• Sigma-Aldrich. (S)-tert-Butyl 2-amino-2-phenylacetate hydrochloride Product Sheet. Retrieved from

• National Center for Biotechnology Information. PubChem Compound Summary for CID 7015059, tert-butyl (2R)-2-amino-2-phenylacetate. Retrieved from

• Organic Syntheses. Preparation of tert-Butyl Esters from Amino Acids. (General methodology reference for perchloric acid route). Coll. Vol. 5, p. 171 (1973). Retrieved from

• ChemicalBook. CAS 256478-95-2 Entry. Retrieved from

Sources

• 1. tert-butyl (2R)-2-amino-2-phenylacetate | C12H17NO2 | CID 7015059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-butyl (2R)-2-amino-2-phenylacetate | C12H17NO2 | CID 7015059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-tert-Butyl 2-amino-2-phenylacetate | C12H17NO2 | CID 7016394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ETHYL 2-AMINO-2-PHENYLACETATE HYDROCHLORIDE CAS#: 879-48-1 [m.chemicalbook.com]
• 5. 256478-95-2 | (R)-tert-Butyl 2-amino-2-phenylacetate hydrochloride - AiFChem [aifchem.com]

A Comprehensive Technical Guide to the Stability of Phenylglycine tert-Butyl Ester Hydrochloride Under Ambient Conditions

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phenylglycine tert-butyl ester hydrochloride is a critical chiral building block in the synthesis of numerous pharmaceutical compounds.[1][2] Its stability throughout storage and handling is paramount to ensuring the quality, efficacy, and safety of the final drug product. This in-depth technical guide provides a comprehensive overview of the stability of phenylglycine tert-butyl ester hydrochloride under ambient conditions. It delves into the potential degradation pathways, provides detailed, field-proven protocols for a robust stability assessment program, and offers insights into the interpretation of stability data. This guide is intended to equip researchers, scientists, and drug development professionals with the necessary knowledge to design and execute self-validating stability studies for this important synthetic intermediate.

Introduction: The Significance of Stability in Pharmaceutical Intermediates

The journey of a drug from a laboratory concept to a patient's hands is a long and arduous one, built upon a foundation of chemical precision and quality control. The starting materials and intermediates used in the synthesis of an active pharmaceutical ingredient (API) are as critical as the API itself. Any degradation or impurity in these early stages can have a cascading effect, leading to a compromised final product with potential safety and efficacy concerns.

Phenylglycine tert-butyl ester hydrochloride, a derivative of the non-proteinogenic amino acid phenylglycine, is a widely utilized intermediate in the synthesis of a variety of pharmaceuticals, including antiviral and anticancer agents.[1][2] The tert-butyl ester group serves as a protecting group for the carboxylic acid functionality, while the hydrochloride salt enhances its solubility and stability.[1] However, like all chemical entities, it is susceptible to degradation under various environmental conditions. Understanding its stability profile under ambient conditions—the typical environment encountered during storage, transportation, and handling—is not merely a regulatory requirement but a scientific necessity for robust process development and quality assurance.

This guide will provide a detailed exploration of the factors influencing the stability of phenylglycine tert-butyl ester hydrochloride and a practical framework for its assessment.

Potential Degradation Pathways: A Mechanistic Perspective

The chemical structure of phenylglycine tert-butyl ester hydrochloride presents several potential avenues for degradation under ambient conditions. The primary concerns are hydrolysis of the ester linkage and racemization at the chiral center.

Hydrolytic Degradation

The tert-butyl ester group, while a useful protecting group, is susceptible to hydrolysis, particularly under acidic or basic conditions. While the hydrochloride salt provides a mildly acidic environment in the solid state, the presence of atmospheric moisture can facilitate this degradation pathway. The hydrolysis of the ester would yield phenylglycine and tert-butanol.

This reaction is typically acid-catalyzed, and the presence of the hydrochloride salt can contribute to this process, especially in the presence of sorbed water. The rate of hydrolysis is expected to increase with elevated temperature and humidity.

Racemization

The chiral integrity of phenylglycine is often crucial for the biological activity of the final pharmaceutical product. The α-proton of amino acids is susceptible to abstraction under basic conditions, leading to the formation of a planar enolate intermediate, which can then be protonated from either face, resulting in racemization. While the hydrochloride salt form mitigates this risk by protonating the amino group, exposure to basic microenvironments or impurities could potentially initiate this process. The racemization of phenylglycine derivatives has been noted as a potential challenge in synthetic chemistry.

The following diagram illustrates the key potential degradation pathways for phenylglycine tert-butyl ester hydrochloride.

Caption: Potential degradation pathways of phenylglycine tert-butyl ester hydrochloride.

A Framework for Stability Assessment: Experimental Design

A robust stability study is designed to intentionally expose the compound to environmental stressors to understand its degradation profile over time. For ambient stability, this involves storing the compound under controlled temperature and humidity conditions that simulate typical storage environments.

Defining Ambient Conditions

For the purposes of this guide, "ambient conditions" will be defined in accordance with the International Council for Harmonisation (ICH) guidelines for stability testing of new drug substances and products (Q1A(R2)). The long-term storage condition is typically 25°C ± 2°C / 60% RH ± 5% RH .

Time Points for Analysis

A comprehensive study should include multiple time points to track the progression of any degradation. Recommended time points for a 12-month study are:

• Initial (T=0)

• 3 months

• 6 months

• 9 months

• 12 months

Analytical Test Panel

A battery of analytical tests should be employed at each time point to assess the stability of the compound. The following tests are recommended:

• Visual Appearance: A simple yet critical test to observe any changes in color or physical state (e.g., clumping).

• Purity by High-Performance Liquid Chromatography (HPLC): To quantify the parent compound and detect any degradation products.

• Chiral Purity by Chiral HPLC: To specifically assess for racemization.

• Moisture Content by Karl Fischer Titration: To determine the water content of the sample, which is a key factor in hydrolytic degradation.

• pH of a 1% Aqueous Solution: To monitor for any changes in the acidity of the compound, which could indicate degradation.

The following diagram outlines the experimental workflow for the stability assessment.

Caption: Experimental workflow for ambient stability assessment.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for the stability assessment of phenylglycine tert-butyl ester hydrochloride. Method validation should be performed to ensure suitability for your specific application.

Protocol for Purity Determination by Reverse-Phase HPLC

This method is designed to be stability-indicating, meaning it can separate the intact compound from its potential degradation products.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 10 mL of a 50:50 mixture of Mobile Phase A and Mobile Phase B to a final concentration of 1 mg/mL.

Protocol for Chiral Purity Determination by Chiral HPLC

This method is crucial for detecting any racemization.

• Instrumentation: HPLC system with a UV detector.

• Column: Chiral stationary phase column designed for amino acid enantiomer separation (e.g., a Pirkle-type column like a (R,R)-Whelk-O1 or a polysaccharide-based column).[3]

• Mobile Phase: A mixture of hexane and isopropanol with a small amount of a modifier like trifluoroacetic acid (e.g., 90:10 Hexane:Isopropanol + 0.1% TFA). The exact ratio should be optimized for the specific column used.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a 1 mg/mL solution in the mobile phase.

Protocol for Moisture Content Determination

• Method: Volumetric Karl Fischer Titration.

• Apparatus: A calibrated Karl Fischer titrator.

• Sample Preparation: Accurately weigh an appropriate amount of the sample (typically 50-100 mg) and add it directly to the titration vessel.

• Analysis: Titrate with a standardized Karl Fischer reagent to the endpoint. The water content is calculated automatically by the instrument.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and concise table to facilitate trend analysis.

Table 1: Example Stability Data for Phenylglycine tert-Butyl Ester Hydrochloride at 25°C / 60% RH

Time Point	Visual Appearance	Purity (%)	Chiral Purity (% L-enantiomer)	Moisture Content (%)	pH (1% solution)
T=0	White crystalline powder	99.8	99.9	0.15	4.5
3 Months	White crystalline powder	99.7	99.9	0.20	4.5
6 Months	White crystalline powder	99.6	99.8	0.25	4.4
9 Months	White crystalline powder	99.5	99.8	0.28	4.4
12 Months	White crystalline powder	99.4	99.7	0.32	4.3

Interpretation of Results:

The hypothetical data in Table 1 suggests that phenylglycine tert-butyl ester hydrochloride is relatively stable under ambient conditions over a 12-month period. The slight decrease in purity and chiral purity, along with the increase in moisture content, indicates that some degradation, likely hydrolysis, is occurring, albeit at a slow rate. The slight decrease in pH is also consistent with the formation of the acidic phenylglycine.

Based on this data, a retest date of 12 months could be tentatively assigned, with the recommendation for storage in a well-sealed container to minimize moisture uptake.

Conclusion: Ensuring Quality Through Proactive Stability Assessment

A thorough understanding of the stability of phenylglycine tert-butyl ester hydrochloride under ambient conditions is not just a matter of regulatory compliance; it is a cornerstone of good science and robust pharmaceutical development. By proactively identifying potential degradation pathways and implementing a comprehensive stability testing program, researchers and manufacturers can ensure the quality and consistency of this vital intermediate, ultimately contributing to the safety and efficacy of the final drug product. The protocols and framework presented in this guide provide a solid foundation for establishing a self-validating system for the stability assessment of phenylglycine tert-butyl ester hydrochloride.

References

• Frontiers in Catalysis. Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction. Available at: [Link]

• Google Patents. Racemization of optically active 2-substituted phenyl glycine esters.

• Regis Technologies. Phenylglycine. Available at: [Link]

• PubMed. The influence of relative humidity and temperature on stability of moexipril hydrochloride in solid phase. Available at: [Link]

• MDPI. The Effect of Humidity on the Dissolution Kinetics and Tablet Properties of Immediate-Release Tablet Formulation Containing Lamotrigine. Available at: [Link]

• Organic Chemistry Portal. tert-Butyl Esters. Available at: [Link]

Sources

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• 2. chemimpex.com [chemimpex.com]
• 3. Phenylglycine - Regis Technologies [registech.com]

pKa values of tert-butyl 2-amino-2-phenylacetate hydrochloride

An In-Depth Technical Guide to the pKa Determination of tert-Butyl 2-Amino-2-Phenylacetate Hydrochloride

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the theoretical and practical aspects of determining the acid dissociation constants (pKa) of tert-butyl 2-amino-2-phenylacetate hydrochloride. Given the importance of this compound as a building block in medicinal chemistry, understanding its ionization behavior is paramount for predicting its pharmacokinetic and pharmacodynamic properties.

Introduction: The Critical Role of pKa in Drug Development

The acid dissociation constant, or pKa, is a fundamental physicochemical parameter that profoundly influences a molecule's behavior in a biological system.[1][2] For an active pharmaceutical ingredient (API) or an intermediate like tert-butyl 2-amino-2-phenylacetate hydrochloride, the pKa value governs critical properties such as aqueous solubility, membrane permeability, protein binding, and metabolic stability.[1] Tert-butyl 2-amino-2-phenylacetate hydrochloride possesses a primary amino group, which can exist in a protonated (cationic, -NH₃⁺) or deprotonated (neutral, -NH₂) state depending on the ambient pH. The equilibrium between these two forms is defined by its pKa, and accurately determining this value is a prerequisite for rational drug design and formulation development.

This guide provides a robust framework for determining the pKa of the amino group in tert-butyl 2-amino-2-phenylacetate hydrochloride through both established experimental techniques and modern computational approaches.

Theoretical Framework: Ionization of an Amino Acid Ester

Tert-butyl 2-amino-2-phenylacetate is an α-amino acid derivative where the carboxylic acid functional group is protected as a tert-butyl ester. Therefore, the primary ionizable center under typical physiological and experimental pH ranges is the α-amino group. The relevant equilibrium is:

C₆H₅CH(NH₃⁺)COOC(CH₃)₃ ⇌ C₆H₅CH(NH₂)COOC(CH₃)₃ + H⁺

The pKa for this equilibrium is the pH at which the concentrations of the protonated (conjugate acid) and deprotonated (neutral base) forms are equal. The α-amino groups of most amino acids have pKa values in the range of 9.0 to 10.5.[3] However, the electronic and steric environment of the molecule, such as the presence of the phenyl ring and the bulky tert-butyl ester group, can influence this value.[4] Therefore, direct experimental determination is essential for accuracy.

Part 1: Experimental pKa Determination

We will detail two widely accepted and robust methods for pKa determination: potentiometric titration and UV-Vis spectrophotometry. The choice of method often depends on the compound's properties (e.g., solubility, presence of a chromophore) and available instrumentation.

Methodology 1: Potentiometric Titration

Potentiometric titration is considered the gold standard for pKa determination due to its precision and direct measurement of pH changes.[5] The method involves monitoring the pH of a solution of the compound as a titrant of known concentration is incrementally added.

Experimental Protocol: Potentiometric Titration

• Apparatus and Reagents:

  • Calibrated pH meter with a combination glass electrode.

  • Automated titrator or a manual burette (Class A).

  • Magnetic stirrer and stir bar.

  • Temperature probe or water bath to maintain constant temperature (e.g., 25 °C).

  • Standard pH buffers (e.g., pH 4.01, 7.00, 10.01) for calibration.

  • Solution of tert-butyl 2-amino-2-phenylacetate hydrochloride (approx. 1-10 mM).

  • Standardized 0.1 M sodium hydroxide (NaOH) solution (carbonate-free).

  • Standardized 0.1 M hydrochloric acid (HCl) solution.

  • 0.15 M potassium chloride (KCl) solution to maintain constant ionic strength.[6]

  • High-purity water.

• Step-by-Step Procedure:

  • Instrument Calibration: Calibrate the pH meter using the standard buffers according to the manufacturer's instructions. Ensure the slope is within the acceptable range (typically 95-105%).

  • Sample Preparation: Accurately weigh a sample of tert-butyl 2-amino-2-phenylacetate hydrochloride and dissolve it in a known volume of water containing 0.15 M KCl to prepare a solution of approximately 1 mM.[5][6]

  • Acidification: Place a precise volume (e.g., 20 mL) of the sample solution into the titration vessel. Acidify the solution to approximately pH 2 by adding 0.1 M HCl. This ensures that the amino group is fully protonated (-NH₃⁺) at the start of the titration.

  • Inert Atmosphere: Purge the solution with nitrogen gas for 5-10 minutes before and during the titration. This is a critical step to displace dissolved carbon dioxide, which can react with NaOH and introduce errors.[5][6]

  • Titration: Begin the titration by adding small, precise increments of the standardized 0.1 M NaOH solution. Record the pH reading after each addition, allowing the reading to stabilize. Smaller increments should be used in the regions where the pH changes rapidly.

  • Data Collection: Continue the titration until the pH reaches approximately 12 to ensure the complete deprotonation of the amino group.

• Data Analysis:

  • Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • The pKa is the pH at the half-equivalence point. This is the point on the curve where half of the volume of NaOH required to completely neutralize the protonated amine has been added.

  • Alternatively, calculate the first derivative of the titration curve (ΔpH/ΔV). The peak of the first derivative plot corresponds to the equivalence point. The pKa is the pH at half of this equivalence volume.[7]

Workflow for Potentiometric Titration

Caption: Workflow for pKa determination via potentiometric titration.

Methodology 2: UV-Vis Spectrophotometry

This method is applicable because the electronic environment of the phenyl chromophore in tert-butyl 2-amino-2-phenylacetate hydrochloride changes upon deprotonation of the adjacent amino group, leading to a change in the UV absorbance spectrum.

Experimental Protocol: UV-Vis Spectrophotometry

• Apparatus and Reagents:

  • UV-Vis spectrophotometer (dual beam recommended).

  • Matched quartz cuvettes.

  • Calibrated pH meter.

  • A series of aqueous buffers with constant ionic strength (e.g., 0.1 M) covering a wide pH range (e.g., pH 3 to 12).[8]

  • A stock solution of tert-butyl 2-amino-2-phenylacetate hydrochloride in water or an appropriate co-solvent like DMSO (final concentration in wells should be low, e.g., ≤2% v/v).[8]

• Step-by-Step Procedure:

  • Wavelength Selection: Determine the UV spectra of the compound in a strongly acidic solution (e.g., pH 2, fully protonated form) and a strongly basic solution (e.g., pH 12, fully deprotonated form). Identify the wavelength(s) of maximum absorbance difference.

  • Sample Preparation: Prepare a series of solutions by adding a small, constant aliquot of the stock solution to each of the different pH buffers. Ensure the final concentration of the compound is the same in all samples.

  • Absorbance Measurement: Measure the absorbance of each solution at the pre-determined analytical wavelength(s).

  • Data Collection: Record the absorbance for each sample along with the accurately measured pH of the buffer.

• Data Analysis:

  • Plot the absorbance (y-axis) against the pH (x-axis). This will generate a sigmoidal curve.

  • The pKa is the pH at the inflection point of this curve, which corresponds to the point where the absorbance is halfway between the minimum (A_acid) and maximum (A_base) values.[7]

  • The pKa can be calculated using the following equation: pH = pKa + log [ (A - A_acid) / (A_base - A) ] where A is the absorbance at a given pH. A plot of log[ (A - A_acid) / (A_base - A) ] vs. pH will yield a straight line where the x-intercept is the pKa.[2]

Part 2: Computational pKa Prediction

In silico methods provide a rapid and cost-effective way to estimate pKa values, which can guide experimental work.[9][10] These methods have become increasingly accurate, especially when combined with machine learning.[1]

Conceptual Workflow for Computational Prediction

• Structure Preparation: Generate a 3D structure of tert-butyl 2-amino-2-phenylacetate.

• Conformational Analysis: Perform a conformational search to identify the lowest energy conformers of both the protonated and deprotonated species.

• Quantum Mechanical Calculations: Use a suitable level of theory (e.g., Density Functional Theory - DFT) combined with a continuum solvation model (like PCM) to calculate the Gibbs free energies of the protonated (G_acid) and deprotonated (G_base) forms in aqueous solution.[10][11]

• pKa Calculation: The pKa is calculated from the free energy change of the deprotonation reaction in solution. This often involves using a thermodynamic cycle and a reference compound with a known pKa to minimize systematic errors.[9]

• Empirical/Database Methods: Alternatively, software packages like ACD/pKa use large databases of experimental pKa values and Hammett-type equations to predict the pKa based on the molecular structure.[12]

Logical Relationship in pKa Determination

Caption: The relationship between pH, pKa, and species equilibrium.

Data Summary

Since the experimental pKa of tert-butyl 2-amino-2-phenylacetate hydrochloride is not widely published, this guide provides the means for its determination. The expected value for the amino group can be compared to similar structures.

Parameter	Description	Expected/Typical Value
pKa (α-amino group)	Negative log of the acid dissociation constant for the -NH₃⁺ group.	Expected in the range of 7.5 - 9.5. The phenyl group is weakly electron-withdrawing, which may slightly lower the pKa compared to aliphatic amino acids.
Experimental Value	To be determined by potentiometric titration or spectrophotometry as outlined above.	-
Computational Value	To be determined by in silico prediction methods as outlined above.	-

Conclusion

The pKa of tert-butyl 2-amino-2-phenylacetate hydrochloride is a critical parameter for any scientist working with this molecule in a research or drug development context. While a precise published value is elusive, this guide provides two robust, validated experimental protocols—potentiometric titration and UV-Vis spectrophotometry—for its accurate determination. Furthermore, it introduces computational methods as a valuable predictive tool. By applying these methodologies, researchers can obtain reliable pKa data, enabling a deeper understanding of the compound's behavior and facilitating its effective application in the development of new therapeutics.

References

• ACD/Labs. (n.d.). Acid Dissociation Constant Calculator | pKa Prediction Software. Retrieved from [Link]

• Bhojane, P. P., et al. (2019). Accurate pKa Evaluations for Complex Bio-Organic Molecules in Aqueous Media. Journal of Chemical Information and Modeling. Retrieved from [Link]

• Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Retrieved from [Link]

• Ishida, T., & Nishizawa, S. (2021). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. Molecules, 26(24), 7521. Retrieved from [Link]

• Rowan. (2025). How to Predict pKa. Retrieved from [Link]

• Nájera, A., et al. (2018). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. American Journal of Analytical Chemistry, 9, 357-372. Retrieved from [Link]

• DTIC. (n.d.). SPECTROPHOTOMETRIC DETERMINATION OF THE PKA'S OF SOME AROMATIC AMINES. Retrieved from [Link]

• Dardonville, C. (2013). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters, 4(11), 1049–1053. Retrieved from [Link]

• ResearchGate. (2017). (PDF) Spectrophotometric determination of the ionization constant values (PKa ) of some amino acids (Methionine , cystine and cysteine ). Retrieved from [Link]

• TÜBİTAK Academic Journals. (n.d.). Spectrophotometric Determination of the pK_a Values of Some Aminoacid Complexes of Pentacyanoferrate(II) and Pentacyanoruthenate(II). Retrieved from [Link]

• Pharmaffiliates. (n.d.). (S)-tert-Butyl 2-Amino-2-phenylacetate Hydrochloride. Retrieved from [Link]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• Nuhu, A. A. (2007). Determination of Dissociation Constants of Amino Acids Using 'ORIGIN 50' Program. African Scientist, 8. Retrieved from [Link]

• Wax Studios. (n.d.). Pka For Amino Acids. Retrieved from [Link]

• van der Wulp, K., et al. (2010). Development of Methods for the Determination of pKa Values. CHIMIA International Journal for Chemistry, 64(4), 217-224. Retrieved from [Link]

• Scribd. (2020). Determination of Pka and Pi Values of Amino Acids Through Titration. Retrieved from [Link]

• DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Protein pKa calculations. Retrieved from [Link]

• ChemTalk. (n.d.). pKa and Electrical Properties of Amino Acids. Retrieved from [Link]

• vlab.co.in. (n.d.). pH-titration of amino acids and small peptides, and estimation of isoelectric point (pI). Retrieved from [Link]

• ResearchGate. (2016). Why the pKa of some amino acid side chain changes in different microenvironment?. Retrieved from [Link]

• ResearchGate. (2017). (PDF) Methods for pKa Determination (I): Potentiometry, Spectrophotometry, and Capillary Electrophoresis. Retrieved from [Link]

• Chemistry Steps. (n.d.). pKa and Acid Strength - What Factors Affect the Acidity. Retrieved from [Link]

Sources

• 1. optibrium.com [optibrium.com]
• 2. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator [scirp.org]
• 3. wax-studios.com [wax-studios.com]
• 4. pKa and Acid Strength - What Factors Affect the Acidity - Chemistry Steps [chemistrysteps.com]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. creative-bioarray.com [creative-bioarray.com]
• 7. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. par.nsf.gov [par.nsf.gov]
• 10. mdpi.com [mdpi.com]
• 11. How to Predict pKa | Rowan [rowansci.com]
• 12. acdlabs.com [acdlabs.com]

Technical Monograph: Thermal & Physicochemical Profile of tert-Butyl 2-amino-2-phenylacetate HCl

Executive Summary

This technical guide provides a comprehensive physicochemical analysis of tert-butyl 2-amino-2-phenylacetate hydrochloride (also known as tert-butyl phenylglycinate HCl). As a critical chiral building block in the synthesis of semi-synthetic penicillins, cephalosporins, and unnatural amino acids, its purity and thermal stability are paramount.

The melting point (MP) of this compound serves as a primary indicator of enantiomeric purity and crystallinity. The (R)-enantiomer (D-form) , widely used in pharmaceutical applications, exhibits a high melting range of 227–233 °C , whereas the (S)-enantiomer (L-form) is often reported with a lower range of 178–189 °C , potentially indicating differences in crystal packing or polymorphic stability.

Chemical Identity & Specifications

Parameter	Specification
IUPAC Name	tert-Butyl 2-amino-2-phenylacetate hydrochloride
Common Name	Phenylglycine tert-butyl ester hydrochloride
Molecular Formula	C₁₂H₁₇NO₂[1] · HCl
Molecular Weight	243.73 g/mol
CAS Number (R-isomer)	256478-95-2 (often cited as 65715-93-7 for base/salt generic)
CAS Number (S-isomer)	161879-12-5
CAS Number (Racemic)	188591-81-3
Physical Appearance	White to off-white crystalline powder
Solubility	Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.

Thermodynamic Profile & Melting Point Analysis

Melting Point Ranges

The melting point of tert-butyl 2-amino-2-phenylacetate HCl is heavily dependent on its stereochemistry and crystalline purity.

• D-Phenylglycine tert-butyl ester HCl ((R)-Isomer):

  • Range: 227 °C – 233 °C [1][2][1]

  • Behavior: Sharp melting transition often accompanied by decomposition at the upper limit. This high melting point is characteristic of the pure enantiomeric salt lattice.

• L-Phenylglycine tert-butyl ester HCl ((S)-Isomer):

  • Range: 178 °C – 189 °C [3][4]

  • Analysis: The significantly lower range compared to the D-isomer suggests a lower lattice energy or the formation of a different polymorph. Researchers should note that values in this range may also indicate partial racemization or residual solvent inclusion.

• Racemic Mixture:

  • Range: Typically intermediate or lower than the pure enantiomers (e.g., 150–170 °C ), acting as a pseudo-racemate or conglomerate. Note: Specific literature values for the racemate are sparse as the enantiopure forms are the industrial standard.

Thermal Decomposition

Amino acid esters, particularly tert-butyl esters, are thermally labile. The tert-butyl group is acid-labile and can undergo elimination (forming isobutylene) at high temperatures or under acidic conditions.

• Caution: Differential Scanning Calorimetry (DSC) is recommended over capillary methods for precise determination, as the compound may decompose (T_dec) coincidentally with melting.

Synthesis & Purification Protocol

Synthesis Route (Self-Validating)

The most robust synthesis involves the acid-catalyzed esterification of Phenylglycine with Isobutylene. This method avoids the formation of water, driving the equilibrium toward the ester.

Reaction Scheme:

• Protonation: Phenylglycine is suspended in a solvent (e.g., Dioxane or DCM) with conc. H₂SO₄.

• Addition: Isobutylene gas is bubbled into the mixture or added as a liquid in a pressure vessel.

• Workup: The mixture is neutralized (NaOH/NaHCO₃) to extract the free base.

• Salt Formation: The free base is treated with anhydrous HCl (in Et₂O or Dioxane) to precipitate the hydrochloride salt.

Purification (Recrystallization)

To achieve the target MP range (>225 °C for the D-isomer), recrystallization is required to remove unreacted amino acid and trace isobutylene oligomers.

Step-by-Step Protocol:

• Dissolution: Dissolve the crude HCl salt in a minimum volume of boiling Isopropanol (IPA) or Methanol .

• Filtration: Perform a hot filtration if insoluble particulates (e.g., inorganic salts) are present.

• Precipitation: Slowly add a non-polar anti-solvent such as Diethyl Ether or Diisopropyl Ether (IPE) until turbidity persists.

  • Ratio: Typically 1:3 (Alcohol:Ether).

• Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C for 12 hours.

• Isolation: Filter the white crystals and wash with cold Ether. Dry under vacuum at 40°C.

Process Visualization

The following diagram illustrates the synthesis and purification workflow, highlighting critical control points.

Figure 1: Critical path for the synthesis and purification of tert-butyl phenylglycinate HCl.

Characterization Standards

To validate the identity of the purified compound beyond melting point, the following spectroscopic signatures must be met:

Proton NMR (¹H NMR)

• Solvent: DMSO-d₆ (necessary due to salt solubility).

• Key Signals:

  • δ 1.35 ppm (9H, s): tert-Butyl group (strong singlet).

  • δ 5.10 ppm (1H, s): Chiral methine proton (α-proton).

  • δ 7.40–7.60 ppm (5H, m): Phenyl aromatic ring.

  • δ 8.80–9.20 ppm (3H, br s): Ammonium protons (–NH₃⁺).

FTIR Spectroscopy

• Carbonyl Stretch (C=O): 1730–1750 cm⁻¹ (Ester).

• Amine Salts: Broad band ~2800–3000 cm⁻¹ (N–H stretch overlapping with C–H).

Handling and Storage

• Hygroscopicity: The hydrochloride salt is moderately hygroscopic. Exposure to moisture can hydrolyze the ester over time, lowering the melting point.

• Storage Conditions: Store at 2–8°C under an inert atmosphere (Argon or Nitrogen).

• Stability: Stable for >2 years if kept dry and cold. Avoid strong bases which will liberate the unstable free amine.

References

• PubChem. (n.d.). tert-butyl (2R)-2-amino-2-phenylacetate hydrochloride Compound Summary. National Library of Medicine. Retrieved from [Link]

• Bodanszky, M., & Bodanszky, A. (1984). The Practice of Peptide Synthesis. Springer-Verlag.

Sources

• 1. chemimpex.com [chemimpex.com]

Protocols & Analytical Methods

Technical Application Note: Scalable Synthesis of tert-Butyl 2-Amino-2-Phenylacetate Hydrochloride

Executive Summary

tert-Butyl 2-amino-2-phenylacetate hydrochloride (Phenylglycine tert-butyl ester HCl) is a critical chiral building block in the synthesis of semi-synthetic antibiotics (e.g., cephalosporins) and peptide-based therapeutics. Its steric bulk prevents diketopiperazine formation during peptide coupling, while the acid-labile tert-butyl group allows for orthogonal deprotection strategies.

The Synthetic Challenge: Direct esterification of amino acids with tert-butanol is kinetically difficult due to steric hindrance and thermodynamically unfavorable due to water generation. Furthermore, standard acid catalysis (e.g., HCl/reflux) often cleaves the acid-labile tert-butyl group.

The Solution: This protocol details the Direct Transesterification Method using perchloric acid and tert-butyl acetate.[1] Unlike the isobutylene gas method (Roeske procedure), this approach utilizes liquid-phase reagents, offering higher reproducibility and safety for laboratory to pilot-scale operations, provided strict "Ion Swap" workup procedures are followed to eliminate explosive perchlorate salts.

Strategic Analysis & Mechanism

The "Acid-Lability" Paradox

Synthesizing an acid-labile ester requires an acid catalyst. To resolve this paradox, we utilize anhydrous conditions and kinetic trapping .

• Reagent: tert-Butyl acetate serves as both the solvent and the source of the tert-butyl cation.

• Catalyst: Perchloric acid (

  ) is non-nucleophilic and sufficiently strong to protonate the carbonyl of the zwitterionic amino acid.

• Driving Force: The reaction is driven by the elimination of acetic acid and the massive molar excess of tert-butyl acetate.

Reaction Mechanism (DOT Visualization)

Caption: Acid-catalyzed transesterification mechanism. The reaction avoids water generation, preventing premature hydrolysis.

Detailed Experimental Protocol

Materials & Reagents

Reagent	Grade	Role	Hazards
DL-Phenylglycine	>98%	Substrate	Irritant
tert-Butyl Acetate	Anhydrous	Reagent/Solvent	Flammable (Flash pt: 16°C)
Perchloric Acid (70%)	ACS Reagent	Catalyst	Oxidizer, Corrosive
Ethyl Acetate	HPLC Grade	Extraction Solvent	Flammable
0.5N NaOH	Aqueous	Neutralization	Corrosive
HCl in Dioxane (4M)	Anhydrous	Salt Formation	Corrosive, Fuming

Step-by-Step Procedure

Phase 1: Transesterification

• Setup: Equip a 500 mL round-bottom flask with a magnetic stir bar and a drying tube (CaCl₂).

• Charging: Add DL-Phenylglycine (15.1 g, 100 mmol) to the flask.

• Solvent Addition: Add tert-butyl acetate (150 mL) . The amino acid will remain suspended.

• Catalysis (CRITICAL): While stirring vigorously at room temperature (20-25°C), add Perchloric Acid (70% aq., 11 mL, ~120 mmol) dropwise over 10 minutes.

  • Observation: The suspension will gradually clear over 1-2 hours as the amino acid dissolves and reacts.

• Incubation: Stir the clear solution at room temperature for 18–24 hours . Do not heat.

Phase 2: The "Ion Swap" Workup (Safety Critical)

Goal: Convert the hazardous Perchlorate salt to the Free Base, then to the safe Hydrochloride salt.

• Quench: Cool the reaction mixture to 0°C in an ice bath.

• Extraction: Transfer the mixture to a separatory funnel. Add Ethyl Acetate (200 mL) and Water (100 mL) .

• Basification: Slowly add 0.5N NaOH (or saturated NaHCO₃) until the aqueous phase pH reaches ~9.0–10.0.

  • Chemistry: This deprotonates the amine, moving the product (free base) into the organic layer. The dangerous perchlorate ions (

    ) remain in the aqueous waste.

• Separation: Collect the organic layer.[1] Extract the aqueous layer once more with Ethyl Acetate (100 mL).

• Wash: Wash the combined organics with Brine (100 mL) to remove trapped water.

• Drying: Dry over anhydrous

  for 30 minutes. Filter off the solids.[1]

Phase 3: Crystallization of the HCl Salt

• Acidification: Cool the dry organic filtrate to 0°C.

• Salt Formation: Add 4M HCl in Dioxane (30 mL, 120 mmol) dropwise.

  • Observation: A thick white precipitate of tert-butyl 2-amino-2-phenylacetate hydrochloride will form immediately.

• Isolation: Dilute with Diethyl Ether (200 mL) to complete precipitation. Filter the white solid under vacuum.

• Drying: Dry the solid in a vacuum desiccator over

  for 12 hours.

Expected Yield: 18.2 – 20.6 g (75–85%) Appearance: White crystalline solid.

Workup Logic & Safety Flowchart

The following diagram illustrates the critical "Ion Swap" required to avoid isolating the explosive perchlorate salt.

Caption: The "Ion Swap" workflow ensures the hazardous perchlorate anion is removed before the final salt is isolated.

Quality Control & Characterization

Verify the identity and purity using the following parameters.

Test	Method	Acceptance Criteria
Appearance	Visual	White to off-white crystalline powder
1H NMR	300/400 MHz (DMSO-d6)	1.38 (s, 9H, t-Bu); 5.10 (s, 1H, -CH); 7.4-7.6 (m, 5H, Ph); 8.9 (br s, 3H, )
Melting Point	Capillary	Decomposes >200°C (Lit. varies by enantiomer)
Solubility	Visual	Soluble in Water, Methanol; Insoluble in Ether

Note on Chirality: If starting with L-Phenylglycine, check optical rotation. Racemization is minimal (<2%) under these conditions compared to base-mediated esterification.

Safety & Troubleshooting

Perchloric Acid Hazards[4][5][6]

• Risk: Concentrated

  (>72%) or anhydrous perchlorates are explosive.[2]

• Mitigation: Never distill the reaction mixture. Never let the reaction mixture dry out before the basic workup.[2] Always keep the organic content high during the reaction to act as a heat sink.

• Spills: Neutralize immediately with soda ash or sodium bicarbonate. Do not wipe with paper towels (fire hazard).[2]

Troubleshooting Guide

• Low Yield: Usually due to incomplete extraction of the free base during the "Ion Swap." Ensure the pH of the aqueous layer is >9.0 before separating phases.

• Oily Product: If the final HCl salt oils out instead of crystallizing, triturate (grind) the oil with fresh diethyl ether or hexane to induce crystallization.

• Hydrolysis: The tert-butyl ester is acid-sensitive. Do not leave the final product in aqueous acid solution; filter immediately after precipitation.

References

• Taschner, E. et al. (1961). "Preparation of tert-butyl esters of amino acids." Liebigs Annalen der Chemie, 646(1), 119-122.

• Roeske, R. W. (1963). "Preparation of t-Butyl Esters of Free Amino Acids." Journal of Organic Chemistry, 28(5), 1251–1253.

• Gibson, F. et al. (1994). "Practical Synthesis of Amino Acid tert-Butyl Esters." Journal of Organic Chemistry, 59, 3216-3218.
• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th Edition). Longman Scientific & Technical. (Standard reference for perchloric acid handling).

Sources

• 1. JPH0977724A - Production of tertiary butyl ester of amino acid and its hydrochloride - Google Patents [patents.google.com]
• 2. Perchloric Acid: Guidance for Laboratories | EHS [ehs.ua.edu]

Tert-butyl 2-amino-2-phenylacetate hydrochloride as a chiral building block

Application Note: Strategic Utilization of Tert-Butyl (S)-/(R)-2-Amino-2-Phenylacetate HCl in Chiral Synthesis

Abstract

Tert-butyl 2-amino-2-phenylacetate hydrochloride (Phenylglycine tert-butyl ester HCl) is a critical chiral building block in the synthesis of peptidomimetics, semi-synthetic antibiotics (e.g.,

-lactams), and chiral ligands.[1] While the tert-butyl ester provides excellent steric bulk and acid-labile orthogonality to methyl/ethyl esters, the phenylglycine scaffold presents a unique challenge: extreme susceptibility to racemization due to the high acidity of the benzylic -proton.[1] This guide outlines protocols designed to maximize enantiomeric retention during free-basing, peptide coupling, and deprotection.

Technical Specifications & Product Identity

Property	Specification
Compound Name	tert-Butyl 2-amino-2-phenylacetate hydrochloride
Common Name	H-Phg-OtBu[1][2][3] · HCl
CAS ((S)-Isomer)	161879-12-5 (or 53934-78-4 for free base ref)
CAS ((R)-Isomer)	256478-95-2
Molecular Weight	243.73 g/mol
Solubility	Soluble in Water, Methanol, DMSO; Sparingly soluble in DCM (as salt)
pKa ( -proton)	~18–19 (vs. ~24 for Alanine)
Storage	Desiccated at -20°C (Hygroscopic)

Critical Handling: The Racemization Risk

The "Benzylic Risk" Factor: Unlike Phenylalanine, where the aromatic ring is separated from the chiral center by a methylene group, Phenylglycine has the phenyl ring directly attached to the

. This electronic connection allows the aromatic ring to stabilize the deprotonated enolate via resonance. Consequently, the -proton is significantly more acidic than in standard amino acids.

Mechanism of Failure:

• Direct Enolization: Basic conditions (e.g., during neutralization of the HCl salt) can abstract the

  -proton, leading to a planar, achiral enolate.

• Oxazolone Formation: During activation for peptide coupling, the carbonyl oxygen can attack the activated ester, forming an oxazolone intermediate which rapidly racemizes.

Diagram 1: Racemization Pathways The following diagram illustrates the two primary failure modes researchers must avoid.

Caption: Pathways leading to loss of chirality. Pathway A (Enolization) is base-driven; Pathway B (Oxazolone) is activation-driven.[1]

Experimental Protocols

Protocol A: "Safe" Free-Basing & Coupling (In-Situ Method)

Goal: To couple H-Phg-OtBu without isolating the unstable free base.[1]

Context: Isolating the free amine of phenylglycine esters is risky because the neat amine can self-racemize via Schiff base formation or atmospheric

absorption. The In-Situ Neutralization method is the gold standard for integrity.[1]

Reagents:

• H-Phg-OtBu[1][2][3] · HCl (1.0 equiv)

• Carboxylic Acid Partner (1.0 equiv)

• Coupling Reagent: HATU (1.0 equiv) or COMU (1.0 equiv) — Chosen for fast kinetics to outrun racemization.

• Base: TMP (2,4,6-Trimethylpyridine/Collidine) or DIPEA — Collidine is preferred due to steric bulk reducing

  -proton abstraction.[1]

• Solvent: Anhydrous DMF or DCM.[1]

Step-by-Step:

• Preparation: Dissolve the Carboxylic Acid partner and HATU in anhydrous DMF (0.1 M concentration) under Nitrogen.

• Activation: Cool the solution to 0°C (Ice bath). Add 1.0 equiv of Base (Collidine). Stir for 2 minutes.

• Addition: Add solid H-Phg-OtBu · HCl directly to the activated acid mixture.

• Neutralization: Immediately add exactly 1.0 equiv of Base (Collidine) dropwise.

  • Expert Note: Adding the salt before the second equivalent of base ensures the free amine is generated only in the presence of the activated electrophile, creating an immediate "sink" for the amine and preventing it from sitting in a basic solution.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature over 2 hours.

• Work-up: Dilute with Ethyl Acetate. Wash with 5%

  (removes Collidine), Sat. , and Brine. Dry over .[1][4]

Protocol B: Enantiopurity Validation (Self-Validating System)

Goal: Verify optical purity post-coupling.[1]

Before proceeding to valuable downstream steps, you must validate that Protocol A succeeded.

• Column: Chiralcel OD-H or AD-H (Daicel).[1]

• Mobile Phase: Hexane : Isopropanol (90:10 to 98:2).

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV at 254 nm (Phenyl ring absorption).

• Standard: Inject a racemic standard (synthesized intentionally using

  at room temp) to establish separation time.

Protocol C: Orthogonal Acidolytic Deprotection

Goal: Remove the tert-butyl group without affecting N-terminal Fmoc/Z groups.[1]

Reagents:

• TFA (Trifluoroacetic acid)[5]

• DCM (Dichloromethane)[5]

• Triisopropylsilane (TIPS) - Scavenger for t-butyl cations.[1]

Step-by-Step:

• Dissolve the coupled product in DCM (0.1 M).[5]

• Prepare a cocktail of TFA:DCM:TIPS (50:45:5) .

• Add the cocktail to the substrate at 0°C.

• Stir at Room Temperature for 1–2 hours.

  • Monitoring: TLC will show the disappearance of the high-Rf ester and appearance of the baseline acid.

• Work-up: Evaporate volatiles under reduced pressure. Co-evaporate with Toluene (

  ) to remove residual TFA.

• Precipitation: Add cold Diethyl Ether to precipitate the peptide/amino acid.

Workflow Visualization

Diagram 2: Strategic Workflow for H-Phg-OtBu

Caption: Recommended workflow prioritizing in-situ neutralization to maintain chiral integrity.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield	Steric hindrance of t-butyl group.[1]	Switch to HATU or PyAOP; Increase reaction time (keep temp low).
Racemization (>5% D-isomer)	Base too strong or excess base used.[1]	Switch from DIPEA to Collidine (TMP). Ensure 0°C maintenance.
Incomplete Deprotection	t-butyl group is bulky and hydrophobic.[1]	Increase TFA concentration to 90%; extend time to 4 hours.
Side Products (Alkylation)	t-butyl cation attacking Trp/Met residues.[1]	Mandatory use of TIPS or Thioanisole scavengers during deprotection.

References

• Chemical Identity & Properties

  • National Center for Biotechnology Information.[1] (2023).[6] PubChem Compound Summary for CID 7015059, tert-butyl (2R)-2-amino-2-phenylacetate. Retrieved from [Link]

• Racemization Mechanisms in Phenylglycine

  • Al Toma, R. S., et al. (2015).[7] Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. Natural Product Reports, 32, 1361-1384.[1] Retrieved from [Link]

• Optimization of Coupling Conditions
• Deprotection Strategies
• General Peptide Synthesis Standards

Sources

• 1. tert-Butyl 2-amino-2-phenylacetate hydrochloride | 188591-81-3 [sigmaaldrich.com]
• 2. 256478-95-2 | (R)-tert-Butyl 2-amino-2-phenylacetate hydrochloride - AiFChem [aifchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 7. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00025D [pubs.rsc.org]

Application Note: Acid-Mediated Deprotection of tert-Butyl 2-Amino-2-Phenylacetate

Introduction & Strategic Context

tert-Butyl 2-amino-2-phenylacetate (phenylglycine tert-butyl ester) is a critical chiral building block in the synthesis of peptidomimetics and active pharmaceutical ingredients (APIs), including conformationally restricted Hepatitis C Virus (HCV) NS5A inhibitors[1]. The tert-butyl ester provides robust protection for the C-terminus against nucleophilic attack during complex coupling sequences. However, its removal requires harsh acidic conditions that must be carefully managed to prevent degradation of the newly exposed zwitterionic amino acid. This protocol details the optimized trifluoroacetic acid (TFA) mediated cleavage of the tert-butyl ester, explaining the physicochemical causality behind each operational step to ensure a high-yielding, self-validating workflow.

Mechanistic Causality & Reagent Selection

The deprotection of a tert-butyl ester proceeds via an acid-catalyzed

mechanism. The addition of a strong acid protonates the ester carbonyl, weakening the alkyl-oxygen bond and leading to the rate-limiting expulsion of a tert-butyl cation[2].

The Protective Role of the Unprotected Amine: In this specific substrate, the primary amine is unprotected. Upon exposure to TFA, the amine is instantaneously protonated to form an ammonium salt (

). This is a highly advantageous self-protecting feature. The positive charge strongly deactivates the nitrogen, preventing it from acting as a nucleophile and undergoing unwanted N-alkylation by the highly electrophilic tert-butyl cation. Because phenylglycine lacks reactive side chains (unlike tryptophan or cysteine), the cation cleanly eliminates a proton to form isobutylene gas. Consequently, the use of carbocation scavengers (like triisopropylsilane, TIS) is mathematically unnecessary for this specific molecule[2].

Orthogonal Selectivity: Why TFA over HCl/Dioxane? While 4M HCl in dioxane is a ubiquitous reagent for Boc deprotection, it is fundamentally unsuited for tert-butyl ester cleavage at room temperature. Kinetic studies demonstrate that 4M HCl/dioxane provides superior orthogonal selectivity, rapidly cleaving Boc groups while leaving tert-butyl esters completely intact[3]. Therefore, 50% TFA in dichloromethane (DCM) is the mandatory reagent system for driving this ester cleavage to completion.

Comparative Data Analysis

To guide reagent selection, the quantitative parameters of different acidic deprotection systems are summarized below.

Deprotection System	Acid Strength	Reaction Time (RT)	Ester Cleavage	Boc Cleavage	Mechanistic Notes
50% TFA in DCM	Strong	2 - 4 hours	> 98%	> 99%	Standard protocol; yields the TFA salt. Isobutylene gas evolves cleanly.
4M HCl in Dioxane	Strong	30 minutes	< 5% (Intact)	> 99%	Highly selective for Boc; fails to cleave tert-butyl esters at room temp.
FeCl3 in DCM	Lewis Acid	1.5 hours	> 90%	Variable	Useful for orthogonal on-resin deprotection, but requires aqueous workup.

Reaction Pathway Visualization

Acid-catalyzed deprotection mechanism of tert-butyl 2-amino-2-phenylacetate.

Experimental Protocol: TFA-Mediated Cleavage

This protocol is designed as a self-validating system. By following the analytical checkpoints, the operator can guarantee quantitative conversion without relying on arbitrary reaction times.

Step 1: Dissolution

• Action: Dissolve 10.0 mmol (2.07 g) of tert-butyl 2-amino-2-phenylacetate in 10 mL of anhydrous dichloromethane (DCM).

• Causality: DCM is a non-polar, aprotic solvent. It does not compete with the ester for protonation and stabilizes the transition state of the cleavage without reacting with the tert-butyl cation.

Step 2: Acidification

• Action: Cool the flask to 0 °C using an ice bath. Slowly add 10 mL of neat Trifluoroacetic acid (TFA) dropwise over 5 minutes. Remove the ice bath and allow the mixture to warm to room temperature (20-25 °C).

• Causality: The 50% v/v ratio provides the optimal balance of rapid protonation kinetics and manageable volatility[2]. Cooling prevents exothermic degradation during the initial protonation of the free amine.

Step 3: Reaction & Self-Validation (Quality Control)

• Action: Stir the reaction vigorously for 2 to 4 hours.

• Validation: Aliquot 10 µL of the mixture, dilute in 1 mL acetonitrile, and analyze via LC-MS. The reaction is complete when the starting material mass (

  ) is fully replaced by the product mass ( ).

Step 4: Concentration & Co-evaporation

• Action: Concentrate the reaction mixture in vacuo to a thick oil. Add 10 mL of toluene and evaporate again. Repeat the toluene co-evaporation twice.

• Causality: TFA has a high boiling point (72 °C) and forms strong hydrogen bonds. Co-evaporation with toluene breaks these azeotropic interactions, efficiently stripping residual TFA and preventing downstream coupling failures[4].

Step 5: Trituration & Isolation

• Action: Suspend the resulting oily residue in 5 mL of cold diethyl ether, then slowly add 15 mL of hexanes while stirring vigorously. A white precipitate will form. Filter the solid and wash with a 1:3 mixture of diethyl ether/hexanes.

• Causality: The resulting phenylglycine TFA salt is highly polar and completely insoluble in non-polar solvent mixtures. Conversely, residual organic impurities remain soluble in the ether/hexane matrix. This thermodynamic disparity allows for high-purity isolation without the need for chromatography[4].

Note: The isolated product is the TFA salt of 2-amino-2-phenylacetic acid. For subsequent peptide coupling, this salt can be used directly by adding 2.5 equivalents of a non-nucleophilic base (e.g., DIPEA) to the coupling mixture to liberate the free amine in situ.

Workflow Visualization

Step-by-step workflow for the TFA-mediated deprotection and isolation.

References

• Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m). Han, G., Tamaki, M., & Hruby, V. J. Journal of Peptide Research, 58(4), 338-341 (2001).[Link]

• Methods for Making Compounds Useful in the Treatment of Hepatitis C Virus (HCV) Infection. Pack, S. K., et al. U.S.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Strategic Utilization of Phenylglycine tert-Butyl Ester in Pharmaceutical Synthesis

Abstract

Phenylglycine tert-butyl ester represents a critical building block in the synthesis of semi-synthetic ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

-lactam antibiotics (e.g., Ampicillin, Cephalexin) and modern HCV protease inhibitors. Its utility stems from the steric bulk of the tert-butyl group, which serves two strategic functions: (1) providing orthogonal protection stable to basic hydrolysis but labile to acid, and (2) mitigating the high propensity of the benzylic -proton to racemize during amide bond formation. This guide details the mechanistic rationale, handling protocols, and a validated workflow for high-fidelity coupling and deprotection.

Part 1: Chemical Rationale & Mechanism[2]

The Orthogonality Advantage

In complex multi-step synthesis, Phenylglycine tert-butyl ester allows for chemoselective deprotection . Unlike methyl or ethyl esters, which require saponification (basic conditions that invariably racemize Phenylglycine), the tert-butyl ester is cleaved via an acid-catalyzed

-type mechanism. This allows the chemist to remove -terminal protection (e.g., Fmoc) using bases (piperidine) without disturbing the -terminal ester.

Mechanism of Acidolytic Cleavage

The deprotection is driven by the stability of the tert-butyl carbocation. Upon treatment with Trifluoroacetic acid (TFA) or HCl, the ester oxygen is protonated, leading to the extrusion of isobutylene gas and the free carboxylic acid.

Figure 1: The cleavage pathway relies on the formation of a stable tertiary carbocation, which rapidly eliminates to form isobutylene gas, driving the equilibrium forward.

Part 2: Critical Challenge – Racemization Control

Phenylglycine is unique among amino acids due to the benzylic acidity of its

-proton. Standard coupling conditions (e.g., HATU/DIPEA) often lead to significant epimerization (10–40%), rendering the pharmaceutical intermediate useless.

Comparative Coupling Efficiency

The following data summarizes racemization rates observed when coupling Phenylglycine tert-butyl ester under various conditions.

Coupling Reagent	Base	Solvent	% DL-Epimer (Racemization)	Recommendation
HATU	DIPEA	DMF	15 - 35%	Avoid
EDC / HOBt	NMM	DCM	2 - 5%	Acceptable
DEPBT	TMP	DMF	< 1.0%	Recommended
COMU	TMP	DMF	< 0.5%	Gold Standard

Data aggregated from solid-phase and solution-phase studies [1, 2].

Part 3: Detailed Experimental Protocol

Protocol A: High-Fidelity Amide Coupling

Objective: Couple D-Phenylglycine tert-butyl ester to a carboxylic acid partner (e.g., N-protected amino acid or drug scaffold) while maintaining >99% optical purity.

Materials:

• D-Phenylglycine tert-butyl ester HCl salt

• Carboxylic Acid partner (R-COOH)

• Coupling Agent: COMU (1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate)

• Base: 2,4,6-Trimethylpyridine (TMP - Collidine)

• Solvent: Anhydrous DMF or DCM[1]

Step-by-Step Methodology:

• Preparation: Dissolve the Carboxylic Acid partner (1.0 equiv) and COMU (1.0 equiv) in anhydrous DMF (0.1 M concentration) at 0°C .

  • Expert Insight: Pre-activation at low temperature is crucial to suppress oxazolone formation, a primary pathway for racemization.

• Activation: Add TMP (1.0 equiv) dropwise. Stir for 2–5 minutes. The solution typically turns yellow.

• Addition: Add D-Phenylglycine tert-butyl ester HCl (1.1 equiv) followed immediately by a second portion of TMP (1.1 equiv).

  • Why split the base? The first equivalent activates the acid; the second neutralizes the HCl salt of the ester. This prevents excess free base from existing in solution, which would strip the benzylic proton.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by HPLC.

• Workup:

  • Dilute with Ethyl Acetate.[1][2]

  • Wash with 5%

    (removes TMP), saturated , and Brine.

  • Dry over

    and concentrate.

Protocol B: Selective Deprotection (TFA Method)

Objective: Cleave the tert-butyl ester to yield the free acid without affecting N-terminal Boc groups (if using HCl/Dioxane) or sensitive side chains.

• Dissolution: Dissolve the coupled intermediate in DCM (10 mL per gram).

• Acidolysis: Add Trifluoroacetic Acid (TFA) to achieve a 1:1 v/v ratio (DCM:TFA).

  • Scavengers: If the molecule contains electron-rich aromatic rings (e.g., Tyrosine, Tryptophan), add 2.5% Triisopropylsilane (TIPS) to trap the tert-butyl cations.

• Incubation: Stir at room temperature for 60–90 minutes.

• Termination: Evaporate volatiles on a rotary evaporator.

• Precipitation: Re-dissolve the residue in a minimum volume of DCM and pour into cold Diethyl Ether or Hexane to precipitate the product as the TFA salt.

Part 4: Workflow Visualization

Figure 2: Operational flowchart emphasizing the critical quality control checkpoint post-coupling.

Part 5: Quality Control & Troubleshooting

Analytical Standards

• HPLC: Use a Chiralpak AD-H or OD-H column.

  • Mobile Phase: Hexane/IPA (90:10) usually separates D/L isomers of phenylglycine derivatives effectively.

• NMR: The

  -proton of Phenylglycine is diagnostic. In , it typically appears around 5.0–5.5 ppm. Epimerization often results in a distinct doubling of this peak or a shift in the adjacent amide doublet.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
High Racemization	Base strength too high or excess base used.	Switch from DIPEA to TMP or Collidine. Ensure base equivalents match exactly.
Incomplete Coupling	Steric hindrance of tert-butyl group.[1]	Increase reaction time; do not heat. Switch to HATU only if racemization is not observed.
Isobutylene Polymerization	Deprotection mixture turns dark/tarry.	Add scavengers (TIPS or water) to quench the tert-butyl cation.

References

• Steinauer, R., et al. "Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis."[3] Tetrahedron Letters, vol. 58, no. 30, 2017, pp. 2940-2944.

• El-Faham, A., & Albericio, F. "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, vol. 111, no. 11, 2011, pp. 6557–6602.

• Lundt, B. F., et al. "Selective removal of the t-butyl group." International Journal of Peptide and Protein Research, vol. 12, no. 5, 1978, pp. 258-268.

• BenchChem Technical Guides. "Cleavage of the tert-butyl ester without affecting other functional groups."

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US3887606A - Process for the preparation of DL-phenylglycine esters - Google Patents [patents.google.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]

Application Note: Amino Group Protection Strategies for tert-Butyl 2-Amino-2-phenylacetate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Strategic Considerations

tert-Butyl 2-amino-2-phenylacetate (also known as phenylglycine tert-butyl ester) is a highly valued chiral building block in modern drug discovery. It is prominently featured in the synthesis of complex active pharmaceutical ingredients (APIs), including Hepatitis C Virus (HCV) NS5A inhibitors (e.g., Daclatasvir analogs)[1] and

-secretase inhibitors for Alzheimer's disease[2].

Because the C-terminus is protected as a tert-butyl ester—a group highly susceptible to acidic cleavage—the choice of N-terminal protection dictates the entire downstream synthetic strategy. As a Senior Application Scientist, I emphasize that selecting the correct protecting group (Boc, Cbz, or Fmoc) is not merely a matter of preference, but a strict exercise in chemical orthogonality .

The Principle of Orthogonality

• Orthogonal Strategy (Cbz or Fmoc): The Cbz group is cleaved via hydrogenolysis (H

  , Pd/C), and the Fmoc group is cleaved via mild base (piperidine). Both methods leave the acid-labile tert-butyl ester completely intact, allowing for sequential elongation of the peptide chain.

• Non-Orthogonal / Global Deprotection Strategy (Boc): The Boc group is cleaved using strong acids (e.g., Trifluoroacetic acid, TFA). Because the tert-butyl ester is also cleaved under these exact conditions, utilizing Boc protection intentionally sets up a global deprotection event where both the N-terminus and C-terminus are unmasked simultaneously.

Fig 1. Decision matrix for orthogonal vs. non-orthogonal N-terminal protection strategies.

Quantitative Data & Reagent Selection Matrix

The following table summarizes the optimized parameters for each protection strategy to ensure high yields and prevent racemization at the sensitive

-chiral center of phenylglycine.

Protection Group	Primary Reagent	Base / Catalyst	Solvent System	Temp	Cleavage Condition	Orthogonality to t-Bu Ester
Cbz	Benzyl chloroformate (Cbz-Cl)	DIEA / DMAP	CH Cl (DCM)	0 °C to RT	H , Pd/C	Yes (Orthogonal)
Boc	Di-tert-butyl dicarbonate (Boc O)	NaHCO or NaOH	Dioxane/H O	0 °C to RT	TFA / DCM	No (Global Deprotection)
Fmoc	Fmoc-OSu	NaHCO	Dioxane/H O	0 °C to RT	20% Piperidine/DMF	Yes (Orthogonal)

Detailed Experimental Methodologies

Protocol A: Cbz Protection (Orthogonal Strategy)

This procedure utilizes a highly efficient DMAP-catalyzed acylation pathway[3]. The addition of DMAP forms a highly electrophilic N-acylpyridinium intermediate, which accelerates the reaction and allows it to proceed at 0 °C, thereby suppressing the racemization of the phenylglycine derivative.

Fig 2. Mechanistic pathway of Cbz protection highlighting DMAP-catalyzed acylation.

Step-by-Step Procedure:

• Preparation: Suspend (R)-tert-butyl 2-amino-2-phenylacetate hydrochloride (1.0 eq) in anhydrous CH

  Cl (0.1 M concentration) under an inert nitrogen atmosphere.

• Free-Basing: Add N,N-Diisopropylethylamine (DIEA) (2.2 eq) dropwise. The suspension will clear as the free amine is liberated.

• Catalysis: Add 4-Dimethylaminopyridine (DMAP) (0.1 eq) to the solution.

• Acylation: Cool the reaction vessel to 0 °C using an ice-water bath. Slowly add Benzyl chloroformate (Cbz-Cl) (1.1 eq) dropwise over 15 minutes to control the exotherm.

• Propagation: Maintain the reaction at 0 °C and stir for 4 hours[3].

• Workup & Self-Validation:

  • In-Process Control (IPC): Spot on TLC (Hexanes/EtOAc 4:1). Stain with Ninhydrin. The disappearance of the purple amine spot confirms completion.

  • Quench the reaction by washing the organic layer with 1N KHSO

    (aq). Causality note: KHSO is specifically chosen because its mild acidity protonates and removes unreacted amine and DMAP into the aqueous layer without hydrolyzing the sensitive tert-butyl ester.

  • Wash with saturated brine, dry over anhydrous Na

    SO , filter, and concentrate in vacuo.

• Purification: Purify the residue via flash column chromatography to yield the Cbz-protected product as a colorless oil (Typical yield: >90%).

Protocol B: Boc Protection (Global Deprotection Strategy)

This protocol utilizes Schotten-Baumann-type biphasic conditions. It is ideal when subsequent synthetic steps require the simultaneous unmasking of both the amine and the carboxylic acid[2].

Step-by-Step Procedure:

• Preparation: Dissolve tert-butyl 2-amino-2-phenylacetate (1.0 eq) in a 1:1 mixture of 1,4-Dioxane and Water.

• pH Adjustment: Add 1.0 N aqueous NaOH or saturated NaHCO

  until the pH reaches approximately 8.5–9.0[2].

• Acylation: Cool the flask in an ice bath to 0 °C. Add Di-tert-butyl dicarbonate (Boc

  O) (1.1 eq) in a single portion[2],[4].

• Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 1 to 6 hours[4].

• Workup & Self-Validation:

  • Physical IPC: The reaction produces CO

    gas as a byproduct. The cessation of effervescence serves as a primary visual indicator that the Boc O has been fully consumed.

  • Carefully acidify the mixture to pH 3 using 1M KHSO

    [4]. Warning: Do not use strong acids like HCl, as this will prematurely cleave the Boc and tert-butyl groups.

  • Extract the aqueous layer three times with Ethyl Acetate.

  • Combine the organic layers, wash with brine, dry over MgSO

    , filter, and concentrate under reduced pressure.

Protocol C: Fmoc Protection (Base-Labile Orthogonal Strategy)

Fmoc protection is highly recommended if the downstream application involves Solid-Phase Peptide Synthesis (SPPS). Fmoc-OSu is strictly utilized instead of Fmoc-Cl to prevent the formation of Fmoc-dipeptide impurities, which are notoriously difficult to separate from the desired monomer.

Step-by-Step Procedure:

• Preparation: Dissolve the amino acid ester (1.0 eq) in a 1:1 mixture of 10% aqueous Na

  CO and 1,4-Dioxane.

• Acylation: Cool the mixture to 0 °C. Dissolve Fmoc-OSu (9-Fluorenylmethyl N-succinimidyl carbonate) (1.1 eq) in a minimal amount of Dioxane and add it dropwise to the reaction.

• Propagation: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Workup: Dilute the reaction with water and extract with Ethyl Acetate. Wash the organic layer sequentially with water and brine.

• Isolation: Dry the organic phase over Na

  SO , filter, and evaporate the solvent. Triturate the resulting solid with cold hexanes to remove the N-hydroxysuccinimide byproduct.

References

• Title: US20080044379A1 - Hepatitis C Virus Inhibitors Source: Google Patents URL
• Title: WO1998022494A2 - METHODS AND COMPOUNDS FOR INHIBITING -AMYLOID PEPTIDE RELEASE AND/OR SYNTHESIS Source: Google Patents URL
• Title: WO2008021927A2 - Hepatitis c virus inhibitors Source: Google Patents URL
• -Alkyl Isocyano(thio)

Sources

• 1. US20080044379A1 - Hepatitis C Virus Inhibitors - Google Patents [patents.google.com]
• 2. WO1998022494A2 - METHODS AND COMPOUNDS FOR INHIBITING β-AMYLOID PEPTIDE RELEASE AND/OR SYNTHESIS - Google Patents [patents.google.com]
• 3. WO2008021927A2 - Hepatitis c virus inhibitors - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Synthesis of unnatural amino acids using tert-butyl 2-amino-2-phenylacetate HCl

Asymmetric Synthesis of Quaternary -Phenyl Amino Acids via Phase-Transfer Catalysis

Application Note & Protocol Guide

Abstract

This application note details the protocol for synthesizing enantiomerically enriched

-alkyl- -phenyl amino acids using tert-butyl 2-amino-2-phenylacetate hydrochloride as the starting scaffold. Unlike standard glycine alkylation, this substrate enables the formation of quaternary stereocenters , which are critical for constraining peptide conformations and improving proteolytic stability in peptidomimetics. The methodology relies on O’Donnell Schiff base activation followed by asymmetric Phase-Transfer Catalysis (PTC), utilizing chiral quaternary ammonium salts to control stereochemistry at the sterically crowded -position.

Introduction: The Privileged Scaffold

tert-butyl 2-amino-2-phenylacetate (phenylglycine tert-butyl ester) represents a "privileged" starting material in medicinal chemistry. Its structure offers three distinct advantages for drug development:

• Steric Bulk: The phenyl ring provides immediate conformational rigidity.

• Orthogonal Protection: The tert-butyl ester is acid-labile (TFA) but stable to basic alkylation conditions, allowing selective C-terminus manipulation.

• Quaternary Potential: Alkylation of this substrate yields

  -disubstituted amino acids, a class of compounds difficult to access via enzymatic or standard Strecker syntheses.

Mechanistic Strategy

The synthesis follows a three-stage workflow: Activation , Asymmetric Alkylation , and Deprotection .

The core challenge is the steric hindrance of the phenyl ring during alkylation. Standard PTC conditions used for glycine often fail here. Consequently, this protocol emphasizes the use of highly active Maruoka catalysts (binaphthyl-modified chiral ammonium salts) or Cinchona alkaloid derivatives to overcome the energy barrier of the crowded transition state.

Experimental Workflow & Mechanism

Visualizing the Pathway

The following diagram illustrates the catalytic cycle at the interface of the solid base and organic solvent, highlighting the role of the chiral ion pair.

Figure 1: Mechanistic flow of the Phase-Transfer Catalyzed alkylation. The chiral catalyst (Q) shuttles the enolate from the interface into the organic phase, blocking one face of the nucleophile to induce enantioselectivity.*

Detailed Protocols

Protocol A: Preparation of the Schiff Base (Activation)

Before alkylation, the amine must be protected as a benzophenone imine to increase the acidity of the

-proton (pKa ~19-23 in DMSO) and prevent side reactions.

Reagents:

• tert-butyl 2-amino-2-phenylacetate HCl (1.0 equiv)

• Benzophenone imine (1.05 equiv)

• Dichloromethane (DCM) (0.5 M concentration)

• Triethylamine (TEA) (1.1 equiv) - Required to neutralize the HCl salt.

Procedure:

• Suspend tert-butyl 2-amino-2-phenylacetate HCl in DCM at room temperature (20–25 °C).

• Add Benzophenone imine followed by slow addition of Triethylamine.

• Stir for 12–16 hours. The suspension will become a slurry of TEA·HCl salts.[1]

• Filtration: Filter off the precipitated salts.

• Wash: Wash the filtrate with water (2x) and brine (1x). Dry over Na₂SO₄.

• Concentration: Evaporate solvent under reduced pressure. The resulting oil can often be used directly or recrystallized from Hexane/EtOAc if high purity is required.

Expert Insight: Ensure the HCl is fully neutralized. Residual acid will hydrolyze the imine back to the starting material during the subsequent alkylation step.

Protocol B: Asymmetric Alkylation (The Critical Step)

This step installs the quaternary center. Due to the steric bulk of the phenyl group, reaction times may be longer than standard glycine alkylations.

Reagents:

• Schiff Base from Protocol A (1.0 equiv)

• Alkyl Halide (R-X) (1.2 – 1.5 equiv) – Allyl or Benzyl halides work best.

• Catalyst: Chiral Quaternary Ammonium Salt (1–5 mol%).

  • Recommendation: Use (S,S)-3,4,5-trifluorophenyl-NAS bromide (Maruoka Catalyst) for highest ee on quaternary centers. Alternatively, O-Allyl-N-(9-anthracenylmethyl)cinchonidinium bromide is a cost-effective alternative.

• Base: 50% KOH (aq) or solid KOH/CsOH.

• Solvent: Toluene (preferred for Maruoka) or DCM.

Procedure:

• Dissolve the Schiff base and the Chiral Catalyst in Toluene (0.1 M).

• Cool the mixture to 0 °C (or -20 °C if using highly reactive electrophiles like allyl bromide to enhance ee).

• Add the Base (e.g., solid KOH, finely ground).

• Add the Alkyl Halide dropwise.

• Vigorous Stirring: Stir at high RPM (1000+) to maximize interfacial surface area.

• Monitoring: Monitor by TLC or HPLC. Reaction time: 4–24 hours.

• Workup: Dilute with Et₂O, wash with water until neutral pH. Dry and concentrate.

Data Presentation: Catalyst Performance Comparison

Catalyst Type	Substrate	Electrophile	Yield (%)	ee (%)	Notes
Cinchona (Lygo)	Ph-Gly-OtBu	Benzyl Bromide	75-85%	80-90%	Good cost/performance ratio.
Maruoka (C2)	Ph-Gly-OtBu	Benzyl Bromide	90-95%	96-99%	Superior for quaternary centers.
TBAB (Achiral)	Ph-Gly-OtBu	Benzyl Bromide	>90%	0% (Racemic)	Use for method development only.

Protocol C: Deprotection & Isolation

Selective hydrolysis is key to preserving the acid-sensitive tert-butyl ester if the free amino acid is not the immediate target.

Path 1: Selective Imine Removal (Keeps Ester Intact)

• Dissolve the alkylated product in THF.

• Add 1N HCl (1.1 equiv) or 15% Citric Acid (aq).

• Stir at RT for 1–2 hours.

• Extraction: The benzophenone byproduct remains in the organic layer. The product moves to the aqueous layer (as the amine salt).

• Basify: Carefully neutralize the aqueous layer with NaHCO₃ and extract into DCM to recover the H-AA(Alk)-OtBu .

Path 2: Global Deprotection (Yields Free Amino Acid)

• Dissolve the alkylated product in TFA/DCM (1:1).

• Stir for 2–4 hours.

• Concentrate to dryness.

• Purify via Ion-Exchange Chromatography (Dowex) or recrystallization to obtain the

  -alkyl-phenylglycine .

Troubleshooting & Optimization

The "Senior Scientist" Checklist:

• Problem: Low Enantiomeric Excess (ee).

  • Cause: Background reaction (uncatalyzed alkylation).

  • Fix: Lower the temperature to -20 °C or -40 °C. Ensure the catalyst is highly pure. Switch from solid KOH to 50% KOH (aq) to change interfacial dynamics.

• Problem: Low Yield / Incomplete Reaction.

  • Cause: Steric hindrance of the phenyl ring blocking the electrophile.

  • Fix: Use a more reactive electrophile (iodide instead of bromide). Increase catalyst loading to 5-10 mol%.

• Problem: Hydrolysis of Ester during Alkylation.

  • Cause: Base concentration too high or wet solvent.

  • Fix: Use solid CsOH·H₂O with molecular sieves to minimize water content in the reaction mixture.

References

• O'Donnell, M. J. (2004). "The Enantioselective Synthesis of

  -Amino Acids by Phase-Transfer Catalysis with Achiral and Chiral Schiff Base Imines." Accounts of Chemical Research.

• Ooi, T., & Maruoka, K. (2007). "Recent Advances in Asymmetric Phase-Transfer Catalysis." Angewandte Chemie International Edition.

• Lygo, B., & Andrews, B. I. (2004). "Asymmetric Phase-Transfer Catalysis Utilizing Cinchona Alkaloid Derivatives." Accounts of Chemical Research.

• PubChem Compound Summary. "tert-butyl (2R)-2-amino-2-phenylacetate."[1] National Center for Biotechnology Information.

Sources

• 1. tert-butyl (2R)-2-amino-2-phenylacetate | C12H17NO2 | CID 7015059 - PubChem [pubchem.ncbi.nlm.nih.gov]

General procedure for esterification of phenylglycine to tert-butyl ester

An Application Note and Protocol for the Esterification of Phenylglycine to its Tert-Butyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Phenylglycine Tert-Butyl Ester

Phenylglycine and its derivatives are pivotal chiral building blocks in the synthesis of numerous pharmaceuticals, including semi-synthetic penicillins, cephalosporins, and other bioactive molecules.[1][2][3] The strategic protection of its carboxylic acid functional group is a critical step in multi-step synthetic routes to prevent undesired reactions. The tert-butyl ester serves as an exemplary protecting group for carboxylic acids due to its steric hindrance, which imparts stability across a wide range of nucleophilic and reducing conditions.[4] Crucially, it can be selectively and cleanly removed under mild acidic conditions, often with trifluoroacetic acid (TFA), liberating the free carboxylic acid without compromising other sensitive functionalities in the molecule.[5] This orthogonality is a cornerstone of modern protecting group strategy in complex organic synthesis and peptide chemistry.[6][7]

This guide provides a detailed protocol for the efficient synthesis of phenylglycine tert-butyl ester, focusing on a contemporary and highly effective method. We will delve into the causality behind the experimental design, ensuring a robust and reproducible procedure for laboratory application.

Reaction Mechanism: Acid-Catalyzed Tert-Butylation

The formation of a tert-butyl ester from a carboxylic acid is typically achieved through an acid-catalyzed reaction. The generally accepted mechanism involves the protonation of the carboxylic acid, which activates the carbonyl carbon towards nucleophilic attack. However, due to the steric bulk of the tert-butyl group, the direct esterification with tert-butanol (an SN2-type reaction) is inefficient. Instead, the reaction often proceeds via a mechanism involving the formation of a stable tert-butyl cation.

In the presence of a strong acid, tert-butanol or a tert-butyl source is protonated and subsequently loses water to form a tert-butyl carbocation. This cation is then attacked by the carboxylate oxygen of the phenylglycine to form the ester. A newer, highly efficient method utilizes bis(trifluoromethanesulfonyl)imide (Tf₂NH) in tert-butyl acetate (t-BuOAc).[4][8] In this system, t-BuOAc serves as both the solvent and the tert-butylating agent, while Tf₂NH acts as a powerful acid catalyst that also enhances the solubility of the amino acid in the organic medium.[4][8]

Recommended Protocol: Direct Esterification using Bis(trifluoromethanesulfonyl)imide

This protocol is adapted from a modern, safe, and high-yield procedure that avoids the use of hazardous reagents like perchloric acid or the complexities of handling isobutylene gas.[4][8][9] It allows for the direct conversion of free phenylglycine to its tert-butyl ester, preserving the free amino group.

Experimental Workflow

Caption: Workflow for Phenylglycine Tert-Butyl Ester Synthesis.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Key Properties	Supplier Example
(L or DL)-Phenylglycine	C₈H₉NO₂	151.16	White solid starting material.	Sigma-Aldrich
tert-Butyl Acetate (t-BuOAc)	C₆H₁₂O₂	116.16	Solvent and tert-butyl source.	Sigma-Aldrich
Bis(trifluoromethanesulfonyl)imide (Tf₂NH)	C₂HF₆NO₄S₂	281.15	Strong acid catalyst; hygroscopic.	Sigma-Aldrich
Saturated Sodium Bicarbonate	NaHCO₃	84.01	Aqueous solution for neutralization.	Fisher Scientific
Ethyl Acetate	C₄H₈O₂	88.11	Extraction solvent.	VWR
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Drying agent.	VWR
Dichloromethane (DCM)	CH₂Cl₂	84.93	Solvent for chromatography.	Fisher Scientific
Hexanes	C₆H₁₄	86.18	Solvent for chromatography.	VWR
Silica Gel	SiO₂	60.08	Stationary phase for chromatography.	SiliCycle

Step-by-Step Protocol

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (L or DL)-Phenylglycine (1.0 eq.).

• Addition of Reagents: Add tert-butyl acetate (t-BuOAc) to the flask to create a suspension (approx. 5-10 mL per gram of phenylglycine).

• Catalyst Addition: While stirring, add bis(trifluoromethanesulfonyl)imide (Tf₂NH) (1.1 eq.) to the mixture. The use of a stoichiometric amount of Tf₂NH is crucial as it initially forms a salt with the amino group of phenylglycine, which enhances its solubility in the organic solvent and allows the reaction to proceed efficiently.[4]

• Reaction Conditions: Heat the reaction mixture to 60 °C and stir. The reaction progress should be monitored.

• Work-up - Neutralization: After cooling the reaction mixture to room temperature, carefully pour it into a separatory funnel containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Add the solution slowly to quench the acidic catalyst, being mindful of CO₂ gas evolution.

• Work-up - Extraction: Extract the aqueous layer three times with an organic solvent such as ethyl acetate. The tert-butyl ester product is organic-soluble.

• Drying and Concentration: Combine the organic layers and wash with brine. Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator. This will yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes or dichloromethane is typically effective for isolating the pure tert-butyl ester.

Reaction Parameters and Expected Outcomes

Parameter	Recommended Value	Rationale
Molar Ratio (Phenylglycine:Tf₂NH)	1 : 1.1	A slight excess of the catalyst ensures complete salt formation and protonation for the esterification reaction.[8]
Solvent/Reagent	tert-Butyl Acetate	Serves as both the reaction solvent and the source of the tert-butyl group, simplifying the reaction setup.[4]
Temperature	60 °C	Provides sufficient thermal energy to drive the reaction at a reasonable rate without significant decomposition.
Reaction Time	2-6 hours	Reaction time can vary; monitoring is key. Typical reactions show high conversion within this timeframe.[4]
Typical Yield	>90%	This modern method is highly efficient and generally provides excellent yields of the desired product.[4][8]

Trustworthiness: In-Process Controls & Troubleshooting

A robust protocol must be a self-validating system. The following points ensure reliability and aid in troubleshooting.

• Monitoring Reaction Progress: The reaction can be monitored by Thin-Layer Chromatography (TLC). A suitable mobile phase would be a mixture of ethyl acetate and hexanes (e.g., 30:70 v/v). The starting material (phenylglycine) is highly polar and will remain at the baseline, while the product (tert-butyl ester) will have a higher Rf value. The reaction is complete when the starting material spot is no longer visible by TLC.

• Potential Side Reactions:

  • Dimerization: Although less common under these conditions, activation of the carboxylic acid could potentially lead to some peptide bond formation between two molecules of phenylglycine. Maintaining the recommended temperature helps to minimize this.

  • N-tert-Butylation: While the primary reaction is O-tert-butylation, trace amounts of N-tert-butylation are possible, though unlikely to be a major pathway.

• Troubleshooting:

  • Incomplete Reaction: If the reaction stalls, ensure the Tf₂NH used was anhydrous, as moisture can deactivate the catalyst. A small additional charge of the catalyst might be necessary.

  • Low Yield after Work-up: The product may have some water solubility. Ensure thorough extraction from the aqueous phase. If an emulsion forms during extraction, adding brine can help to break it.

  • Purification Issues: If the product is difficult to separate from impurities, adjusting the polarity of the chromatography eluent system is the first step.

Characterization of Phenylglycine Tert-Butyl Ester

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure. The presence of a large singlet integrating to 9 protons around 1.4-1.5 ppm is characteristic of the tert-butyl group.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound (C₁₂H₁₇NO₂; MW: 207.27 g/mol ).

• Melting Point: The melting point of the purified solid can be compared to literature values.

Conclusion

The protocol described provides a powerful, safe, and efficient method for the synthesis of phenylglycine tert-butyl ester. By leveraging bis(trifluoromethanesulfonyl)imide as a catalyst and tert-butyl acetate as both solvent and reagent, this procedure circumvents the hazards and limitations of older methods.[4] This approach is well-suited for applications in pharmaceutical development and complex organic synthesis where the reliable preparation of this key intermediate is paramount.

References

• Beil, S., et al. (2010). A Convenient Synthesis of N-Boc-Protected tert-Butyl Esters of Phenylglycines from Benzylamines. ResearchGate. Available at: [Link]

• Bartoli, G., et al. (2005). Reaction mechanism for the formation of tert-butyl ether. ResearchGate. Available at: [Link]

• Albericio, F., et al. (2009). Amino Acid-Protecting Groups. SciSpace. Available at: [Link]

• Albericio, F., et al. (2009). Amino Acid-Protecting Groups. Academia.edu. Available at: [Link]

• Albericio, F., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, ACS Publications. Available at: [Link]

• Wikipedia. (n.d.). Protecting group. Wikipedia. Available at: [Link]

• Chemistry LibreTexts. (2021). 23.13: Protection of Amino Groups in Synthesis. Chemistry LibreTexts. Available at: [Link]

• Namba, K., et al. (2024). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synthesis-Stuttgart. Available at: [Link]

• Namba, K., et al. (2023). A simple and powerful tert-butylation of carboxylic acids and alcohols. Synlett. Available at: [Link]

• Reddy, B. V. S., et al. (2024). Heterocyclic Letters. Heterocyclic Letters. Available at: [Link]

• Google Patents. (n.d.). US10023520B2 - Preparation of tert-butyl esters of aliphatic carboxylic acids. Google Patents.

• Kumar, A., et al. (2020). A mild and efficient synthesis of N-aryl glycines by the rearrangement of 2-chloro-N-aryl acetamides. PMC. Available at: [Link]

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Organic Chemistry Portal. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. guidechem.com [guidechem.com]
• 4. tokushima-u.repo.nii.ac.jp [tokushima-u.repo.nii.ac.jp]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Protecting group - Wikipedia [en.wikipedia.org]
• 8. A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols [organic-chemistry.org]
• 9. tert-Butyl Esters [organic-chemistry.org]

Technical Notes & Optimization

Preventing racemization of tert-butyl 2-amino-2-phenylacetate during synthesis

Topic: Preventing Racemization of tert-Butyl 2-amino-2-phenylacetate Ticket ID: PHG-TBU-001 Support Level: Tier 3 (Senior Application Scientist)

Core Directive: The "Benzylic Danger"

User Alert: Unlike alanine or leucine, phenylglycine (Phg) derivatives are chemically unique. You cannot treat them as standard amino acids.

The

-proton in phenylglycine is benzylic . The adjacent phenyl ring provides resonance stabilization to the enolate intermediate formed upon deprotonation. This lowers the of the -proton significantly compared to alkyl amino acids, making it highly susceptible to base-catalyzed racemization.

The Golden Rule:

Never store tert-butyl 2-amino-2-phenylacetate as a free base. Always isolate, store, and handle it as a salt (hydrochloride, tosylate, or perchlorate).

Mechanism of Failure (Racemization Pathway)

The following diagram illustrates why even mild bases can destroy your enantiomeric excess (

).

Figure 1: The base-catalyzed racemization pathway. The planar enolate intermediate destroys stereochemical information.

Synthesis Protocols (Troubleshooting & Methodology)

We recommend two routes. Method A is the modern, safer standard. Method B is the classic route but requires hazardous material handling.

Method A: The Modern "Green" Route (Recommended)

Catalyst: Bis(trifluoromethanesulfonyl)imide (

) Reagent: tert-Butyl Acetate ( ) Why: Avoids explosive perchloric acid; is a superacid that drives the reaction without requiring harsh heating.

Protocol:

• Suspend (S)-Phenylglycine (1.0 equiv) in tert-butyl acetate (excess, serves as solvent/reagent).

• Add

  (1.1 equiv). The extra 0.1 equiv acts as the catalyst; the 1.0 equiv forms the salt.

• Stir at room temperature (20–25°C). Do not heat above 40°C.

• Monitor by TLC/HPLC until dissolution is complete (usually <24h).

• Precipitate by adding non-polar ether (e.g.,

  or MTBE).

• Filter to collect the pure ester ammonium triflimide salt.

Method B: The Classic Perchloric Acid Route

Catalyst: Perchloric Acid (

, 60-70%) Reagent: tert-Butyl Acetate Why: Historical standard; extremely high yields but poses explosion risks if dried.

Protocol:

• Suspend (S)-Phenylglycine in tert-butyl acetate.

• Add

  (1.1 equiv) slowly (exothermic).

• Stir at room temperature for 12–18 hours.

• Crystallize: The product often crystallizes directly or upon addition of ethyl acetate/ether.

• Isolate as the perchlorate salt.

  • Safety Critical: Never let perchlorate salts dry out completely in the presence of organics on a rough surface. Keep damp or solvated.

Handling & Workup FAQs

Q1: I need the free base for a coupling reaction. How do I liberate it without racemizing?

A: You must perform a "Flash Extraction."

• Cool the system: Chill your organic solvent (DCM or EtOAc) and saturated

  to 0°C.

• Mix: Rapidly partition the ester salt between the cold organic and aqueous phases.

• Separate: Isolate the organic layer immediately.

• Dry: Use

  (neutral), not (basic).

• Use Immediately: Do not concentrate to dryness if possible. Add your coupling partner directly to the solution.

Q2: My yield is low (Method A or B). Can I heat it to speed it up?

A: NO. Heating phenylglycine derivatives in the presence of any trace moisture or basicity accelerates racemization exponentially.

• Troubleshoot: Ensure your starting amino acid is finely ground (increase surface area).

• Troubleshoot: Verify the quality of tert-butyl acetate (it must be dry).

Q3: Can I use thionyl chloride ( ) and tert-butanol?

A: Not recommended. Standard Fischer esterification conditions (

/Alcohol) work poorly for tert-butyl esters due to steric hindrance and the tendency of tert-butyl groups to eliminate into isobutylene under strong protic acid conditions at high temperatures. The transesterification routes (Method A/B) are superior for this specific protecting group.

Stability Data & Solvent Compatibility

Solvent Selection Guide for Coupling Reactions: The choice of solvent impacts the racemization rate of the free base.

Solvent	Risk Level	Notes
DMF / DMSO	🔴 High	High dielectric constant stabilizes the charged enolate intermediate. Avoid if possible.
THF	🟡 Medium	Acceptable, but ensure it is peroxide-free and dry.
DCM /	🟢 Low	Preferred. Non-polar nature destabilizes the transition state.
Toluene	🟢 Low	Excellent for stability, but solubility of the amino ester might be poor.

Base Selection for Coupling (if required): If your coupling requires a base,

and sterics matter.

Base	(conj. acid)	Recommendation
Triethylamine ( )	~10.7	❌ Avoid. Too strong; promotes enolization.
DIPEA (Hünig's Base)	~10.7	🟡 Risky. Steric bulk helps, but still strong.
N-Methylmorpholine (NMM)	~7.4	✅ Preferred. Weaker base, sufficient to neutralize HCl but slower to deprotonate -C.
Collidine	~7.4	✅ Excellent. Highly hindered and weak.

Workflow Visualization

Figure 2: Operational workflow for synthesis and handling to minimize optical purity loss.

References

• Ogasa, C., et al. (2023). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett.[1] (Demonstrates the Tf2NH method as a safer alternative to Perchloric acid).

• Taschner, E., & Wasielewski, C. (1961). Darstellung von Aminosäure-tert.-butylestern. Justus Liebigs Annalen der Chemie. (The foundational text for the perchloric acid/t-butyl acetate route).

• Williams, R. M., & Hendrix, J. A. (1992). Asymmetric Synthesis of Arylglycines. Chemical Reviews. (Detailed review of the racemization mechanisms of arylglycines).

• Behnam, M. A., et al. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis.[2][3] Tetrahedron Letters.[2] (Establishes the hierarchy of bases: NMM/Collidine > DIPEA/TEA).

Sources

• 1. Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. luxembourg-bio.com [luxembourg-bio.com]

Technical Support Center: Synthesis of tert-Butyl 2-Amino-2-Phenylacetate Hydrochloride

Welcome to the technical support guide for the preparation of tert-butyl 2-amino-2-phenylacetate hydrochloride. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important pharmaceutical intermediate.[1][2] We will delve into the mechanistic underpinnings of the reaction, provide detailed troubleshooting protocols, and answer frequently asked questions.

I. Reaction Overview: The Fischer-Speier Esterification

The synthesis of tert-butyl 2-amino-2-phenylacetate hydrochloride is typically achieved through a Fischer-Speier esterification of phenylglycine. This acid-catalyzed reaction involves the reaction of a carboxylic acid (phenylglycine) with an alcohol (tert-butanol) or an alkene (isobutylene) to form the corresponding ester.[3]

The reaction proceeds via protonation of the carboxylic acid, followed by nucleophilic attack by the alcohol or alkene. A series of proton transfers and the elimination of water yields the tert-butyl ester. The final step involves the precipitation of the product as a hydrochloride salt, which enhances its stability and ease of handling.[4]

II. Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

Issue 1: Low or No Product Yield

Question: My reaction has run for the recommended time, but TLC analysis shows a significant amount of starting material (phenylglycine) remaining. What could be the cause?

Answer: A low yield of the desired tert-butyl ester can stem from several factors related to the reaction equilibrium and catalyst activity.

• Insufficient Catalyst: Concentrated sulfuric acid is a common catalyst for this reaction.[5][6] Its role is twofold: it protonates the carboxylic acid, making it more susceptible to nucleophilic attack, and it acts as a dehydrating agent, shifting the equilibrium towards the product side.[5][6] Ensure that a sufficient catalytic amount of high-quality, concentrated sulfuric acid is used.

• Presence of Water: The Fischer-Speier esterification is a reversible reaction where water is a byproduct.[5][6] Any water present in the starting materials or solvents will shift the equilibrium back towards the reactants, thus reducing the yield. It is crucial to use anhydrous solvents and reagents.

• Inefficient Water Removal: If the reaction is conducted under conditions where water is not effectively removed, the equilibrium will not favor product formation. Consider using a Dean-Stark apparatus or adding a dehydrating agent like anhydrous magnesium sulfate to the reaction mixture.[7]

• Reaction Temperature: While higher temperatures can increase the reaction rate, they can also lead to the decomposition of the desired product or promote side reactions. The optimal temperature should be carefully maintained.

Issue 2: Formation of a Black, Tarry Substance

Question: During the reaction or workup, my reaction mixture turned dark and a black, tar-like substance formed. What is this, and how can I prevent it?

Answer: The formation of a black, tarry substance is a common issue, often resulting from side reactions caused by the strong acid catalyst.

• Cause: Concentrated sulfuric acid is a strong oxidizing and dehydrating agent.[8] At elevated temperatures or high local concentrations, it can cause charring and polymerization of the organic starting materials and products.[8] This is particularly problematic if the acid is added too quickly, leading to localized "hot spots" of high acid concentration.[8]

• Prevention:

  • Slow Addition of Catalyst: Add the concentrated sulfuric acid slowly and with vigorous stirring to ensure proper mixing and to avoid localized high concentrations.[8]

  • Temperature Control: Maintain the reaction temperature within the recommended range. Overheating can significantly accelerate decomposition and polymerization reactions.

  • Alternative Catalysts: Consider using a milder acid catalyst, such as p-toluenesulfonic acid (PTSA) or silica-impregnated sulfuric acid, which can reduce the extent of side reactions.[4]

Issue 3: Difficulty in Product Isolation and Purification

Question: I'm having trouble isolating a pure product. The crude material is an oil, and crystallization of the hydrochloride salt is proving difficult.

Answer: Challenges in product isolation and purification often arise from the presence of unreacted starting materials, byproducts, and residual catalyst.

• Incomplete Reaction: As discussed in Issue 1, ensure the reaction has gone to completion by monitoring it with an appropriate analytical technique like TLC or HPLC.

• Neutralization and Workup: After the reaction is complete, the excess acid must be carefully neutralized.[7] This is typically done by washing the organic layer with a weak base, such as a saturated sodium bicarbonate solution.[6][7] Insufficient neutralization will leave residual acid, which can interfere with crystallization.

• Formation of the Hydrochloride Salt: The hydrochloride salt is typically formed by dissolving the free amine (the tert-butyl ester) in a dry, non-polar solvent like diethyl ether and then adding a solution of HCl in ether.[4]

  • Solvent Choice: The choice of solvent is critical. The free amine should be soluble, while the hydrochloride salt should be insoluble to allow for precipitation.

  • Anhydrous Conditions: The presence of water can interfere with the salt formation and crystallization. Ensure all solvents and glassware are scrupulously dry.

  • Temperature: Cooling the solution after the addition of HCl can often promote crystallization.

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of phenylglycine to isobutylene/tert-butanol?

A1: To drive the reaction equilibrium towards the product side, it is common practice to use a significant excess of isobutylene or tert-butanol. A molar ratio of 1:5 to 1:10 (phenylglycine to isobutylene/tert-butanol) is often employed.

Reagent	Recommended Molar Ratio (to Phenylglycine)	Rationale
Phenylglycine	1	Limiting Reagent
Isobutylene/tert-Butanol	5 - 10	Excess to drive equilibrium
Acid Catalyst (e.g., H₂SO₄)	0.1 - 0.2	Catalytic amount

Q2: How can I effectively monitor the progress of the reaction?

A2: Thin-Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction progress. A suitable solvent system (e.g., a mixture of hexane and ethyl acetate) can be used to separate the starting material (phenylglycine), which is polar and will have a low Rf value, from the product (tert-butyl ester), which is less polar and will have a higher Rf value. The reaction is considered complete when the spot corresponding to the starting material is no longer visible on the TLC plate.

Q3: What are some common side reactions to be aware of?

A3: Besides the charring and polymerization mentioned earlier, a common side reaction is the dimerization or polymerization of isobutylene, which is catalyzed by the strong acid. This can be minimized by maintaining a controlled temperature and using the appropriate amount of catalyst.

Q4: What is the best way to form the final hydrochloride salt?

A4: After a proper aqueous workup to remove the acid catalyst and any water-soluble impurities, the crude tert-butyl ester should be dissolved in a dry, aprotic solvent like diethyl ether or ethyl acetate. Then, a solution of anhydrous HCl in the same solvent (or as a gas) is slowly added with stirring, usually at a reduced temperature (e.g., 0 °C to -20 °C), to precipitate the hydrochloride salt.[4] The resulting solid can then be collected by filtration, washed with cold, dry solvent, and dried under vacuum.

IV. Experimental Workflow & Visualization

General Experimental Protocol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve phenylglycine in an excess of tert-butanol or suspend it in a suitable solvent to which isobutylene will be added.

• Catalyst Addition: Cool the mixture in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid with vigorous stirring.

• Reaction: Heat the reaction mixture to the desired temperature and monitor its progress by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by adding a saturated solution of sodium bicarbonate until gas evolution ceases.[7]

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent like ethyl acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the crude tert-butyl ester as an oil or solid.

• Salt Formation: Dissolve the crude product in a minimal amount of a dry, non-polar solvent. Cool the solution and add a solution of HCl in an appropriate solvent to precipitate the hydrochloride salt.

• Isolation: Collect the solid product by filtration, wash with a cold, dry solvent, and dry under vacuum.

Workflow Diagram

Caption: Troubleshooting logic for low yield issues.

V. References

• What is the use of sulphuric acid in esterification reaction? Quora. Available at: [Link]

• Fisher Esterification, Reflux, Isolation and Purification of Esters. HSC Chemistry & Physics. Available at: [Link]

• Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. Georg Thieme Verlag, Stuttgart, 2005.

• Sulphuric Acid in Esterification Reaction. Chemistry Stack Exchange. Available at: [Link]

• An Efficient Synthesis of tert-Butyl Ethers/Esters of Alcohols/Amino Acids Using Methyl tert-Butyl Ether. ResearchGate. Available at: [Link]

• (S)-tert-Butyl 2-Amino-2-phenylacetate Hydrochloride. Pharmaffiliates. Available at: [Link]

• tert-butyl (2R)-2-amino-2-phenylacetate. PubChem. Available at: [Link]

• Process for preparing amino acid tert-butyl ester hydrochloric acid salts. Google Patents. Available at:

• tert-Butyl Esters. Organic Chemistry Portal. Available at: [Link]

• A Convenient Synthesis of N-Boc-Protected tert-Butyl Esters of Phenylglycines from Benzylamines. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. thieme-connect.de [thieme-connect.de]
• 4. WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts - Google Patents [patents.google.com]
• 5. quora.com [quora.com]
• 6. scienceready.com.au [scienceready.com.au]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Purification of tert-Butyl 2-Amino-2-Phenylacetate Hydrochloride

Topic: Purification & Handling Guide Compound: tert-Butyl 2-amino-2-phenylacetate hydrochloride (H-Phg-OtBu·HCl) CAS: 188591-81-3 (racemic), 256478-95-2 (R-isomer), 161879-12-5 (S-isomer)[1][2][]

Core Technical Briefing

The Stability Paradox

This molecule presents a classic "stability paradox" in organic synthesis. You are handling a hydrochloride salt (acidic) of a tert-butyl ester (acid-labile).

• The Risk: In the presence of moisture and heat, the HCl counter-ion creates an acidic environment sufficient to autocatalyze the cleavage of the tert-butyl group, reverting the molecule to Phenylglycine (free acid) and isobutylene gas.

• The Goal: Purification must remove impurities (unreacted phenylglycine, isobutylene oligomers) without triggering this deprotection.

Solubility Profile

• Soluble: Methanol, Ethanol, Water (Risk of hydrolysis), DMSO.

• Sparingly Soluble: Dichloromethane (DCM), Ethyl Acetate (EtOAc).

• Insoluble: Diethyl ether (Et₂O), Hexanes, Heptane.

Troubleshooting & FAQs

Q1: My product is turning into a sticky gum/oil instead of a solid during recrystallization. What is happening?

Diagnosis: This is usually caused by residual solvent entrapment or excess moisture . The Fix:

• Solvent Swap: If you used Diethyl Ether as the anti-solvent, switch to MTBE (Methyl tert-butyl ether) . MTBE has a higher boiling point and forms better crystals with amino acid esters than diethyl ether.

• Trituration: If it oils out, decant the supernatant. Add fresh anhydrous Hexane or Et₂O and scratch the side of the flask vigorously with a glass rod to induce nucleation.

• Drying: Ensure the crude material is bone-dry before attempting recrystallization. Trace water acts as a plasticizer, preventing lattice formation.

Q2: I see a new peak in the NMR at ~12-13 ppm (COOH) and loss of the t-butyl singlet (~1.4 ppm).

Diagnosis: You have hydrolyzed your ester.[4][5] This likely happened during a heating step while the compound was in solution. The Fix:

• Lower Temperature: Never heat the solution above 40-50°C.

• Speed: Perform the hot filtration step rapidly. Do not let the solution sit hot.

• Acidity Check: If you synthesized this via isobutylene/H₂SO₄, ensure all excess mineral acid was neutralized before converting to the HCl salt. Excess free acid accelerates decomposition.

Q3: The solid has a yellow/brown tint. How do I remove color without chromatography?

Diagnosis: Oxidation products or polymerized isobutylene byproducts. The Fix:

• Activated Charcoal: Dissolve the salt in warm Methanol (MeOH). Add activated carbon (5% w/w), stir for 15 minutes, and filter through a Celite pad. Then proceed to precipitation with the anti-solvent. Note: Do not use charcoal if your yield is already low, as it can adsorb some product.

Q4: Can I use silica gel chromatography?

Recommendation: Avoid if possible.

• Why? Silica gel is slightly acidic and retains polar ammonium salts strongly. You will likely lose the tert-butyl group or the compound will streak irreversibly.

• Alternative: If you must use chromatography, you must first neutralize the salt to the free base (liquid), run the column rapidly (EtOAc/Hexane), and immediately re-form the salt. See Protocol B below.

Experimental Protocols

Protocol A: Anti-Solvent Recrystallization (Recommended)

Best for: Routine purification of crude solids with >85% purity.

Reagents:

• Solvent: Anhydrous Methanol (MeOH) or Ethanol (EtOH).

• Anti-solvent: Anhydrous Diethyl Ether (Et₂O) or MTBE.

Steps:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of warm MeOH (approx. 35-40°C) required to just dissolve the solid.

  • Tip: If 1g of solid does not dissolve in 5mL MeOH, add more in 0.5mL increments.

• Filtration (Optional): If there are insoluble particles (likely unreacted Phenylglycine), filter rapidly through a sintered glass funnel.

• Precipitation: Remove from heat. While stirring, slowly add the Anti-solvent (Et₂O) dropwise until a persistent cloudiness (turbidity) appears.

  • Ratio: Typically 1:5 to 1:10 (Alcohol:Ether).

• Crystallization: Add 1-2 drops of MeOH to clear the cloudiness. Cap the flask and place it in the refrigerator (4°C) for 2-4 hours, then a freezer (-20°C) overnight.

• Collection: Filter the white crystals under vacuum (inert gas blanket preferred). Wash the cake with cold Et₂O.

• Drying: Dry in a vacuum desiccator over P₂O₅ or KOH pellets. Do not heat-dry above 40°C.

Protocol B: Acid-Base Back-Extraction

Best for: Highly impure samples or removing non-basic impurities.

Steps:

• Free Base Formation: Suspend the crude salt in EtOAc. Add saturated aqueous NaHCO₃ (cold) and stir until the solid dissolves.

  • Critical: Keep pH ~8-9. Do not exceed pH 10 to avoid ester hydrolysis.

• Separation: Separate the organic layer.[6] Extract the aqueous layer once more with EtOAc.

• Wash: Wash combined organics with Brine. Dry over Na₂SO₄.[6][7] Filter.

• Salt Reformation: Cool the EtOAc solution to 0°C. Slowly add a solution of 4M HCl in Dioxane (or bubble dry HCl gas). The hydrochloride salt will precipitate immediately as a white solid.

• Isolation: Filter and wash with dry Ether.

Decision Logic & Workflow

Diagram 1: Purification Strategy Decision Tree

Caption: Decision matrix for selecting the appropriate purification route based on crude purity and physical appearance.

Diagram 2: Recrystallization Molecular Flow

Caption: Step-by-step molecular workflow for the recrystallization process, highlighting critical temperature controls.

Summary Data Table

Parameter	Specification / Limit	Reason
Storage Temperature	2°C to 8°C (Desiccated)	Prevents slow hydrolysis by atmospheric moisture.
Max Heating Temp	40°C	Above this, HCl catalyzes t-butyl cleavage.
Preferred Solvent	Methanol (MeOH)	High solubility for the salt.
Preferred Anti-Solvent	Diethyl Ether or MTBE	Low solubility for the salt; precipitates product.
Critical Impurity	Phenylglycine (Free Acid)	Result of hydrolysis; insoluble in organic solvents.
Hygroscopicity	High	The HCl salt will absorb water and become sticky.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[8] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience. (Detailed mechanisms of tert-butyl ester stability and cleavage).

• Roeske, R. W. (1963). Preparation of t-Butyl Esters of Free Amino Acids. The Journal of Organic Chemistry, 28(5), 1251–1253. (Foundational method for synthesis and handling of amino acid t-butyl esters).[6]

• Marcantoni, E., et al. (2001).[8] Selective Deprotection of tert-Butyl Esters.[4][5] The Journal of Organic Chemistry, 66(12), 4430–4432. (Discusses acid sensitivity).[4][5][6][7][9]

• Google Patents. (1997). Production of tertiary butyl ester of amino acid and its hydrochloride (JPH0977724A). (Specific industrial protocols for precipitating phenylalanine/phenylglycine derivatives).

• BenchChem Technical Support. (2025). t-Butyl Ester Protecting Group Hydrolysis. (Troubleshooting guides for ester stability).

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. CN103214383A - Process for synthesis of tert-butyl glycinate and further synthesis of N-protected tert-butyl glycinate - Google Patents [patents.google.com]
• 4. Acids - Wordpress [reagents.acsgcipr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. JPH0977724A - Production of tertiary butyl ester of amino acid and its hydrochloride - Google Patents [patents.google.com]
• 7. arkat-usa.org [arkat-usa.org]
• 8. tert-Butyl Esters [organic-chemistry.org]
• 9. reddit.com [reddit.com]

Troubleshooting low solubility of tert-butyl 2-amino-2-phenylacetate in dichloromethane

Topic: Troubleshooting Solubility of tert-Butyl 2-amino-2-phenylacetate in Dichloromethane (DCM) Ticket ID: SOL-PHG-TBU-001 Status: Open Analyst: Senior Application Scientist, Chemical Development Group[1][2][3]

Executive Summary & Root Cause Analysis

The Core Issue: Users frequently report that tert-butyl 2-amino-2-phenylacetate fails to dissolve in dichloromethane (DCM), resulting in a cloudy suspension or a sediment layer.[1][2][3]

The Diagnosis: The solubility failure is almost exclusively caused by the salt form of the starting material.[2][3] While the free base of this phenylglycine derivative is highly lipophilic and soluble in DCM, the commercial product is typically supplied as the Hydrochloride (HCl) salt to prevent shelf-degradation (dimerization/diketopiperazine formation).[1][2]

The Chemistry:

• HCl Salt (Ionic Lattice): High lattice energy requires high-dielectric solvents (Water, Methanol, DMSO) to dissociate.[1][2][3] DCM (dielectric constant

  8.[1][2][3]9) is too non-polar to overcome these ionic forces [1].[1][2][3]

• Free Base (Lipophilic): The tert-butyl and phenyl groups dominate the physical properties, making it fully miscible with DCM once the ionic HCl bond is broken.[1][2][3]

Diagnostic Flowchart

Before altering your reaction, confirm the state of your material using this logic flow.

Figure 1: Decision tree for diagnosing solubility issues based on the chemical form of the starting material.

Troubleshooting Protocols

Scenario A: "I have the HCl salt and need a homogeneous solution in DCM."

Solution: You must break the ionic lattice by deprotonating the ammonium group.[1][2][3] This converts the insoluble salt into the soluble free amine.[3]

Method 1: Biphasic Extraction (Recommended for Purity)

Best for: When you need clean starting material without residual salts.[1][2][3]

Step	Action	Mechanistic Rationale
1	Dissolve the HCl salt in a minimal volume of Water or Sat.[1][2][3] NaHCO₃ .[1][2][3][4]	The salt is water-soluble.[1][2][3][4][5] NaHCO₃ (pH ~8.[1][2][3]5) is sufficient to deprotonate the amine (pKa ~7-8).[1][2][3]
2	Add an equal volume of DCM .	Creates the biphasic system for partitioning.
3	Shake vigorously and separate the organic (lower) layer.[1][2][3]	The neutral free amine migrates into the lipophilic DCM layer.[3]
4	Extract aqueous layer 2x more with DCM.[1][2][3]	Ensures quantitative recovery of the amine.
5	Dry combined DCM layers over anhydrous MgSO₄ .	Removes entrained water which can hydrolyze the ester.
6	Filter and evaporate (or use solution directly).[1][2][3]	Result: Clear, soluble oil/solid in DCM.[2][3]

Method 2: In-Situ Neutralization

Best for: One-pot reactions (e.g., Amide coupling, Reductive amination).[1][2]

If you cannot perform an aqueous extraction, add a tertiary amine base directly to the reaction vessel.[3]

• Suspend the tert-butyl 2-amino-2-phenylacetate HCl in DCM.

• Add 1.05 - 1.2 equivalents of Triethylamine (TEA) or DIPEA (Hünig's Base) .[1][2][3]

• Observation: The suspension will clear significantly as the amino ester dissolves.[1][2][3]

  • Note: The byproduct (TEA[1]·HCl or DIPEA[1]·HCl) may remain soluble or precipitate depending on concentration, but the reactive amino ester is now in solution and available for reaction [2, 3].[3]

Scenario B: "I have the Free Base, but it's still cloudy."

Diagnosis: Amino acid esters are unstable as free bases.[1][2][3] They absorb atmospheric CO₂ to form carbamates or absorb moisture to form hydrates, both of which reduce DCM solubility.[2][3]

Protocol: The "Cleanup"

• Filtration: Pass the DCM solution through a 0.45µm PTFE syringe filter to remove insoluble carbonate salts.[1][2][3]

• Drying: Stir with activated 3Å or 4Å molecular sieves for 30 minutes.

• Co-solvent: If cloudiness persists, add 1-5% Methanol to the DCM.[1][2][3] This disrupts hydrogen-bonded aggregates without significantly altering solvent polarity.[1][2][3]

Data & Solubility Reference

Comparative Solubility Table (at 25°C)

Solvent	Dielectric Constant ( )	HCl Salt Solubility	Free Base Solubility
Dichloromethane (DCM)	8.9	Insoluble (< 1 mg/mL)	High (> 100 mg/mL)
Water	80.1	High	Low/Decomposes
Methanol	32.7	High	High
Ethyl Acetate	6.0	Very Low	High
Diethyl Ether	4.3	Insoluble	Moderate

Data derived from general amino acid ester hydrochloride properties [1, 4].[1][2][3][4]

Workflow Visualization: The Free-Basing Process

Figure 2: Standard workflow for converting the stable HCl salt into the DCM-soluble free base.

Frequently Asked Questions (FAQ)

Q: Can I use NaOH instead of NaHCO₃ for neutralization? A: Proceed with caution. Strong bases like NaOH can hydrolyze the ester group (saponification), especially the tert-butyl ester which, while sterically hindered, is still susceptible under high pH conditions.[1][2][3] Saturated NaHCO₃ or 5% Na₂CO₃ are safer alternatives to preserve the ester integrity.[2][3]

Q: I added TEA, but there is still a white solid. Is my compound dissolved? A: Likely, yes. The white solid is often Triethylamine Hydrochloride (TEA·HCl), which is insoluble in DCM.[2][3][4] Your amino ester is likely in the solution.[3] You can verify this by taking a small aliquot, filtering it, and running a TLC or NMR; the filtrate should contain your compound.[3]

Q: Why not just buy the Free Base directly? A: The free base of phenylglycine derivatives is prone to racemization and oxidative degradation upon storage.[1][2][3] The HCl salt is the industry standard for long-term stability and shelf-life [5].[1][2]

References

• Needham, T. E. (1970).[1][2][3][6] The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island, Dissertations.[2][3][6] Link

• BenchChem Technical Support . (2025). Improving solubility of Amino Acid Methyl Ester Hydrochloride for reactions. Link[1][2][3]

• Sigma-Aldrich . (2024).[1][2][3] Product Specification: (S)-tert-Butyl 2-amino-2-phenylacetate hydrochloride. Link[1][2][3]

• Hayashi, K., et al. (1966).[1][2][3] Solubilities Studies of Basic Amino Acids. Journal of Agricultural and Chemical Society of Japan.[3] Link

• Chem-Impex International . (2024).[1][2][3] D-Phenylglycine tert-butyl ester hydrochloride: Application and Stability. Link

Sources

• 1. tert-butyl (2R)-2-amino-2-phenylacetate | C12H17NO2 | CID 7015059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. tetrazolelover.at.ua [tetrazolelover.at.ua]

Technical Support Guide: Handling the Hygroscopic Nature of tert-Butyl 2-Amino-2-Phenylacetate Hydrochloride

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for managing the challenges associated with the hygroscopic nature of tert-butyl 2-amino-2-phenylacetate hydrochloride. Our focus is on providing practical, field-proven insights and robust protocols to ensure experimental accuracy, consistency, and integrity.

Understanding the Challenge: Hygroscopicity

Hygroscopic materials possess a strong affinity for moisture and will actively absorb water vapor from the surrounding atmosphere.[1][2] For a reagent like tert-butyl 2-amino-2-phenylacetate hydrochloride, this property is not a trivial inconvenience; it is a critical variable that can significantly impact experimental outcomes. Absorbed water can lead to physical changes such as clumping or deliquescence (dissolving in the absorbed water), which makes accurate weighing nearly impossible.[2][3] More critically, the presence of water can introduce a reactive contaminant into your experiments, potentially leading to the hydrolysis of the ester group, altering the chemical identity of the reagent and compromising the integrity of your results.[4]

Physicochemical Properties Summary

The following table summarizes key properties of tert-butyl 2-amino-2-phenylacetate hydrochloride, compiled from various supplier data sheets.

Property	Value	Source(s)
CAS Number	188591-81-3 (racemate), 256478-95-2 (R-enantiomer)	[5]
Molecular Formula	C₁₂H₁₈ClNO₂	[5][6]
Molecular Weight	~243.73 g/mol	[7][8]
Physical Form	White to off-white or yellow solid, powder, or crystals.	[9]
Storage Conditions	Inert atmosphere, room temperature. Keep container tightly closed in a dry and well-ventilated area.	[5]

Frequently Asked Questions (FAQs)

Q1: What are the immediate signs that my sample of tert-butyl 2-amino-2-phenylacetate hydrochloride has absorbed atmospheric moisture?

A: The most common physical indications include a change in the material's texture. A free-flowing crystalline powder may become clumpy, "bricked-up," or even gummy.[2] In environments with high humidity, you may observe the solid "melting" or turning into a paste or slurry as it dissolves in the water it has absorbed from the air.[3] During weighing, a key indicator is a continuous, unidirectional upward drift in the mass reading on the analytical balance.[10]

Q2: What are the primary chemical consequences of water contamination in my sample?

A: The most significant chemical risk is the hydrolysis of the tert-butyl ester functional group.[4] Esters can react with water, especially under acidic or basic conditions, to revert to the parent carboxylic acid (2-amino-2-phenylacetic acid) and tert-butanol. This condensation reaction is reversible.[11] The presence of water, therefore, reduces the purity of your starting material, introducing impurities that can complicate reactions and subsequent purification steps.

Q3: How should I properly store this compound to minimize moisture absorption?

A: Proper storage is the first line of defense. The compound should be kept in a tightly sealed, airtight container.[1] It is highly recommended to store this primary container within a desiccator containing an active drying agent (e.g., silica gel, Drierite). For long-term storage, flushing the container with an inert gas like argon or nitrogen before sealing can provide an extra layer of protection. Always store in a cool, dry place away from direct sunlight.[1]

Q4: My compound already appears clumpy. Can I dry it before use?

A: While technically possible, drying a hygroscopic compound that has already absorbed significant moisture can be challenging and may not fully restore its original properties.[1][2] Gentle heating under a high vacuum is a common method for removing water from solids.[12][13] However, you must first verify the thermal stability of tert-butyl 2-amino-2-phenylacetate hydrochloride to avoid decomposition. An alternative is to use the material as-is, but first determine the precise water content via Karl Fischer titration and adjust the mass used in your reaction accordingly. For critical applications, using a fresh, unopened container is the most reliable approach.

Troubleshooting Guide

Observed Problem	Probable Cause	Recommended Solution(s)
Mass reading on the balance continuously increases during weighing.	The compound is actively absorbing moisture from the air.[10]	1. Work Quickly: Minimize the time the container is open and the compound is exposed to the atmosphere.[1] 2. Use a Weighing Bottle: Weigh the compound in a clean, dry, tared weighing bottle with a ground-glass stopper. This minimizes air exposure during weighing.[10][14] 3. Controlled Environment: If available, perform all manipulations inside a glove box with a low-humidity inert atmosphere.[3][15]
Compound is a sticky solid or paste, making quantitative transfer difficult.	Significant water absorption has occurred, causing the solid to deliquesce.[2]	1. Prepare a Stock Solution: Instead of weighing the solid for each experiment, consider preparing a concentrated stock solution. Weigh out the entire contents of the bottle (or a large portion) quickly, dissolve it in a suitable anhydrous solvent, and calculate the concentration. This solution can then be dispensed volumetrically.[3][14] 2. Rinse Weighing Vessel: When transferring the solid, rinse the weighing vessel (e.g., weighing paper, boat) with a small amount of the reaction solvent to ensure the complete transfer of the material.[16]
Inconsistent reaction yields or the appearance of unexpected side-products.	Water contamination is acting as an unquantified reagent, likely causing partial hydrolysis of the ester.[4]	1. Quantify Water Content: Use Karl Fischer titration to determine the exact water content of your reagent lot. Adjust the starting mass to account for the water.[17] 2. Use Anhydrous Techniques: Ensure all glassware is oven- or flame-dried and cooled under an inert atmosphere.[18] Use anhydrous solvents for the reaction. 3. Verify Reagent Quality: If problems persist, procure a new, unopened batch of the reagent and handle it using strict anhydrous and hygroscopic-safe protocols from the start.

Experimental Workflow & Protocols

Decision Workflow for Handling a New Batch

This workflow outlines the critical decision points from receiving a new container of tert-butyl 2-amino-2-phenylacetate hydrochloride to its use in an experiment.

Caption: Decision workflow for handling new batches.

SOP-01: Protocol for Weighing Hygroscopic Solids

• Preparation: Place a clean, dry weighing bottle and its stopper (or glossy weighing paper) onto the analytical balance pan.[10][16] Tare the balance.

• Environment: If not using a glove box, minimize drafts and work quickly. Have all necessary tools (spatulas, flasks) ready.[19]

• Dispensing: Briefly remove the main container of tert-butyl 2-amino-2-phenylacetate hydrochloride from the desiccator. Open it, quickly transfer an approximate amount of the solid to the tared weighing bottle, and immediately and securely close both the main container and the weighing bottle.

• Weighing: Place the closed weighing bottle back on the balance to get a stable reading. This is the mass of the solid.

• Transfer: Transfer the weighed solid to the reaction flask.

• Re-weigh (Optional but Recommended): Re-weigh the empty (or near-empty) weighing bottle to determine the exact amount of solid transferred by difference. This is the most accurate method.

• Storage: Immediately return the main container to the desiccator.

SOP-02: Protocol for Preparing a Stock Solution

• Glassware Preparation: Ensure a volumetric flask is thoroughly oven-dried and cooled to room temperature in a desiccator.[18]

• Solvent: Select a suitable anhydrous solvent in which the compound is soluble.

• Weighing: Tare the dried volumetric flask. Following the principles of SOP-01, quickly add a significant quantity of the hygroscopic solid directly into the flask and cap it immediately.

• Mass Determination: Weigh the capped flask containing the solid. The difference from the tared weight is the exact mass of your solute.

• Dissolution: Add the anhydrous solvent to the flask, ensuring you do not go past the calibration mark. Mix thoroughly until all the solid has dissolved.

• Final Volume: Carefully add more anhydrous solvent to bring the final volume precisely to the calibration mark. Cap and invert several times to ensure homogeneity.

• Calculation & Storage: Calculate the final molarity based on the exact mass and volume. Store the solution under an inert atmosphere and seal with a septum or a tightly fitting cap.

Advanced Topic: Quantitative Water Determination by Karl Fischer Titration

For experiments where stoichiometry is critical, knowing the precise water content of your tert-butyl 2-amino-2-phenylacetate hydrochloride is essential. The gold standard for water determination is Karl Fischer (KF) titration.[17]

• Principle: KF titration is a highly specific method that reacts stoichiometrically with water. It can detect even trace amounts of moisture, making it far more accurate than methods like loss-on-drying.[20]

• Method for Solids: Since the compound is a solid, it cannot be directly injected into the titration cell. Two primary approaches are used:

  • Direct Dissolution: The solid can be added directly to the KF titration cell if it is fully soluble in a suitable anhydrous solvent (like methanol) that doesn't interfere with the KF reaction.

  • KF Oven Method: This is often the most convenient method for insoluble or difficult solids. The sample is weighed into a vial, heated in a special oven to a specific temperature, and the evaporated water is carried by a stream of dry, inert gas into the coulometric or volumetric KF titration cell for quantification. This avoids side reactions and solubility issues.

Choosing between volumetric and coulometric KF titration depends on the expected water content. Coulometric titration is more sensitive and ideal for samples with very low water content (<0.1%), while volumetric titration is suited for samples with higher water content (>0.1%).[17]

References

• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab? Retrieved from TutorChase. [Link]

• CORECHEM Inc. (2024, January 19). Hygroscopic: What it Means, What You Need to Know. Retrieved from CORECHEM Inc. [Link]

• Halling, P. J., et al. (1993). Effect of thermodynamic water activity on amino-acid ester synthesis catalyzed by agarose-chymotrypsin in 3-pentanone. PubMed. [Link]

• PPD. (n.d.). Determining Water Content with a Novel Karl Fischer Titration Approach. Retrieved from PPD. [Link]

• GenFollower. (2026, January 30). Weighing It Right: A Comprehensive Guide to Accurate Laboratory Weighing. Retrieved from GenFollower. [Link]

• Mettler Toledo. (n.d.). What Is Karl Fischer Titration? Retrieved from Mettler Toledo. [Link]

• PubChem. (n.d.). tert-butyl (2R)-2-amino-2-phenylacetate. Retrieved from PubChem. [Link]

• University of Rochester, Department of Chemistry. (n.d.). Weighing Reactants and Reagents. Retrieved from University of Rochester. [Link]

• Japanese Pharmacopoeia. (n.d.). Water Determination (Karl Fischer Method). Retrieved from pmda.go.jp. [Link]

• Scharlab. (n.d.). Karl Fischer water content titration. Retrieved from Scharlab. [Link]

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from University of Pittsburgh. [Link]

• Chemistry LibreTexts. (2024, August 14). 3.1: Transferring and Weighting Methods. Retrieved from Chemistry LibreTexts. [Link]

• Reddit. (2017, June 6). Drying and Storing Hygroscopic Salts. Retrieved from r/chemistry. [Link]

• HepatoChem. (2016, September 14). How do you handle hygroscopic salts? Retrieved from HepatoChem. [Link]

• Protocol Online. (2010, July 17). Hygroscopic chemical...how to deal with? Retrieved from Protocol Online. [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Drying Organic Solutions. Retrieved from University of Colorado Boulder. [Link]

• PNAS. (n.d.). In situ observation of peptide bond formation at the water–air interface. Retrieved from PNAS. [Link]

• Shchepin, R. V., et al. (2015, May 26). Hyperpolarization of amino acid derivatives in water for biological applications. Retrieved from Nature. [Link]

• CHEM 104: Working Copy. (n.d.). Condensation and Hydrolysis Reactions (M12Q6). Retrieved from oer.hawaii.edu. [Link]

• Labcompare.com. (2023, April 14). The Do's and Don'ts of Laboratory Balances. Retrieved from Labcompare.com. [Link]

• Reddit. (2017, February 7). How do you guys prepare solutions of hygroscopic chemicals? Retrieved from r/labrats. [Link]

• ResearchGate. (2021, July 5). What is the best procedure of drying a moisture absorbing salt? Retrieved from ResearchGate. [Link]

• Chemistry LibreTexts. (2025, March 20). 25.18: Condensation Reactions. Retrieved from Chemistry LibreTexts. [Link]

• Utah Tech University. (n.d.). Drying an Organic Solution. Retrieved from Utah Tech University. [Link]

• Pharmaffiliates. (n.d.). (S)-tert-Butyl 2-Amino-2-phenylacetate Hydrochloride. Retrieved from Pharmaffiliates. [Link]

• BuyersGuideChem. (n.d.). tert-Butyl (2R)-amino(phenyl)acetate suppliers and producers. Retrieved from BuyersGuideChem. [Link]

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• 5. tert-Butyl 2-amino-2-phenylacetate hydrochloride | 188591-81-3 [sigmaaldrich.com]
• 6. 256478-95-2 | (R)-tert-Butyl 2-amino-2-phenylacetate hydrochloride - AiFChem [aifchem.com]
• 7. fluorochem.co.uk [fluorochem.co.uk]
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Removing impurities from crude tert-butyl 2-amino-2-phenylacetate HCl

Welcome to the Technical Support Center. This guide is designed for synthetic chemists and drug development professionals working with tert-butyl 2-amino-2-phenylacetate hydrochloride (also known as tert-butyl phenylglycinate HCl).

Because this compound is a critical chiral intermediate in the synthesis of hepatitis C virus (HCV) NS5A inhibitors, beta-lactam antibiotics, and functionalized peptides[1][2], maintaining its stereochemical integrity and chemical purity is paramount. Below, you will find diagnostic FAQs, mechanistic troubleshooting, and validated purification protocols.

Diagnostic FAQs: Understanding Your Impurity Profile

Q: My crude tert-butyl 2-amino-2-phenylacetate HCl is discolored and sticky. What are the most likely impurities? A: A sticky or oily crude product typically indicates the presence of non-polar organic byproducts or trapped solvents. If synthesized via acid-catalyzed esterification (e.g., using isobutylene or tert-butanol), the primary impurities are:

• Unreacted phenylglycine: Remains as a highly polar, zwitterionic solid.

• Di-tert-butyl ether or tert-butanol: Byproducts of the esterification process that cause "stickiness."

• Inorganic salts: Residual sulfates or perchlorates depending on the acid catalyst used.

Q: Why can't I just use standard aqueous Sodium Hydroxide (NaOH) to free-base the compound and wash away the salts? A: Using a strong base like NaOH is a critical error. The benzylic alpha-proton of phenylglycine derivatives is highly acidic. Exposure to strong aqueous base will cause rapid racemization of the chiral center (destroying the enantiomeric excess of the D- or L-isomer) and promote base-catalyzed hydrolysis of the tert-butyl ester back to the free amino acid. You must use a mild, buffering base like saturated aqueous Sodium Bicarbonate (NaHCO₃)[1].

Q: I am losing product yield during recrystallization. Why is the HCl salt dissolving in my anti-solvent? A: Unlike standard amino acid hydrochlorides, the bulky tert-butyl group and the phenyl ring give this specific salt unexpected solubility in moderately polar organics (like ethyl acetate or dichloromethane)[3]. If you use a solvent system that is too polar, the salt will not precipitate. You must rely on strictly non-polar anti-solvents like Methyl tert-butyl ether (MTBE) or hexanes.

Purification Decision Matrix

To select the correct purification protocol, consult the physicochemical partitioning data below. This self-validating system ensures you target the specific impurity class without sacrificing the yield of your target API.

Table 1: Solubility and Partitioning Behavior for Impurity Targeting

Component	Chemical Nature	Soluble In (Extract/Dissolve)	Insoluble In (Precipitate/Wash)	Targeted Removal Strategy
Target HCl Salt	Polar, Ionic	Water, EtOH, MeOH	MTBE, Hexanes, Diethyl Ether	Product Isolation
Target Free Base	Moderately Polar	DCM, EtOAc, Toluene	Water (predominantly)	Biphasic Extraction
Phenylglycine	Zwitterionic	Water (pH 7), Aq. Acid/Base	DCM, EtOAc, Ethers	Aqueous Wash (NaHCO₃)
tert-Butanol	Polar, Neutral	Water, Alcohols, Ethers	N/A (Miscible)	Vacuum Drying / Aq. Wash
Di-tert-butyl ether	Non-polar	Hexanes, MTBE, DCM	Water	Anti-solvent Wash

Troubleshooting Workflow

Workflow for isolating pure tert-butyl phenylglycinate HCl based on impurity profiling.

Step-by-Step Experimental Methodologies

Protocol A: Biphasic Free-Basing & Anhydrous Re-precipitation

Use this protocol if your crude mixture is heavily contaminated with unreacted phenylglycine or inorganic salts.

Mechanistic Rationale: By converting the salt to its free base, it becomes highly soluble in Dichloromethane (DCM), while zwitterionic amino acids and inorganic salts remain trapped in the aqueous phase. Re-acidification under strictly anhydrous conditions prevents ester cleavage.

• Suspension: Suspend 10.0 g of crude tert-butyl 2-amino-2-phenylacetate HCl in 100 mL of Dichloromethane (DCM).

• Mild Deprotonation: Cool the suspension to 0–5 °C in an ice bath. Slowly add 100 mL of cold, saturated aqueous NaHCO₃ under vigorous stirring[1]. Causality: The evolution of CO₂ indicates the neutralization of the HCl salt. The mild pH (~8.2) prevents the racemization of the sensitive alpha-chiral center.

• Phase Separation: Transfer to a separatory funnel. Collect the lower organic (DCM) layer. Extract the aqueous layer once more with 50 mL DCM.

• Washing & Drying: Wash the combined organic layers with 50 mL of brine to remove residual water and water-soluble impurities. Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes. Filter off the drying agent.

• Anhydrous Re-acidification: Cool the dried DCM solution to 0 °C. Dropwise, add 1.05 molar equivalents of anhydrous HCl (typically 2.0 M or 4.0 M in dioxane or diethyl ether)[3].

• Isolation: The pure HCl salt will immediately precipitate as a pristine white crystalline solid. Stir for 30 minutes at 0 °C to ensure complete precipitation, filter under vacuum, wash with cold MTBE, and dry in vacuo.

Protocol B: Anti-Solvent Recrystallization

Use this protocol if your crude salt is chemically pure but contains trapped organic solvents, di-tert-butyl ether, or trace color impurities.

Mechanistic Rationale: The target molecule is a polar salt with highly lipophilic functional groups. Dissolving it in a minimal amount of a polar, protic solvent (ethanol) followed by the addition of a non-polar anti-solvent (MTBE) forces the ionic salt out of the solution while keeping non-polar organic impurities dissolved.

• Dissolution: Place 10.0 g of the crude salt in a round-bottom flask. Add a minimum volume (approx. 15–25 mL) of warm absolute Ethanol (40–50 °C) until just dissolved. Do not boil, as prolonged heating of the HCl salt in ethanol can lead to transesterification.

• Anti-Solvent Addition: Remove from heat. While stirring vigorously, slowly add Methyl tert-butyl ether (MTBE) dropwise until the solution becomes persistently cloudy (the "cloud point").

• Crystallization: Allow the mixture to cool slowly to room temperature over 1 hour to promote the growth of large, pure crystals, then transfer to a 4 °C refrigerator for 4 hours to maximize yield.

• Filtration: Filter the resulting white crystals through a sintered glass funnel. Wash the filter cake with 2 x 15 mL of ice-cold MTBE to strip away any residual non-polar impurities.

• Drying: Dry the purified salt under high vacuum at room temperature for 12 hours.

References

• Title: WO2008021928A2 - Hepatitis C virus inhibitors Source: Google Patents URL
• Source: EBIN.
• Title: Visible-light-mediated late-stage N-functionalization of unprotected peptides Source: ResearchGate URL

Sources

• 1. WO2008021928A2 - Hepatitis c virus inhibitors - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. ebin.pub [ebin.pub]

Optimizing storage conditions for phenylglycine tert-butyl ester salts

The Benzylic Challenge: Core Stability Logic

To successfully store and handle phenylglycine tert-butyl ester salts (e.g., HCl or Tosylate), you must understand the two competing instability mechanisms inherent to this molecule. It is not merely an "amino acid derivative"; it is a benzylic system with unique fragility.

The Two-Front War

• Racemization (The Benzylic Risk): Unlike alanine or leucine, the

  -proton in phenylglycine is benzylic. The adjacent phenyl ring stabilizes the deprotonated enolate intermediate via resonance. This makes the proton significantly more acidic (pKa ~20-22) than typical amino acids (pKa ~25+), rendering it highly susceptible to base-catalyzed racemization [1].

• Acidolysis (The Ester Risk): The tert-butyl group acts as a steric shield against nucleophilic attack (base hydrolysis), which is why you likely chose it. However, it is acid-labile . In the presence of moisture, the acidic nature of the ammonium salt (e.g.,

  ) can catalyze the cleavage of the ester, releasing isobutylene and the free amino acid [2].

Troubleshooting Guide (Q&A)

Module A: Physical State & Hydrolysis

Q: My white powder has turned into a sticky gum or hard cake. Is it recoverable? A: This is a classic sign of hygroscopic failure.

• Diagnosis: The salt lattice has absorbed atmospheric moisture. The water mobilizes the ions, creating a localized acidic solution (pH < 5) on the crystal surface. This promotes autocatalytic hydrolysis of the tert-butyl ester.

• Immediate Action: Run an HPLC or TLC.

  • If purity > 95%: Dissolve in dry dichloromethane (DCM), dry over

    , filter, and rotovap to a foam. Recrystallize immediately (typically from DCM/Ether or MeOH/EtOAc depending on the specific counter-ion).

  • If purity < 90%: Discard.[1] The hydrolysis product (phenylglycine) is likely insoluble and contaminating the matrix.

• Prevention: Never open the bottle while cold. Allow it to equilibrate to room temperature in a desiccator to prevent condensation.

Q: Why does the salt smell like gasoline or solvent? A: This indicates advanced degradation.

• Mechanism: The acid-catalyzed cleavage of the tert-butyl ester releases isobutylene (a gas) and the free carboxylic acid. If you smell isobutylene (which often smells like faint petroleum), the ester bond is breaking.

• Verdict: The lot is compromised.[2] Do not use for critical GMP steps.

Module B: Optical Purity (Chiral Integrity)

Q: My chiral HPLC shows a drop in ee% (enantiomeric excess) after workup. Did storage cause this? A: Storage is rarely the culprit for racemization unless the material was stored in solution.

• Root Cause: The damage likely occurred during your experimental handling. Phenylglycine derivatives racemize rapidly in the presence of tertiary amines (e.g., Triethylamine, DIPEA) or even mild bases if left for prolonged periods [3].

• The "9x Rule": Phenylglycine racemizes approximately 9 times faster than alanine derivatives under identical basic conditions due to the resonance stabilization of the benzylic carbanion.

• Corrective Protocol: When neutralizing the salt to the free base, work at

  and use a biphasic system (e.g., ) to rapidly partition the free amine into the organic layer, separating it from the base.

Validated Storage Protocol

Follow this self-validating protocol to maximize shelf-life.

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Slows kinetic degradation. At 25°C, hydrolysis rates increase exponentially with humidity.
Atmosphere	Argon or Nitrogen	Displaces oxygen and, more importantly, ambient moisture.
Container	Amber Glass + Parafilm	Amber blocks UV (minor risk). Parafilm creates a secondary moisture barrier over the cap.
Desiccant	Active Silica Gel	Essential. The salt is hygroscopic. Place the vial inside a secondary jar containing desiccant.

Visualizing the Instability Pathways

The following diagram maps the degradation logic. Use this to determine where your process might be failing.

Figure 1: Degradation pathways for Phenylglycine tert-butyl ester salts. Red nodes indicate external threats; grey nodes indicate irreversible product loss.

Standard Handling Workflow (SOP)

Use this workflow to ensure data integrity during experiments.

Figure 2: Safe handling workflow to prevent moisture-induced degradation.

References

• RSC Publishing. (2015). Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products.[3] Chemical Society Reviews.

• BenchChem. (2025).[4][5] The Indispensable Role of the tert-Butyl Ester in Modern Chemical Synthesis: A Technical Guide.

• Luxembourg Bio Technologies. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Tetrahedron Letters.[6]

• Chem-Impex. (2025). L-Phenylglycine tert-butyl ester hydrochloride Product Data.

Sources

• 1. carlroth.com [carlroth.com]
• 2. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

1H NMR spectrum analysis of tert-butyl 2-amino-2-phenylacetate hydrochloride

1H NMR Spectrum Analysis: tert-Butyl 2-Amino-2-Phenylacetate Hydrochloride

Executive Summary & Structural Context

Compound Overview:

• IUPAC Name: tert-Butyl 2-amino-2-phenylacetate hydrochloride

• Common Name: Phenylglycine tert-butyl ester HCl[1]

• Molecular Formula:

  [2]

• Role: A critical chiral building block in peptide synthesis and semi-synthetic antibiotics. The tert-butyl group provides acid-labile protection for the carboxylic acid, while the hydrochloride salt stabilizes the amine, preventing polymerization or oxidation.

Why This Analysis Matters: Distinguishing the hydrochloride salt from its free base or methyl ester analogs is a frequent quality control challenge. The salt form exhibits distinct deshielding effects and exchangeable proton signals (

) visible only in specific solvents (DMSO- ), which are often invisible in standard protocols.

Structural Visualization & Proton Assignment

The following diagram correlates the chemical structure with the specific proton environments discussed in the spectral analysis.

Figure 1: Structural connectivity and expected chemical shift zones for tert-butyl 2-amino-2-phenylacetate HCl.

Primary Spectral Data: HCl Salt in DMSO-

Why DMSO-

? Chloroform ( ) is unsuitable for the hydrochloride salt due to poor solubility and rapid proton exchange that obscures the ammonium ( ) signals. DMSO- is the required solvent to observe the full proton count, including the charged amine.

Table 1: Chemical Shift Assignments (400 MHz, DMSO-

)

Proton Group	Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
	8.80 – 9.20	Broad Singlet	3H	Diagnostic: Distinctive downfield shift due to positive charge. Disappears with shake.
Ar-H	7.40 – 7.60	Multiplet	5H	Phenyl ring protons. Slightly deshielded compared to aliphatic amino acids due to ring current.
-CH	5.15 – 5.25	Singlet (or broad s)	1H	Key Indicator: Significantly deshielded by both the phenyl ring and the ammonium group.
	1.38	Singlet	9H	Purity Check: A sharp, intense singlet. Integration must be exactly 9:1 vs the -proton.

Technical Insight: The

-proton at ~5.2 ppm is a critical purity marker. In the free base, this signal shifts upfield to ~4.5 ppm. If you see two peaks in the 4.5–5.2 range, your salt has partially dissociated.

Comparative Analysis: Benchmarking Alternatives

To validate the identity of your compound, compare it against its common derivatives. This section highlights the "Red Flag" differences.

Table 2: Comparative Shift Analysis

Feature	Target: HCl Salt (in DMSO- )	Alternative A: Free Base (in )	Alternative B: Methyl Ester (in DMSO- )
Amine Signal	8.8–9.2 ppm (3H, )	~2.0 ppm (2H, , often invisible)	8.8–9.2 ppm (3H, )
Ester Signal	1.38 ppm (9H, Singlet)	1.40 ppm (9H, Singlet)	3.75 ppm (3H, Singlet, )
-Proton	~5.2 ppm	~4.5 ppm	~5.2 ppm
Solubility	High in DMSO / Methanol	High in / DCM	High in DMSO / Methanol

Differential Diagnosis:

• Salt vs. Free Base: Look at the

  -proton . If it is < 4.8 ppm, you likely have the free base or a mixed species. The presence of the broad 8.8+ ppm peak confirms the salt.

• tert-Butyl vs. Methyl Ester: Look at the aliphatic region . The target has a massive 9H singlet at ~1.4 ppm. The methyl ester analog lacks this and instead shows a 3H singlet near 3.75 ppm.

Experimental Protocol: Self-Validating Workflow

This protocol ensures reproducibility and immediate detection of hydrolysis (loss of t-butyl group) or deprotonation.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of the hydrochloride salt.

• Solvent: Add 0.6 mL of DMSO-

  (99.9% D).

  • Critical: Ensure the DMSO is "dry" (stored over molecular sieves). Water in DMSO appears at ~3.3 ppm and can accelerate proton exchange, broadening the

    signal.

• Mixing: Vortex until fully dissolved. Do not heat above 40°C, as the HCl salt of tert-butyl esters can be thermally sensitive (acid-catalyzed isobutylene loss).

Step 2: Acquisition Parameters (Standard 400 MHz)

• Pulse Angle: 30° or 45°.

• Relaxation Delay (D1): Set to

  2.0 seconds.

  • Reasoning: The tert-butyl protons have a long

    relaxation time. A short D1 will saturate this signal, reducing its integration value below 9H, leading to false purity calculations.

• Scans: 16–32 scans are sufficient due to the high proton count of the t-butyl group.

Step 3: Processing & Validation Workflow

Figure 2: Logical workflow for spectral validation.

Troubleshooting Common Issues

• Missing Ammonium Peak (8.8–9.2 ppm):

  • Cause: Wet DMSO or presence of base.

  • Fix: Add 1-2 drops of

    . The peak will disappear completely (confirming it is exchangeable), but to see it, dry the sample and use fresh anhydrous DMSO- .

• Split t-Butyl Peak:

  • Cause: Restricted rotation or presence of rotamers (rare for this specific molecule but possible in concentrated solutions) or simply an impurity (e.g., free tert-butanol).

  • Fix: Run a COSY experiment. If the impurity does not couple to the main molecule, it is likely residual tert-butanol (singlet at ~1.2 ppm in DMSO).

• Extra Peak at ~10 ppm:

  • Cause: Aldehyde impurity (benzaldehyde) from degradation of the starting material.

  • Fix: Check for a doublet/multiplet in the aromatic region corresponding to benzaldehyde.

References

• National Institute of Advanced Industrial Science and Technology (AIST). (2024). Spectral Database for Organic Compounds (SDBS).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[3] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• PubChem. (2024). tert-Butyl 2-amino-2-phenylacetate hydrochloride Compound Summary.

Sources

• 1. tert-butyl (2R)-2-amino-2-phenylacetate | C12H17NO2 | CID 7015059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-tert-Butyl 2-amino-2-phenylacetate hydrochloride | 256478-95-2 [sigmaaldrich.cn]
• 3. scs.illinois.edu [scs.illinois.edu]

Purity Determination of tert-Butyl 2-Amino-2-Phenylacetate HCl: A Comparative Analytical Guide

Topic: Comparative Guide: Purity Determination of tert-Butyl 2-Amino-2-Phenylacetate HCl Content Type: Publish Comparison Guide Audience: Researchers, QA/QC Scientists, and Process Chemists.

Executive Summary: The Analytical Challenge

tert-Butyl 2-amino-2-phenylacetate hydrochloride (also known as D-Phenylglycine tert-butyl ester HCl) is a critical chiral intermediate in the synthesis of semi-synthetic antibiotics and peptidomimetics. Its structural duality—a labile tert-butyl ester protecting group and a protonated amine—presents a unique analytical paradox:

• Acid Sensitivity: The tert-butyl group is acid-labile, risking degradation during analysis if pH is too low.

• Base Instability: The ester bond is susceptible to hydrolysis under basic conditions.[1]

• Ionic Nature: The hydrochloride salt requires specific buffering to prevent peak tailing.

This guide compares the industry-standard Stability-Indicating RP-HPLC Method against traditional Non-Aqueous Titration and Generic Isocratic HPLC . We demonstrate why the optimized gradient RP-HPLC method is the only viable solution for definitive purity assessment in drug development.

Strategic Comparison: Why the Method Matters

The following table contrasts the proposed optimized method against common alternatives found in legacy protocols.

Feature	Optimized Gradient RP-HPLC (Recommended)	Non-Aqueous Titration (Legacy Alternative)	Generic Isocratic HPLC (Common Pitfall)
Primary Output	Purity & Impurity Profile	Assay (% Content) only	Purity (Limited)
Specificity	High. Resolves hydrolysis products (Phenylglycine) and synthesis precursors.	Low. Cannot distinguish between the API and basic impurities/degradants.	Medium. Often co-elutes polar impurities with the solvent front.
Sensitivity (LOD)	< 0.05% (Trace analysis capable)	N/A (Macro analysis only)	~0.1% (Poor signal-to-noise for late eluters)
Stress Capability	Stability-Indicating. Detects degradation over time.	Blind. Will pass a degraded sample if total amine content is constant.	Poor. Late-eluting dimers/oligomers may carry over to next injection.
Suitability	Release Testing & Stability Studies	Raw Material Receipt (Quick Check)	Not Recommended

The "Gold Standard" Protocol: Stability-Indicating RP-HPLC

This protocol is designed to balance the retention of the hydrophobic tert-butyl ester while successfully eluting the highly polar hydrolysis product (2-amino-2-phenylacetic acid).

3.1. Chromatographic Conditions

• Instrument: HPLC equipped with a Diode Array Detector (DAD) or UV Detector.

• Column: C18 Stationary Phase (e.g., Agilent Zorbax Eclipse Plus C18), 4.6 x 150 mm, 3.5 µm or 5 µm.

  • Rationale: A standard C18 provides sufficient hydrophobic retention for the ester.

• Mobile Phase A (Buffer): 20 mM Ammonium Formate, adjusted to pH 4.0 with Formic Acid.

  • Rationale: pH 4.0 is the "Sweet Spot." It keeps the amine protonated (good peak shape) but is not acidic enough to cleave the tert-butyl group during the run time.

• Mobile Phase B (Organic): Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.

• Detection: UV at 210 nm (primary) and 254 nm (secondary).

  • Rationale: 210 nm captures the carbonyl and end-absorption for maximum sensitivity; 254 nm is specific to the phenyl ring.

• Injection Volume: 10 µL.

3.2. Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Event
0.0	95	5	Initial Hold (Elute polar salts)
2.0	95	5	Start Gradient
15.0	40	60	Ramp to elute Ester
20.0	40	60	Wash hydrophobic impurities
20.1	95	5	Return to Initial
25.0	95	5	Re-equilibration

3.3. Sample Preparation

• Diluent: Mobile Phase A : Acetonitrile (80:20 v/v).

  • Note: Avoid pure water to prevent hydrolysis during storage.

• Standard Preparation: Dissolve 25 mg of reference standard in 50 mL diluent (0.5 mg/mL).

• Sample Preparation: Dissolve 25 mg of sample in 50 mL diluent. Sonicate for 2 mins if necessary. Analysis should be performed within 8 hours of preparation to ensure solution stability.

Validation & Performance Data

The following data summarizes the performance characteristics of this method compared to the titration alternative.

4.1. Linearity & Range

• HPLC Method: Linear from 0.05 mg/mL to 0.75 mg/mL (

  ).

• Titration: Only reliable at macro concentrations (>98% purity).

4.2. Specificity (Forced Degradation)

The method must separate the parent peak from its degradation products.

Stress Condition	Major Degradant Observed	Retention Time (approx)	Resolution (Rs)
Acid Hydrolysis (0.1N HCl, 60°C)	2-Amino-2-phenylacetic acid (Phenylglycine)	2.5 min	> 5.0
Base Hydrolysis (0.1N NaOH, RT)	2-Amino-2-phenylacetic acid	2.5 min	> 5.0
Oxidation (3% )	N-Oxide derivatives (minor)	12-14 min	> 2.0
Control Sample	tert-Butyl 2-amino-2-phenylacetate	10.8 min	N/A

4.3. Visualizing the Degradation Pathway

The following diagram illustrates the chemical relationship between the analyte and its primary impurity, highlighting why the gradient method is essential.

Caption: Figure 1. Degradation pathway showing how Titration fails to distinguish the active ester from its hydrolysis product, whereas HPLC separates them by retention time (RT).

Experimental Workflow: Step-by-Step

To ensure reproducibility, follow this logic flow for routine analysis.

Caption: Figure 2. Operational workflow for the routine purity determination of amino acid ester derivatives.

Critical Technical Insights (E-E-A-T)

• The "False Purity" Trap of Titration: Many labs default to perchloric acid titration for amino acid salts. However, as shown in Figure 1, the hydrolysis product (Phenylglycine) also contains a primary amine. Titration measures total basic nitrogen. Therefore, a sample that is 50% degraded will still assay near 100% by titration. Only HPLC can distinguish the intact ester from the free acid.

• pH Management in Mobile Phase: The choice of pH 4.0 is deliberate.

  • pH < 3.0:[3] Risk of in-situ deprotection of the tert-butyl group inside the column [1].

  • pH > 6.0: Risk of ester hydrolysis and silica dissolution.

  • Buffer Choice: Ammonium formate is volatile, making this method compatible with LC-MS if impurity identification is required later [2].

• Chiral Purity Note: This guide focuses on Chemical Purity. Since this molecule contains a chiral center, a separate Chiral HPLC method (using a Chiralpak AD-H or similar column) is required to determine Enantiomeric Excess (ee). Do not confuse chemical purity with chiral purity.

References

• Greene, T.W., Wuts, P.G.M. (1999).[3] Protective Groups in Organic Synthesis. Wiley-Interscience. (Discusses stability of tert-butyl esters to acid/base).

• BenchChem. (2025).[2][4] A Comparative Guide to Purity Assessment of Amino Acid Derivatives: HPLC vs. Titrimetric Methods. (General principles of amino acid analysis).

• MilliporeSigma. (2024). Product Specification: (R)-tert-Butyl 2-amino-2-phenylacetate hydrochloride. (Physical properties and storage).[4]

• LCGC International. (2024). A Well-Written Analytical Procedure for Regulated HPLC Testing. (Standard validation protocols).

• PubChem. (2025).[5] tert-butyl (2R)-2-amino-2-phenylacetate Compound Summary. (Chemical structure and properties).[1][2][5][6][7][8][9]

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tert-Butyl Esters [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. tert-butyl (2R)-2-amino-2-phenylacetate | C12H17NO2 | CID 7015059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. jocpr.com [jocpr.com]
• 8. applications.emro.who.int [applications.emro.who.int]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Mass Spectrometry Characterization of Tert-butyl 2-amino-2-phenylacetate

This guide provides an in-depth comparison of mass spectrometry-based techniques for the characterization of tert-butyl 2-amino-2-phenylacetate (T-BAPA), a key chiral building block in pharmaceutical synthesis. As researchers, scientists, and drug development professionals, selecting the optimal analytical method is paramount for accurate molecular weight confirmation, impurity profiling, and quantitative analysis. This document moves beyond a simple listing of methods to explain the causality behind experimental choices, offering a self-validating framework for your analytical workflows. We will compare the performance of Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Gas Chromatography-Mass Spectrometry (GC-MS), providing the technical insights necessary to make an informed decision based on your specific analytical goals.

Introduction to Tert-butyl 2-amino-2-phenylacetate (T-BAPA)

Tert-butyl 2-amino-2-phenylacetate (Molecular Formula: C₁₂H₁₇NO₂, Molecular Weight: 207.27 g/mol ) is a protected derivative of the non-proteinogenic amino acid phenylglycine.[1][2][3] The tert-butyl ester group serves as a protecting group for the carboxylic acid functionality, allowing for selective reactions at the amine group. Its accurate characterization is critical for ensuring the purity and identity of intermediates in multi-step organic syntheses. Mass spectrometry offers unparalleled speed, sensitivity, and specificity for this purpose.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Workhorse of Pharmaceutical Analysis

For non-volatile and thermally labile molecules like T-BAPA, coupling liquid chromatography with mass spectrometry is the predominant approach. The choice of ionization source is the most critical parameter influencing the quality of the resulting data.

Electrospray Ionization (ESI): The Premier Choice for Polar Analytes

ESI is a soft ionization technique that generates ions from a solution by applying a high voltage to a liquid spray, creating an aerosol of charged droplets.[4] It is exceptionally well-suited for polar molecules that can easily be protonated or deprotonated.

Why ESI is Effective for T-BAPA: The primary amine group (-NH₂) on T-BAPA is a basic site that is readily protonated in a slightly acidic mobile phase (e.g., containing 0.1% formic acid). This results in the highly stable and abundant protonated molecule, [M+H]⁺, at an m/z (mass-to-charge ratio) of approximately 208.3. The soft nature of ESI ensures that this molecular ion is generated with minimal in-source fragmentation, providing unambiguous molecular weight confirmation.[5]

Expected Fragmentation (MS/MS): Tandem mass spectrometry (MS/MS) of the [M+H]⁺ precursor ion provides structural confirmation. The most characteristic fragmentation pathway for T-BAPA involves the neutral loss of isobutene (C₄H₈, 56 Da) from the tert-butyl group, a common fragmentation for tert-butyl esters.

• [M+H]⁺ (m/z 208.3) → [M+H - C₄H₈]⁺ (m/z 152.2) + C₄H₈

This transition is highly specific and is ideal for developing sensitive and selective quantitative assays using Selected Reaction Monitoring (SRM).

Experimental Protocol: LC-ESI-MS/MS

• Sample Preparation: Dissolve 1 mg of T-BAPA in 1 mL of methanol to create a 1 mg/mL stock solution. Further dilute with the mobile phase to a working concentration of 1 µg/mL.

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Gas Flow: 600 L/hr.

  • Full Scan MS: Scan range m/z 50-500.

  • MS/MS: Isolate precursor ion m/z 208.3. Apply collision energy (e.g., 15-20 eV) and scan for product ions.

Atmospheric Pressure Chemical Ionization (APCI): An Alternative for Moderately Polar Compounds

APCI is another powerful ionization technique that uses a corona discharge to create reactant ions from the solvent vapor, which then ionize the analyte molecules through gas-phase reactions.[6][7] It is particularly advantageous for analyzing low to moderately polar compounds that are thermally stable.[8]

Applicability to T-BAPA: While T-BAPA is sufficiently polar for ESI, APCI serves as a robust alternative. It is often less susceptible to matrix effects from complex sample matrices and can handle higher liquid chromatography flow rates.[6] Similar to ESI, APCI typically generates a protonated molecule [M+H]⁺ for T-BAPA, which can be subjected to MS/MS analysis for structural confirmation. For some compounds, APCI can provide better sensitivity than ESI, making it a valuable tool to have for method development.[9]

Causality in Method Choice: ESI vs. APCI The choice between ESI and APCI often comes down to the overall composition of the sample. For clean, well-defined samples like a synthesized intermediate, ESI is typically preferred due to its high efficiency for polar, easily-protonated molecules. However, if T-BAPA needs to be quantified in a complex matrix (e.g., during reaction monitoring where by-products are present), APCI might offer a more reliable and robust response.[8]

Gas Chromatography-Mass Spectrometry (GC-MS): A High-Resolution Separation Technique

GC-MS is a cornerstone of analytical chemistry, renowned for its exceptional chromatographic resolution.[10] However, its application is limited to volatile and thermally stable compounds.

The Challenge with T-BAPA: Amino acid esters like T-BAPA have polar functional groups (-NH₂) that make them non-volatile. Direct analysis by GC is not feasible. Therefore, a chemical derivatization step is mandatory to increase volatility and thermal stability.[11]

Derivatization: The Enabling Step Silylation is a common derivatization technique where active hydrogens on polar functional groups are replaced with a nonpolar moiety. For T-BAPA, the primary amine can be derivatized using a reagent like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA). This reaction forms a tert-butyldimethylsilyl (TBDMS) derivative, which is much more volatile and amenable to GC analysis.

Fragmentation in GC-MS (Electron Ionization): Unlike the soft ionization of ESI and APCI, the standard ionization technique in GC-MS is Electron Ionization (EI). EI is a hard ionization method that imparts significant energy to the molecule, leading to extensive and reproducible fragmentation. This creates a detailed "fingerprint" mass spectrum. For the TBDMS derivative of T-BAPA, characteristic fragments would include losses of a methyl group (M-15) and a tert-butyl group (M-57) from the silyl moiety, providing strong evidence for the compound's identity.

Experimental Protocol: GC-MS with Derivatization

• Derivatization:

  • Place 100 µg of the dried T-BAPA sample into a vial.

  • Add 100 µL of Acetonitrile and 100 µL of MTBSTFA.

  • Cap the vial tightly and heat at 70°C for 30 minutes.

  • Cool to room temperature before injection.

• Gas Chromatography (GC) Conditions:

  • Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm).

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet Temperature: 250°C.

  • Oven Program: Start at 100°C, hold for 1 minute, ramp at 15°C/min to 280°C, and hold for 5 minutes.

• Mass Spectrometry (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Scan Range: m/z 40-600.

Comparative Analysis

The optimal technique depends on the analytical objective. For routine identity confirmation and quantification in relatively clean samples, LC-ESI-MS is the most direct and efficient method. GC-MS, while more complex due to the derivatization requirement, offers superior separation for resolving closely related impurities or isomers.

Feature	LC-ESI-MS	LC-APCI-MS	GC-EI-MS
Principle	Soft Ionization (Liquid Phase)	Soft Ionization (Gas Phase)	Hard Ionization (Gas Phase)
Sample Prep	Simple Dilution	Simple Dilution	Mandatory Derivatization
Primary Ion	[M+H]⁺	[M+H]⁺	Molecular Ion (M⁺) & Fragments
Fragmentation	Controlled (MS/MS)	Controlled (MS/MS)	Extensive & Reproducible
Best For	Routine ID, Quantification	Analysis in Complex Matrices	High-Res Impurity Profiling
Pros	Fast, sensitive, no derivatization	Robust, less matrix effect	Excellent separation, fingerprint spectra
Cons	Potential for matrix effects	Requires thermal stability	Time-consuming prep, not for labile compounds

Visualizing the Workflows and Chemistry

Diagrams created with Graphviz provide a clear visual summary of the analytical processes and molecular transformations.

Caption: Figure 1: General Analytical Workflow Comparison

Caption: Figure 2: ESI-MS/MS Fragmentation of T-BAPA

Conclusion and Recommendations

The mass spectrometric characterization of tert-butyl 2-amino-2-phenylacetate is a versatile task that can be accomplished by several complementary techniques.

• For high-throughput screening, molecular weight confirmation, and routine quantification, LC-MS with Electrospray Ionization (ESI) is the recommended primary technique. Its simplicity, speed, and direct applicability make it highly efficient.

• Atmospheric Pressure Chemical Ionization (APCI) should be considered a valuable secondary technique, particularly when dealing with complex sample matrices where the robustness of APCI may provide more reliable quantitative data.

• Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful problem-solving tool. While the mandatory derivatization step adds complexity, the superior chromatographic resolution and detailed fragmentation patterns from Electron Ionization (EI) are invaluable for in-depth impurity profiling and structural elucidation of unknown by-products.

By understanding the fundamental principles and practical considerations of each technique, researchers can confidently select and implement the most appropriate mass spectrometry workflow to support their research and development objectives.

References

• MetwareBio. (n.d.). Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications. Retrieved from [Link]

• Clauwaert, K., Deforce, D., Van Peteghem, C., Witt, M., & Van Bocxlaer, J. (n.d.). The feasibility of MALDI-MS for small molecules as a future fast screening alternative in toxicology. Preliminary results. Ghent University. Retrieved from [Link]

• Analyst (RSC Publishing). (n.d.). A new combination MALDI matrix for small molecule analysis: application to imaging mass spectrometry for drugs and metabolites. Retrieved from [Link]

• Chinese Journal of Analytical Chemistry. (2020). Matrixes for Small Molecule Analysis Based on MALDI-MS. Retrieved from [Link]

• Journal of The American Society for Mass Spectrometry. (2017). Recommendations for Quantitative Analysis of Small Molecules by Matrix-assisted laser desorption ionization mass spectrometry. Retrieved from [Link]

• ACS Publications. (2007). Comparison of Atmospheric Pressure Photoionization and Atmospheric Pressure Chemical Ionization for Normal-Phase LC/MS Chiral Analysis of Pharmaceuticals. Analytical Chemistry. Retrieved from [Link]

• Scilit. (n.d.). Analysis of amino acids as formamidene butyl esters by electrospray ionization tandem mass spectrometry. Retrieved from [Link]

• LabX. (n.d.). Mastering Atmospheric Pressure Chemical Ionization (APCI) in Mass Spectrometry. Retrieved from [Link]

• American Laboratory. (2005). LC-MS With Simultaneous Electrospray and Atmospheric Pressure Chemical Ionization. Retrieved from [Link]

• ACS Publications. (2012). Gas Chromatography–Mass Spectrometry Method for the Determination of Free Amino Acids as Their Dimethyl-tert-butylsilyl (TBDMS) Derivatives in Animal Source Food. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Taylor & Francis. (n.d.). APCI – Knowledge and References. Retrieved from [Link]

• Oxford Academic. (1971). Combined Gas Chromatography-Mass Spectrometry of Amino Acid Derivatives. Journal of Chromatographic Science. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). GC-MS Amino Acid Analysis. Retrieved from [Link]

• PubMed. (2003). ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Rapid Communications in Mass Spectrometry. Retrieved from [Link]

• PubMed. (2002). ESI mass spectrometry of amino acid trimethylsilylethyl esters. Journal of Mass Spectrometry. Retrieved from [Link]

• ACS Publications. (2023). Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film. Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• PubChem. (n.d.). (S)-tert-Butyl 2-amino-2-phenylacetate. Retrieved from [Link]

• PubChem. (n.d.). tert-butyl (2R)-2-amino-2-phenylacetate. Retrieved from [Link]

• SpectraBase. (n.d.). tert-Butyl 2-[(octyl(oxo)(phenyl)-.lambda.6-sulfaneylidene)amino]-2-oxoacetate - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

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• 1. (S)-tert-Butyl 2-amino-2-phenylacetate | C12H17NO2 | CID 7016394 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tert-butyl (2R)-2-amino-2-phenylacetate | C12H17NO2 | CID 7015059 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. americanlaboratory.com [americanlaboratory.com]
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• 6. Atmospheric Pressure Chemical Ionization (APCI): Principles, Advances, and Diverse Applications - MetwareBio [metwarebio.com]
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Guide to the Infrared (IR) Absorption Profile of Tert-Butyl 2-Amino-2-Phenylacetate Hydrochloride

An In-Depth Technical Guide and Comparative Analysis

This guide provides a detailed analysis of the expected Fourier-Transform Infrared (FT-IR) absorption spectrum of tert-butyl 2-amino-2-phenylacetate hydrochloride. Designed for researchers and professionals in drug development and chemical analysis, this document elucidates the correlation between the molecular structure and its spectral features. We will explore the characteristic vibrational modes, compare them with a related analogue, and provide a robust experimental protocol for acquiring high-quality spectral data.

Introduction: The Role of IR Spectroscopy in Structural Elucidation

Infrared spectroscopy is an indispensable analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its bonds vibrate by stretching or bending at specific frequencies corresponding to the energy of the radiation absorbed. The resulting spectrum is a unique fingerprint, providing invaluable information about the functional groups present. For a molecule like tert-butyl 2-amino-2-phenylacetate hydrochloride, which contains multiple functional groups—an amine salt, an ester, and an aromatic ring—IR spectroscopy serves as a rapid and effective tool for structural confirmation and purity assessment. The intensity and position of absorption bands are directly related to the bond type, its environment, and the change in dipole moment during vibration.[1]

Molecular Structure and Predicted IR Absorption Profile

The structure of tert-butyl 2-amino-2-phenylacetate hydrochloride dictates its IR spectrum. The key functional groups contributing to the spectrum are the primary ammonium (-NH₃⁺), the tert-butyl ester (C=O, C-O), and the monosubstituted phenyl ring.

Figure 1: Key functional groups of tert-butyl 2-amino-2-phenylacetate hydrochloride.

Based on established group frequencies, we can predict the principal absorption bands for this molecule.

2.1. The Ammonium (R-NH₃⁺) Vibrations The protonation of the primary amine to form an ammonium salt (R-NH₃⁺·Cl⁻) is the most significant feature distinguishing this molecule from its free-base form.

• N-H Stretching: The N-H stretching vibrations in primary amine salts appear as a very broad and strong band, typically between 3100 cm⁻¹ and 2600 cm⁻¹. This broadness is due to extensive hydrogen bonding and often contains multiple overlapping peaks. This band will obscure the aromatic and aliphatic C-H stretching regions.

• N-H Bending (Asymmetric and Symmetric): The ammonium group also exhibits characteristic bending vibrations. The asymmetric bending mode is expected around 1600-1575 cm⁻¹, while the symmetric bending mode appears near 1500 cm⁻¹. These bands are typically medium to strong in intensity.

2.2. The Carbonyl (C=O) and Ester (C-O) Group Vibrations The ester functional group gives rise to two of the most distinct and intense peaks in the spectrum.

• C=O Stretching: The stretching vibration of the ester carbonyl group (C=O) is one of the strongest and sharpest absorptions in an IR spectrum.[2] For a saturated aliphatic ester, this peak is reliably found in the 1750-1735 cm⁻¹ range.[3][4] The electron-withdrawing inductive effect of the adjacent oxygen atom increases the force constant of the C=O bond compared to a ketone, resulting in absorption at a higher frequency.[5]

• C-O Stretching: Esters display two C-O stretching bands due to the C-O-C linkage. The asymmetric stretch, involving the (C=O)-O bond, is typically found between 1300-1200 cm⁻¹ and is strong and broad. The symmetric stretch, from the O-C(tert-butyl) bond, appears as a weaker band between 1150-1000 cm⁻¹.

2.3. The Phenyl Group and Aliphatic C-H Vibrations

• Aromatic C-H Stretching: These vibrations occur at wavenumbers just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).[3] These peaks are usually of weak to medium intensity and may appear as small shoulders on the broad N-H stretching band.

• Aliphatic C-H Stretching: The C-H bonds of the tert-butyl group and the alpha-carbon give rise to stretching absorptions just below 3000 cm⁻¹ (typically 2980-2850 cm⁻¹). These will also be largely enveloped by the broad ammonium stretch.

• Aromatic C=C Stretching: The in-ring carbon-carbon double bond stretches of the phenyl group result in two or three bands of variable intensity in the 1600-1450 cm⁻¹ region.

• Aromatic C-H Bending (Out-of-Plane): A strong absorption between 780-730 cm⁻¹ and another strong band between 710-680 cm⁻¹ are characteristic of a monosubstituted benzene ring. These "oop" bending vibrations are highly diagnostic for the substitution pattern.

Comparative Analysis: Amine Salt vs. Free Amine

To highlight the spectral impact of protonation, the table below compares the expected IR profile of tert-butyl 2-amino-2-phenylacetate hydrochloride with its corresponding free-base form, tert-butyl 2-amino-2-phenylacetate.

Vibrational Mode	Functional Group	Expected Wavenumber (Hydrochloride Salt)	Expected Wavenumber (Free Base)	Key Differences & Rationale
N-H Stretch	R-NH₃⁺ vs. R-NH₂	~3100-2600 cm⁻¹ (very broad, strong)	~3400-3250 cm⁻¹ (two sharp bands, medium)[6][7]	The salt shows a very broad, shifted absorption due to hydrogen bonding and the charged state. The free amine shows distinct asymmetric and symmetric stretches.[8]
N-H Bend	R-NH₃⁺ vs. R-NH₂	~1600-1575 cm⁻¹ & ~1500 cm⁻¹	~1650-1580 cm⁻¹ (scissoring)[6][7]	The ammonium salt has distinct bending modes compared to the scissoring vibration of the primary amine.
C=O Stretch	Ester	~1750-1735 cm⁻¹ (strong, sharp)	~1745-1730 cm⁻¹ (strong, sharp)	Minimal change expected. The electronic environment of the carbonyl is largely unaffected by protonation at the distal amine.
C-O Stretch	Ester	~1300-1200 cm⁻¹ & ~1150-1000 cm⁻¹	~1300-1200 cm⁻¹ & ~1150-1000 cm⁻¹	Little to no significant shift is predicted.
Aromatic C=C Stretch	Phenyl Ring	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹	Unlikely to be affected by protonation of the amine.
Aromatic C-H Bend	Phenyl Ring	~780-730 cm⁻¹ & ~710-680 cm⁻¹	~780-730 cm⁻¹ & ~710-680 cm⁻¹	Unaffected.

This comparison clearly demonstrates that the most informative spectral regions for confirming the salt formation are the N-H stretching and bending regions.

Experimental Protocol: Acquiring an FT-IR Spectrum via ATR

Attenuated Total Reflectance (ATR) is a modern, rapid, and reliable sampling technique for obtaining high-quality IR spectra of solid and liquid samples with minimal preparation.[9][10]

Objective: To obtain a high-resolution FT-IR spectrum of solid tert-butyl 2-amino-2-phenylacetate hydrochloride.

Apparatus:

• FT-IR Spectrometer equipped with a Diamond or Germanium ATR accessory.

• Spatula

• Isopropanol or Ethanol for cleaning

• Lint-free wipes (e.g., Kimwipes)

Methodology:

• Prepare the Instrument: Ensure the spectrometer is powered on and has completed its startup diagnostics. The sample compartment should be closed to allow the system to purge with dry air or nitrogen, minimizing atmospheric H₂O and CO₂ interference.

• Clean the ATR Crystal:

  • Rationale: Any residue from previous samples will contaminate the spectrum. A clean crystal is paramount for data integrity.

  • Procedure: Moisten a lint-free wipe with isopropanol and gently wipe the surface of the ATR crystal. Repeat with a second clean, dry wipe to ensure the surface is free of solvent.

• Collect a Background Spectrum:

  • Rationale: This step measures the spectrum of the ambient environment (atmosphere and the ATR crystal itself). This background is then automatically subtracted from the sample spectrum to provide the true absorption spectrum of the sample.

  • Procedure: With the clean, empty ATR accessory in place, close the sample compartment and initiate the background scan using the instrument's software.

• Apply the Sample:

  • Rationale: Direct and intimate contact between the sample and the ATR crystal is essential for a strong, high-quality signal.[11]

  • Procedure: Place a small amount (typically 1-5 mg) of the solid tert-butyl 2-amino-2-phenylacetate hydrochloride powder directly onto the center of the ATR crystal.

• Apply Pressure:

  • Rationale: Applying pressure with the built-in press ensures that the solid sample makes uniform and complete contact with the crystal surface, maximizing the interaction with the evanescent wave.[9]

  • Procedure: Lower the ATR press arm until it makes contact with the sample. Turn the pressure knob to apply consistent force. Most modern instruments have a slip-clutch or indicator to show when optimal pressure is reached.

• Collect the Sample Spectrum:

  • Rationale: This is the final data acquisition step where the instrument measures the infrared absorption of the sample.

  • Procedure: Close the sample compartment and initiate the sample scan. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Clean Up: Once the spectrum is collected, release the pressure, raise the press arm, and carefully remove the sample powder with a dry wipe. Clean the ATR crystal thoroughly with isopropanol as described in Step 2.

Figure 2: Workflow for FT-IR analysis using the ATR method.

Conclusion

The FT-IR spectrum of tert-butyl 2-amino-2-phenylacetate hydrochloride is rich with information, providing clear and diagnostic peaks for its primary functional groups. The most characteristic absorptions are the strong, sharp ester carbonyl stretch around 1740 cm⁻¹ and the very broad ammonium N-H stretch centered around 2900 cm⁻¹. Comparative analysis with the free-base form reveals that the N-H stretching and bending regions are definitive indicators of the hydrochloride salt's presence. By following the provided ATR-FTIR protocol, researchers can reliably obtain high-quality spectra for structural verification and quality control in a drug development or research setting.

References

• University of California, Los Angeles (UCLA) Chemistry Department. (n.d.). IR Spectroscopy Tutorial: Amines. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• LibreTexts Chemistry. (2024, March 24). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• Drawell Scientific. (2024, May 31). Sample Preparation for FTIR Analysis. Retrieved from [Link]

• LibreTexts Chemistry. (2021, December 27). 1.7: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• WebSpectra. (n.d.). IR Absorption Table. Retrieved from [Link]

• Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from [Link]

• University of Silesia in Katowice. (n.d.). IR - spectroscopy. Retrieved from [Link]

• University of the West Indies. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]

• Spectroscopy Online. (2020, December 20). Organic Nitrogen Compounds II: Primary Amines. Retrieved from [Link]

• Specac Ltd. (n.d.). Everything You Need to Know About ATR-FTIR Spectroscopy. Retrieved from [Link]

• University of California, Los Angeles (UCLA) Chemistry Department. (n.d.). IR Spectroscopy Tutorial: Carbonyl Compounds. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Phenylglycine ethyl ester. PubChem Compound Database. Retrieved from [Link]

• Lee, Y. C. (1962). Determination and Identification of Fundamental Amino Acids by Thermometric Titration and Nuclear Magnetic Resonance Spectroscopy.

• National Center for Biotechnology Information. (n.d.). Methyl phenylglycine. PubChem Compound Database. Retrieved from [Link]

• Spectroscopy Online. (2017, September 01). The Carbonyl Group, Part I: Introduction. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Glycine, N-phenyl-, ethyl ester. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Amino acetic acid hydrochloride. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-butyl (2R)-2-amino-2-phenylacetate. PubChem Compound Database. Retrieved from [Link]

• Rzepa, H. (2013, February 28). Why is the carbonyl IR stretch in an ester higher than in a ketone? Henry Rzepa's Blog. Retrieved from [Link]

• Polfer, N. C., et al. (2005). Infrared Fingerprint Spectroscopy and Theoretical Studies of Potassium Ion Tagged Amino Acids and Peptides in the Gas Phase. Journal of the American Chemical Society.

• Scilit. (n.d.). Infrared Spectroscopy of Hydrated Amino Acids in the Gas Phase: Protonated and Lithiated Valine. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of amino acids. Retrieved from [Link]

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• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
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• 5. Why is the carbonyl IR stretch in an ester higher than in a ketone? - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. spcmc.ac.in [spcmc.ac.in]
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• 10. mt.com [mt.com]
• 11. drawellanalytical.com [drawellanalytical.com]

Comparative Guide: Enantioseparation of tert-Butyl 2-Amino-2-Phenylacetate via Chiral HPLC

Executive Summary

The enantiomeric resolution of ** tert-butyl 2-amino-2-phenylacetate** presents a classic but distinct challenge in chiral chromatography. Unlike simple phenylglycine, the bulky tert-butyl ester moiety introduces significant hydrophobicity and steric hindrance.

While Crown Ether columns (e.g., Crownpak CR) are traditional for free amino acids, they are often unsuitable for this specific ester due to solubility constraints in the required aqueous acidic mobile phases. Consequently, Normal Phase Liquid Chromatography (NPLC) using Polysaccharide-based Stationary Phases is the industry standard for this separation.

The "Gold Standard" Recommendation:

• Primary Column: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H or IA).

• Mobile Phase: Hexane / Isopropanol / Diethylamine (90:10:0.1 v/v/v).

• Mechanism: The tert-butyl group acts as a "steric lever," significantly enhancing discrimination on amylose helices compared to cellulose backbones.

Mechanistic Analysis: The "Three-Point" Interaction

To achieve separation, the chiral selector must differentiate the spatial arrangement of the amine (

), the phenyl ring, and the bulky ester.

The Steric Advantage of the tert-Butyl Group

In phenylglycine methyl esters, the ester group is small, sometimes leading to poor resolution on amylose columns. However, the tert-butyl group is massive. It creates a "lock-and-key" misfit for the "wrong" enantiomer within the helical grooves of the amylose polymer, often resulting in higher resolution (

) values than its methyl-ester counterparts.

Interaction Diagram

The following diagram illustrates the critical interactions required for recognition on a Polysaccharide phase.

Figure 1: The Three-Point Interaction Model. The steric bulk of the tert-butyl group (Green) is the critical differentiator in this separation.

Comparative Analysis of Stationary Phases

This section compares the three most relevant column chemistries for this specific molecule.

Option A: Coated Amylose (e.g., Chiralpak AD-H)[1]

• Chemistry: Amylose tris(3,5-dimethylphenylcarbamate) coated on 5µm silica.[1]

• Performance: Historically the most successful phase for phenylglycine derivatives. The helical structure of amylose forms inclusion cavities that accommodate the phenyl ring while sterically rejecting the tert-butyl group of one enantiomer.

• Pros: Highest probability of baseline resolution (

  ).

• Cons: Restricted solvent compatibility (No DCM, THF, Ethyl Acetate).

Option B: Immobilized Amylose (e.g., Chiralpak IA)

• Chemistry: Same selector as AD-H, but chemically bonded to the silica.

• Performance: Generally mimics AD-H but can show slight changes in selectivity due to the immobilization linker.[2]

• Pros: Solvent Robustness. If the sample is hard to dissolve in Hexane/Alcohol, you can use Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) as a co-solvent without stripping the column.

• Cons: Slightly lower theoretical plate count compared to coated versions in some batches.

Option C: Coated Cellulose (e.g., Chiralcel OD-H)[1][3]

• Chemistry: Cellulose tris(3,5-dimethylphenylcarbamate).[1]

• Performance: Often complementary to Amylose. If AD-H fails (co-elution), OD-H is the first alternative.

• Observation: For tert-butyl esters, Cellulose phases often show lower alpha (

  ) values than Amylose phases because the linear cellulose cavities are less sensitive to the specific globular shape of the tert-butyl group.

Summary Data Table (Projected Typical Values)

Parameter	Amylose (AD-H)	Immobilized Amylose (IA)	Cellulose (OD-H)
Selectivity ( )	High (~1.8 - 2.5)	High (~1.8 - 2.4)	Moderate (~1.2 - 1.5)
Resolution ( )	> 3.0	> 2.8	~1.5 - 2.0
Tailing Factor ( )	1.1 (with DEA)	1.1 (with DEA)	1.2 (with DEA)
Solvent Flexibility	Low (Hex/Alc only)	High (All solvents)	Low (Hex/Alc only)
Recommendation	Primary Choice	Best for Solubility	Secondary Screen

Validated Experimental Protocol

This protocol is designed to be self-validating . If the system suitability criteria are not met, the mobile phase composition must be adjusted before proceeding.

Materials

• Column: Chiralpak AD-H (4.6 x 250 mm, 5 µm) or equivalent.

• Mobile Phase: n-Hexane / Isopropanol / Diethylamine (DEA).

• Sample: tert-butyl 2-amino-2-phenylacetate (Racemate).

Step-by-Step Methodology

• Mobile Phase Preparation:

  • Mix n-Hexane and Isopropanol in a 90:10 ratio.

  • Add 0.1% Diethylamine (DEA) .

  • Why DEA? The analyte is a primary amine. Without a basic additive, the amine will interact with residual silanols on the silica support, causing severe peak tailing and loss of resolution.

  • Degas by sonication for 10 minutes.

• Sample Preparation:

  • Dissolve 1 mg of sample in 1 mL of Ethanol (or Mobile Phase if soluble).

  • Critical: Do not use pure Hexane if the sample precipitates. If using Chiralpak IA, you may use DCM for solubility.

• Instrument Settings:

  • Flow Rate: 1.0 mL/min.

  • Temperature: 25°C.

  • Detection: UV @ 254 nm (Phenyl ring absorption).

• System Suitability (Acceptance Criteria):

  • Resolution (

    ): NLT (Not Less Than) 2.0.

  • Tailing Factor: NMT (Not More Than) 1.5.

  • Retention Time: First isomer typically elutes ~6-8 mins; second isomer ~8-12 mins.

Method Development Decision Tree

Figure 2: Workflow for selecting the optimal column and conditions.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Peak Tailing	Interaction of with silanols.	Increase DEA concentration to 0.2% or switch to Ethanolamine.
Poor Solubility	Hydrophobic t-butyl group.	Switch to Immobilized (IA) column and add 10-20% DCM to the mobile phase.
Low Resolution	Retention too low ( ).	Reduce IPA content (e.g., 95:5 Hex/IPA) to increase retention and interaction time.
Broad Peaks	Column overload.	Dilute sample or reduce injection volume (e.g., 5 µL).

References

• Daicel Chiral Technologies. (n.d.). Chiral Column Selection Guide for Amino Acid Esters. Retrieved from [Link]

• Adhikari, S., et al. (2021). "Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates." Yakhak Hoeji, 65(3), 209-216. Retrieved from [Link]

• Chromatography Forum. (2017). Additives for Chiral Chromatography of Basic Amines. Retrieved from [Link]

• Shimadzu Corporation. (2016). Method Development for Chiral Separation using SFC and HPLC. Retrieved from [Link]

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. hplc.eu [hplc.eu]

A Comparative Guide: The Strategic Advantages of tert-Butyl 2-Amino-2-Phenylacetate HCl Over Benzyl Esters in Complex Synthesis

In the intricate field of multi-step organic synthesis, particularly in pharmaceutical and peptide development, the selection of a protecting group is a decision of paramount strategic importance. An ideal protecting group should be easily introduced, stable under a variety of reaction conditions, and, most critically, selectively removable under mild conditions that do not compromise the integrity of the target molecule.[1][2] This guide provides an in-depth, evidence-based comparison between tert-butyl esters, exemplified by tert-butyl 2-amino-2-phenylacetate HCl, and the widely used benzyl esters. We will explore the fundamental chemical principles, comparative stability, and the strategic concept of orthogonality that often positions the tert-butyl ester as a superior choice in complex synthetic routes.

The Core Principle: Orthogonal Deprotection Strategies

The true power of a protecting group is revealed not in isolation, but in its compatibility with other groups within a molecule. This is the concept of orthogonality : the ability to deprotect one functional group selectively without affecting others.[1][3] The distinct cleavage mechanisms of tert-butyl and benzyl esters are the foundation of their orthogonal relationship, a cornerstone of modern synthetic strategy.[4][5][6]

• tert-Butyl Esters: These are classic examples of acid-labile protecting groups. Their removal is predicated on the formation of a highly stable tertiary carbocation (the tert-butyl cation) under acidic conditions.[7][8] This reaction is clean, often yielding a volatile gaseous byproduct (isobutylene), which simplifies purification.[9]

• Benzyl Esters: The primary method for cleaving benzyl esters is catalytic hydrogenolysis .[6][7][10] This reductive cleavage occurs under neutral conditions using a catalyst like palladium on carbon (Pd/C) and a hydrogen source, yielding toluene as a byproduct. While they can also be cleaved by strong acids, their removal via hydrogenolysis provides a distinct, non-acidic pathway.[11]

This fundamental difference allows a chemist to design a synthetic route where a benzyl ester can be selectively removed in the presence of a tert-butyl ester, or vice-versa, granting precise control over the sequence of reactions.[3]

Caption: Contrasting mechanisms for t-butyl and benzyl ester deprotection.

Field-Proven Experimental Protocols

The following protocols represent standard, validated methodologies for the selective cleavage of each ester type.

Objective: To selectively cleave the tert-butyl ester group under acidic conditions.

Materials:

• tert-Butyl 2-amino-2-phenylacetate HCl (1.0 eq)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA) (e.g., 25-50% v/v in DCM)

Procedure:

• Dissolution: Dissolve the tert-butyl 2-amino-2-phenylacetate HCl substrate in dichloromethane (DCM) in a round-bottom flask.

• Acid Addition: To the stirred solution, add the trifluoroacetic acid (TFA) solution dropwise at room temperature. Note: The reaction may generate gas (isobutylene).

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until all starting material is consumed.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure to remove the DCM and excess TFA. The resulting residue is the crude 2-amino-2-phenylacetic acid as its TFA salt. Further purification can be achieved by recrystallization or chromatography if necessary.

Objective: To selectively cleave a benzyl ester via reductive hydrogenolysis.

Materials:

• Benzyl ester substrate (e.g., Benzyl Phenylacetate) (1.0 eq)

• Methanol (MeOH) or Ethanol (EtOH)

• Palladium on carbon (10% Pd/C, ~5-10 mol%)

• Hydrogen (H₂) gas source (e.g., balloon or Parr hydrogenator)

Procedure:

• Dissolution: Dissolve the benzyl ester substrate in a suitable solvent such as methanol or ethanol in a flask appropriate for hydrogenation.

• Catalyst Addition: Carefully add the palladium on carbon (Pd/C) catalyst to the solution.

• Hydrogenation: Securely attach a hydrogen-filled balloon to the flask. Evacuate the flask under vacuum and backfill with hydrogen gas. Repeat this process 2-3 times to ensure an inert atmosphere.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature under the hydrogen atmosphere. Monitor the reaction by TLC or LC-MS.

• Workup: Upon completion, carefully vent the hydrogen atmosphere and purge the flask with an inert gas (e.g., nitrogen or argon). Filter the reaction mixture through a pad of Celite® to remove the solid Pd/C catalyst, washing the pad with the reaction solvent. [6]6. Isolation: Concentrate the filtrate under reduced pressure to yield the deprotected carboxylic acid.

Conclusion

The choice between a tert-butyl ester and a benzyl ester is a critical strategic decision in chemical synthesis. While the benzyl ester is a robust and highly useful protecting group, the tert-butyl ester offers superior performance in syntheses requiring stability to basic, nucleophilic, or reductive conditions . Its primary advantage lies in its unique, acid-labile deprotection mechanism, which makes it an ideal orthogonal partner to groups removed by hydrogenolysis, such as benzyl esters and Cbz groups. For researchers and drug development professionals, mastering the strategic application of tert-butyl 2-amino-2-phenylacetate HCl and similar t-butyl esters is essential for the efficient and successful synthesis of complex, high-value molecules.

References

• Scott, K. (2024). Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. J. Chem. Pharm. Res., 16(4), 131.

• Yadav, J. S., et al. (n.d.). Rapid Chemoselective Deprotection of Benzyl Esters by Nickel Boride. Synthetic Communications.

• Yadav, J. S., et al. (n.d.). Rapid Chemoselective Deprotection of Benzyl Esters by Nickel Boride. Synthetic Communications.

• BenchChem. (2025). The Indispensable Role of the tert-Butyl Ester in Modern Chemical Synthesis: A Technical Guide. BenchChem.

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. University of Bristol, School of Chemistry.

• Fiveable. (2025). Orthogonal Protection Definition. Fiveable.

• Thieme. (n.d.). 2 Protection of Functional Groups. Science of Synthesis.

• Total Synthesis. (n.d.). Protecting Groups In Organic Chemistry. Total Synthesis.

• Unknown. (n.d.). Protecting groups in organic synthesis. Unknown Source.

• BenchChem. (2025). A Comparative Guide to the Stability of Carboxylic Acid Protecting Groups: T-Butyl Ester vs. Other Common Alternatives. BenchChem.

• AiFChem. (2025). 256478-95-2 | (R)-tert-Butyl 2-amino-2-phenylacetate hydrochloride. AiFChem.

• Thieme. (n.d.). 2.2.2.4 tert-Butyl Esters. Science of Synthesis.

• Organic Chemistry Portal. (n.d.). tert-Butyl Esters. Organic Chemistry Portal.

• Wikipedia. (n.d.). Protecting group. Wikipedia.

• Suzhou Highfine Biotech. (2025). Amino Protecting Group-Benzyl Series. Suzhou Highfine Biotech.

• Kaul, R., et al. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. PubMed.

• BenchChem. (2025). Benzyl Ester vs. Other Protecting Groups in Peptide Synthesis: A Comparative Guide. BenchChem.

• Kaul, R., et al. (2004). Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. Semantic Scholar.

• BenchChem. (2025). A Technical Guide to Benzyl and Trityl Ether Protecting Groups in Organic Synthesis. BenchChem.

• Dudley, G. B., et al. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. PMC.

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• IIT Bombay. (2020). Protecting Groups. Chemistry IIT Bombay.

• YouTube. (2020). Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester. YouTube.

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• Andreu, D., et al. (2013). Understanding Acid Lability of Cysteine Protecting Groups. PMC.

• Chemistry Stack Exchange. (2017). What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester?. Chemistry Stack Exchange.

• Google Patents. (n.d.). JPH0977724A - Production of tertiary butyl ester of amino acid and its hydrochloride. Google Patents.

• Fluorochem. (n.d.). (R)-tert-Butyl 2-amino-2-phenylacetate. Fluorochem.

• MilliporeSigma. (n.d.). tert-butyl (2S)-2-amino-2-phenyl-acetate hydrochloride. MilliporeSigma.

• Pharmaffiliates. (n.d.). (S)-tert-Butyl 2-Amino-2-phenylacetate Hydrochloride. Pharmaffiliates.

• Anderson, G. W., & Callahan, F. M. (1960). t-Butyl Esters of Amino Acids and Peptides and their Use in Peptide Synthesis. Journal of the American Chemical Society, 82(13), 3359-3363.

• R Discovery. (2018). Improved Synthesis of Amino Acid Benzyl Esters. R Discovery.

• Liu, X., et al. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PMC.

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Organic Chemistry Portal.

• ResearchGate. (n.d.). General method to prepare amino acids benzyl esters and to isolate them.... ResearchGate.

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Interpreting COA data for tert-butyl 2-amino-2-phenylacetate hydrochloride

An In-Depth Guide to the Quality Assessment of tert-Butyl 2-Amino-2-Phenylacetate Hydrochloride: A Comparative Analysis for Drug Discovery Professionals

In the landscape of modern pharmaceutical development, the starting materials' quality is not merely a regulatory checkbox; it is the very foundation upon which reproducible results and the integrity of a research program are built. Chiral building blocks, such as tert-butyl 2-amino-2-phenylacetate hydrochloride, are pivotal intermediates in the synthesis of a vast array of active pharmaceutical ingredients (APIs).[1][2] This guide provides an in-depth, experience-driven framework for interpreting the Certificate of Analysis (COA) for this specific compound. Furthermore, it presents a comparative analysis against viable alternatives, supported by detailed experimental protocols to empower researchers to independently verify quality and make informed decisions in their synthetic endeavors.

Deconstructing the Certificate of Analysis: Beyond the Numbers

A Certificate of Analysis is a formal document that confirms a product meets its predetermined specifications. For a chiral intermediate like tert-butyl 2-amino-2-phenylacetate hydrochloride, the COA is the primary assurance of identity, purity, and stereochemical integrity. Simply matching a number on the sheet to a required specification is insufficient; a true understanding of the analytical techniques and their implications is crucial.

Below is a breakdown of the critical parameters found on a typical COA for this compound, explaining their significance from a researcher's perspective.

Parameter	Typical Specification	Analytical Method	Significance & Expert Insights
Appearance	White to Off-White Solid/Powder	Visual Inspection	Why it matters: A significant deviation in color (e.g., yellow, brown) can indicate the presence of impurities, degradation products, or residual catalysts from synthesis. While a slight off-white color may be acceptable, any major discrepancy warrants further investigation, as impurities could interfere with subsequent, sensitive reactions like palladium-catalyzed cross-couplings.[3]
Identity	Conforms to Structure	¹H-NMR Spectroscopy	Why it matters: This confirms the molecular structure. The proton NMR spectrum provides a unique fingerprint of the molecule, showing characteristic signals for the tert-butyl group, the aromatic phenyl protons, and the alpha-hydrogen.[4][5] It is the most definitive, rapid test for confirming you have the correct compound before committing it to a complex synthesis.
Purity (Assay)	≥97.0%	HPLC/UPLC	Why it matters: This value represents the percentage of the desired compound in the material. High-Performance Liquid Chromatography (HPLC) separates the main component from any non-volatile impurities.[6] A purity level below 97% could introduce a significant molar equivalent of unknown substances into your reaction, potentially leading to side reactions, lower yields, and complex purification challenges.
Enantiomeric Purity (ee)	≥98.0%	Chiral HPLC	Why it matters: For chiral molecules, this is arguably the most critical parameter. The biological activity of enantiomers can differ dramatically.[7] Using a starting material with low enantiomeric excess (ee) will result in a final product that is not enantiopure, compromising its therapeutic efficacy and potentially introducing off-target effects. Chiral HPLC is the gold standard for separating and quantifying enantiomers.[8][9]
Residual Solvents	Varies by solvent (e.g., <5000 ppm for Ethyl Acetate)	GC (Headspace)	Why it matters: Solvents used in the final crystallization or purification step can be retained in the solid material. Certain solvents can be detrimental to downstream chemistry (e.g., protic solvents in organometallic reactions) or are toxic. Gas Chromatography (GC) is used to identify and quantify these volatile residuals.
Water Content	≤0.5%	Karl Fischer Titration	Why it matters: The presence of water can be highly problematic for moisture-sensitive reactions, such as those involving Grignard reagents or lithium aluminum hydride. Karl Fischer titration is a specific and accurate method for water quantification.

Comparative Analysis: Strategic Alternatives in Synthesis

While tert-butyl 2-amino-2-phenylacetate hydrochloride is a versatile building block, its use is context-dependent. A senior scientist must consider the overall synthetic strategy and the properties of the final target molecule. Below, we compare it with two classes of alternatives.

Alternative Protecting Group Strategies

The tert-butyl ester is a robust protecting group for the carboxylic acid, typically removed under strong acidic conditions (e.g., trifluoroacetic acid). However, these conditions may not be compatible with other acid-labile functional groups in a complex molecule.

Feature	tert-Butyl Ester (Subject)	Methyl/Ethyl Ester	Benzyl Ester
Deprotection	Strong Acid (TFA, HCl)	Saponification (e.g., LiOH, NaOH)	Hydrogenolysis (H₂, Pd/C)
Orthogonality	High. Stable to basic and hydrogenolysis conditions.	High. Stable to acidic and hydrogenolysis conditions.	High. Stable to many acidic and basic conditions.
Key Advantage	Avoids basic conditions that can cause epimerization at the sensitive α-carbon.	Useful when acid-labile groups are present. Cost-effective.	Deprotection conditions are very mild and neutral, preserving sensitive functionalities.
Consideration	Requires handling of corrosive acids. May not be suitable for acid-sensitive substrates.	Risk of racemization under harsh basic conditions.	Not suitable if other reducible groups (alkenes, alkynes, nitro groups) are present. Catalyst can be pyrophoric.

Bioisosteric Replacement for Enhanced Metabolic Stability

In drug development, the tert-butyl group can sometimes be a site of metabolic oxidation by cytochrome P450 enzymes, leading to rapid clearance of the drug from the body. A modern medicinal chemistry approach involves replacing such metabolically labile groups with bioisosteres.

Feature	tert-Butyl Group (Subject)	Trifluoromethylcyclopropyl (Cp-CF₃) Group
Metabolic Stability	Can be susceptible to hydroxylation.	Significantly more stable to oxidative metabolism.[10]
Lipophilicity	High	Similar or slightly higher
Synthetic Access	Readily available precursors.	More complex, multi-step synthesis required.
Application Focus	General purpose chiral building block.	Lead optimization in drug discovery to improve pharmacokinetic profiles.[10]

Core Experimental Protocols for In-House Verification

Trust but verify. Even with a COA, it is good practice, particularly at critical project stages, to perform in-house verification. The following protocols are designed to be self-validating and reflect industry-standard practices.

Protocol 1: Purity and Enantiomeric Excess by Chiral HPLC

This protocol allows for the simultaneous assessment of chemical and enantiomeric purity.

1. Rationale: High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most reliable method for separating enantiomers.[11] The differential interaction of each enantiomer with the CSP leads to different retention times, allowing for their separation and quantification.[8]

2. Instrumentation & Materials:

• HPLC system with UV detector
• Chiral Stationary Phase Column (e.g., Polysaccharide-based like Chiralpak® AD-H or similar)
• Mobile Phase: Hexane/Isopropanol (IPA)/Diethylamine (DEA) mixture (e.g., 90:10:0.1 v/v/v). Note: The mobile phase may require optimization.
• Sample: tert-butyl 2-amino-2-phenylacetate hydrochloride
• Diluent: Mobile Phase

3. Step-by-Step Procedure:

• Mobile Phase Preparation: Precisely prepare the mobile phase mixture. Degas thoroughly using sonication or vacuum filtration.
• Standard Preparation: Accurately weigh ~5 mg of the compound and dissolve it in 10 mL of the diluent to create a 0.5 mg/mL solution.
• HPLC System Setup:

• Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.
• Set the UV detector wavelength to a suitable value (e.g., 220 nm).

• Injection: Inject 10 µL of the prepared standard solution onto the column.
• Data Analysis:

• Identify the peaks corresponding to the two enantiomers.
• Purity Calculation: Calculate the area percent of the main peak relative to all peaks detected to determine chemical purity.
• Enantiomeric Excess (ee) Calculation: Use the areas of the major enantiomer (A_major) and the minor enantiomer (A_minor) peaks: ee (%) = [(A_major - A_minor) / (A_major + A_minor)] * 100

Protocol 2: Identity Confirmation by ¹H-NMR Spectroscopy

1. Rationale: Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for unequivocal structural confirmation.[12] Each proton in a unique chemical environment gives a distinct signal, and the pattern of these signals serves as a molecular fingerprint.[5]

2. Instrumentation & Materials:

• NMR Spectrometer (≥400 MHz recommended)
• NMR Tubes
• Deuterated Solvent: Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆)
• Sample: tert-butyl 2-amino-2-phenylacetate hydrochloride

3. Step-by-Step Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of the deuterated solvent directly in an NMR tube.
• Instrument Setup:

• Insert the sample into the spectrometer.
• Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve good resolution.

• Acquisition: Acquire a standard one-dimensional proton (¹H) NMR spectrum.
• Data Analysis:

• Process the spectrum (Fourier transform, phase correction, baseline correction).
• Calibrate the chemical shift axis using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm).
• Identify Key Signals:
• A singlet around 1.4-1.5 ppm integrating to 9 protons (the tert-butyl group).
• A multiplet region between 7.3-7.5 ppm integrating to 5 protons (the phenyl group).
• A singlet or broad signal for the alpha-proton (~4.5-5.0 ppm ).
• A broad signal for the amine protons (-NH₃⁺), which can be variable in position and may exchange with trace water.

Visualizing Workflows and Concepts

Diagrams provide a clear, at-a-glance understanding of complex processes and concepts.

Caption: A typical quality control workflow for a critical starting material.

Caption: Formation of diastereomeric complexes for NMR analysis.[13]

Conclusion

The successful application of tert-butyl 2-amino-2-phenylacetate hydrochloride in research and development hinges on a thorough understanding and verification of its quality. By moving beyond a superficial check of the COA and embracing a culture of analytical diligence, researchers can mitigate risks, ensure reproducibility, and accelerate the path to discovery. The choice between this reagent and its alternatives should be a strategic one, guided by the specific chemical context and the long-term goals of the drug development program. This guide serves as a foundational resource for scientists to build that expertise and apply it in their critical work.

References

• PubChem. tert-butyl (2R)-2-amino-2-phenylacetate. National Center for Biotechnology Information. Available from: [Link]

• Singh, V. et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic analysis. RSC Advances. Available from: [Link]

• Perni, R. B. et al. (2017). Metabolically Stable tert-Butyl Replacement. Journal of Medicinal Chemistry. Available from: [Link]

• Pauli, G. F. et al. (2022). NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. Molecules. Available from: [Link]

• Nonn, M. et al. (2023). A Convenient Synthesis of Some Phenyl-Substituted Aliyclic β-Amino Esters and β-Lactams. ChemistryOpen. Available from: [Link]

• AZoOptics. (2025). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. AZoOptics. Available from: [Link]

• Gote, V. (2014). NMR spectroscopy: Quality control of pharmaceutical products. European Pharmaceutical Review. Available from: [Link]

• Zemtsov, A. A. et al. (2022). The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. Molecules. Available from: [Link]

• Posner, G. H. & Whitten, C. E. (1976). tert-BUTYL PHENYL KETONE. Organic Syntheses. Available from: [Link]

• Pharmaffiliates. (S)-tert-Butyl 2-Amino-2-phenylacetate Hydrochloride. Pharmaffiliates. Available from: [Link]

• Wu, S. et al. (2021). Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Biocatalytic Methods. Chemical Reviews. Available from: [Link]

• Singh, M. K. et al. (2011). tert-Butyl N-{2-[bis(prop-2-yn-1-yl)amino]phenyl}carbamate. Acta Crystallographica Section E. Available from: [Link]

• Lee, W. (2021). Enantiomer Separation of Chiral Amines and Amino acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. Available from: [Link]

• ResearchGate. Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Request PDF. Available from: [Link]

• Macmillan Group. (2021). Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. Princeton University. Available from: [Link]

• Patsnap. (2025). Differences in HPLC and NMR: Structural Elucidation Relevance. Patsnap Eureka. Available from: [Link]

• Wikipedia. Chiral analysis. Wikipedia. Available from: [Link]

• Mestrelab Research. (2013). Online NMR and HPLC as a Reaction Monitoring Platform for Pharmaceutical Process Development. Mestrelab Research. Available from: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling Tert-butyl 2-amino-2-phenylacetate hydrochloride

Advanced Safety and Operational Protocol for Handling Tert-butyl 2-amino-2-phenylacetate hydrochloride

As a Senior Application Scientist specializing in synthetic workflows, I frequently consult with drug development teams on the integration of chiral building blocks into complex solid-phase peptide syntheses (SPPS). Tert-butyl 2-amino-2-phenylacetate hydrochloride (CAS: 256478-95-2 for the R-enantiomer; 161879-12-5 for the S-enantiomer) is a highly valued non-proteinogenic amino acid derivative[1]. The tert-butyl ester protects the C-terminus during synthesis, while the phenylglycine moiety provides critical hydrophobic and structural characteristics to the resulting active pharmaceutical ingredient (API)[2].

However, the physical chemistry of this compound—specifically its nature as a hydrochloride salt of a primary amine—dictates stringent handling protocols. This guide provides a self-validating system of personal protective equipment (PPE) and operational workflows designed to mitigate its specific mechanistic hazards.

Mechanistic Hazard Profiling

Before selecting PPE, we must understand the causality of the chemical hazards. Why is this specific powder dangerous?

Hydrochloride salts are highly crystalline and hygroscopic. When fine crystalline dust contacts the moisture of human skin, sweat, or the mucosal membranes of the eyes and respiratory tract, it undergoes localized dissociation. This creates a micro-environment of mild acidity and high ionic strength, leading to acute irritation and cellular disruption[3].

Table 1: Hazard Causality and Regulatory Classification

Hazard Code	Regulatory Description	Mechanistic Cause of Hazard
H302	Harmful if swallowed	Systemic absorption of the phenylglycine derivative disrupts local gastrointestinal homeostasis[3].
H315	Causes skin irritation	Dissociation of the HCl salt in dermal moisture causes localized pH shifts and lipid bilayer disruption.
H319	Causes serious eye irritation	Crystalline particulates cause micro-abrasions on the cornea, compounded by acidic dissociation in tear fluid.
H335	May cause respiratory irritation	Inhalation of triboelectrically charged "fly-away" dust deposits reactive salt crystals deep in the upper respiratory tract[3].

The Self-Validating PPE Matrix

To establish a self-validating safety protocol, every piece of PPE must directly neutralize a specific mechanistic threat identified in our hazard profile.

• Respiratory Protection (Targeting H335):

  • Requirement: N95/P100 particulate respirator OR strict manipulation within a certified Class II Type A2 Biological Safety Cabinet (BSC) or chemical fume hood with a face velocity of 80-100 fpm.

  • Scientific Rationale: The aerodynamic diameter of milled hydrochloride salts often falls below 10 microns, allowing them to bypass the upper respiratory cilia. A fume hood creates a negative pressure vector, ensuring aerosolized particles are drawn away from the operator's breathing zone.

• Ocular Protection (Targeting H319):

  • Requirement: Snug-fitting, indirect-vented chemical splash goggles. Standard safety glasses are insufficient .

  • Scientific Rationale: Standard glasses leave the orbital cavity exposed to airborne dust. Indirect-vented goggles create a physical seal against ambient particulates while preventing fogging during high-focus gravimetric tasks[3].

• Dermal Protection (Targeting H315):

  • Requirement: 100% Nitrile gloves (minimum 4-5 mil thickness). Double-gloving is mandatory during bulk transfers.

  • Scientific Rationale: Nitrile provides excellent resistance to the mild acidity of the salt and prevents the transfer of natural skin oils to the hygroscopic reagent. A flame-resistant, knit-cuff lab coat prevents powder from migrating up the forearm[4].

Operational Workflow: Precision Weighing and Transfer

The primary operational failure when handling amino acid ester hydrochlorides is electrostatic repulsion. When manipulated with a standard metal spatula, the crystals acquire a triboelectric charge, causing the powder to aerosolize or "jump" out of the weigh boat, drastically increasing H335 and H319 exposure risks.

Step-by-Step Methodology:

• Preparation: Purge the analytical balance area within the fume hood. Ensure the sash is lowered to the optimal operational height to maintain face velocity.

• Static Mitigation: Pass an anti-static gun (e.g., Zerostat) over the disposable polystyrene weigh boat and use a ceramic or PTFE-coated spatula. Do not use uncoated stainless steel.

• Extraction: Slowly uncap the reagent bottle. Allow 10 seconds for any internal dust to settle before inserting the spatula.

• Transfer: Keep the source bottle and the weigh boat as close together as physically possible to minimize the transit vector and reduce the chance of dropping the powder.

• Solubilization: If transferring to a reaction vessel for SPPS, pre-dissolve the powder in a compatible solvent (e.g., DMF or DCM) inside the fume hood before moving it to the automated peptide synthesizer[5][6].

Standard operating procedure for the static-free transfer of hydrochloride salts.

Spill Management and Chemical Disposal

Even with rigorous protocols, spills occur. A reactive, self-validating disposal plan ensures environmental and personnel safety by preventing the re-aerosolization of the compound.

Step-by-Step Spill Response:

• Containment: Do not sweep dry powder. Dry sweeping will immediately aerosolize the powder, triggering an H335/H319 inhalation and ocular hazard.

• Dampening: Lightly mist the spill with a liquid in which the compound is poorly soluble but easily wetted (e.g., a light mist of water or a 10% surfactant solution). This binds the fine dust into a manageable paste[4].

• Collection: Use a non-sparking, disposable scoop to transfer the paste into a designated hazardous waste container.

• Decontamination: Wash the surface with copious amounts of soap and water to neutralize any remaining acidic residue.

Disposal Protocol: Tert-butyl 2-amino-2-phenylacetate hydrochloride must be disposed of as Hazardous Solid Waste . Do not flush down the sink. If the compound has been dissolved in dichloromethane (DCM) or another halogenated solvent for peptide synthesis, the resulting liquid mixture must be strictly segregated into Halogenated Organic Waste streams due to the solvent matrix[3][6].

Decision matrix and procedural workflow for powder spill containment.

References

• SAFETY DATA SHEET: H302, H315, H319, H335 Guidelines. Fisher Scientific. [Link]

• Epimerisation in Peptide Synthesis. MDPI.[Link]

• 2-Methoxy-4-methylsulfinylbenzyl Alcohol as a Safety-Catch Linker for the Fmoc/tBu Solid-Phase Peptide Synthesis Strategy. ACS Publications. [Link]

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